1,1-Dichloroethane

• CAS: 75-34-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1,1-Dichloroethane for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical properties of 1,1-dichloroethane. Designed for professionals in research, scientific, and drug development fields, this document summarizes key quantitative data, details relevant experimental protocols, and visualizes metabolic pathways and analytical workflows to support a comprehensive understanding of this compound for laboratory and development applications.

Core Physicochemical Data

The following tables provide a consolidated summary of the essential physicochemical properties of 1,1-dichloroethane, facilitating easy reference and comparison.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₂H₄Cl₂	[1]
Molecular Weight	98.96 g/mol	[2][3]
Appearance	Colorless, oily liquid	[2][3][4]
Odor	Chloroform-like, aromatic ethereal	[2][3][4]
Odor Threshold	120 - 200 ppm in air	[4]
Density	1.175 g/cm³ at 20 °C	[4]
Boiling Point	57.3 °C (135.1 °F) at 760 mmHg	[4][5]
Melting Point	-96.9 °C (-142.4 °F)	[4]
Refractive Index	1.42213 at 20 °C	[1]
Dielectric Constant	10.0	[1]

Table 2: Solubility and Partition Coefficients

Property	Value	Reference(s)
Water Solubility	0.55 g/100 g (5.057 g/L) at 20-25 °C	[1][4]
Organic Solvent Solubility	Miscible with ethanol, ether, acetone, and other chlorinated solvents	[2]
Log Kₒw (Octanol-Water Partition Coefficient)	1.79	[4]
Log Kₒc (Soil Organic Carbon-Water Partition Coefficient)	1.48	[4]

Table 3: Flammability and Explosive Properties

Property	Value	Reference(s)
Flash Point	-12 °C (10.4 °F) (Closed Cup)	[4]
Autoignition Temperature	457.8 °C (856 °F)	[4][5]
Lower Explosive Limit (LEL)	5.4%	[3]
Upper Explosive Limit (UEL)	11.4%	[3]
Flammability Class	Class IB Flammable Liquid	[3]

Table 4: Vapor Properties

Property	Value	Reference(s)
Vapor Pressure	230 mmHg at 25 °C	[4]
Vapor Density	3.44 (Air = 1)	[5]
Henry's Law Constant	5.62 x 10⁻³ atm-m³/mol at 24 °C	[4]

Table 5: Safety and Reactivity

Property	Value	Reference(s)
Incompatibilities	Strong oxidizing materials, strong caustics, and some forms of plastics, rubber, and coatings.[3][5]	[3][5]
Hazardous Decomposition Products	Emits highly toxic fumes of phosgene (B1210022) when heated to decomposition.[5]	[5]
Stability	Stable under normal conditions.	[1]
NIOSH Recommended Exposure Limit (REL)	100 ppm (400 mg/m³) TWA	[6]
OSHA Permissible Exposure Limit (PEL)	100 ppm (400 mg/m³) TWA	[6]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are crucial for replicating and verifying data. The following are generalized protocols adaptable for 1,1-dichloroethane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is the Thiele tube method.[7][8]

Apparatus:

• Thiele tube

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (Bunsen burner or hot plate)

• Liquid paraffin (B1166041) or mineral oil

Procedure:

• Fill the Thiele tube with liquid paraffin to a level just above the side arm.

• Add a small amount of 1,1-dichloroethane to the fusion tube.

• Place the capillary tube, sealed end up, into the fusion tube.

• Attach the fusion tube to the thermometer and immerse it in the Thiele tube.

• Gently heat the side arm of the Thiele tube.

• Observe for a continuous stream of bubbles emerging from the open end of the capillary tube.

• Remove the heat source and allow the apparatus to cool.

• The temperature at which the liquid just begins to enter the capillary tube is the boiling point.[9]

Determination of Density

Density is the mass per unit volume of a substance. The pycnometer method is a precise technique for determining the density of liquids.[10][11]

Apparatus:

• Pycnometer (a specific volume glass flask)

• Analytical balance

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer and weigh it accurately.

• Fill the pycnometer with 1,1-dichloroethane, ensuring no air bubbles are present.

• Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches thermal equilibrium.

• Adjust the volume of the liquid to the pycnometer's calibration mark.

• Dry the outside of the pycnometer and weigh it.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Water Solubility

This protocol determines the concentration of 1,1-dichloroethane in a saturated aqueous solution.

Apparatus:

• Test tubes with stoppers

• Vortex mixer or shaker

• Centrifuge

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

Procedure:

• Add an excess amount of 1,1-dichloroethane to a known volume of deionized water in a test tube.

• Seal the test tube and agitate it vigorously for an extended period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

• Centrifuge the mixture to separate the undissolved 1,1-dichloroethane.

• Carefully withdraw an aliquot of the aqueous layer for analysis.

• Determine the concentration of 1,1-dichloroethane in the aqueous sample using a pre-calibrated Gas Chromatograph.[12][13]

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. The Pensky-Martens closed-cup tester is a standard apparatus for this measurement.[4][5]

Apparatus:

• Pensky-Martens closed-cup apparatus

• Thermometer

• Ignition source

Procedure:

• Fill the test cup of the apparatus with 1,1-dichloroethane to the specified level.

• Place the lid on the cup and begin heating at a slow, constant rate.

• Stir the sample at a specified speed.

• At regular temperature intervals, apply the ignition source through the opening in the lid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a distinct flash inside the cup.[1]

Visualizations: Pathways and Workflows

Metabolic Pathway of 1,1-Dichloroethane

The biotransformation of 1,1-dichloroethane is primarily mediated by cytochrome P450 enzymes in the liver.[8][12] The metabolic process involves hydroxylation, leading to the formation of various metabolites.

Caption: Metabolic pathway of 1,1-dichloroethane.

Experimental Workflow for Solvent Purity Analysis by Gas Chromatography (GC)

Ensuring the purity of solvents like 1,1-dichloroethane is critical for research applications. Gas Chromatography is a standard method for assessing solvent purity.

Caption: Workflow for solvent purity analysis by GC.

References

• 1. shxf17.com [shxf17.com]
• 2. precisionlubrication.com [precisionlubrication.com]
• 3. store.astm.org [store.astm.org]
• 4. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 5. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 6. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 7. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. chymist.com [chymist.com]
• 10. store.astm.org [store.astm.org]
• 11. matestlabs.com [matestlabs.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. scribd.com [scribd.com]

An In-depth Technical Guide to the Laboratory Synthesis of 1,1-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principal laboratory methods for the synthesis of 1,1-dichloroethane. It is intended to serve as a resource for researchers and professionals in the fields of chemistry and drug development, offering detailed methodologies, quantitative data, and visual representations of the synthetic pathways.

Introduction

1,1-Dichloroethane (CH₃CHCl₂) is a chlorinated hydrocarbon that finds utility as a solvent and as an intermediate in chemical synthesis. While large-scale industrial production methods are well-established, laboratory-scale synthesis is often required for research and development purposes. This guide details three primary methods for the laboratory preparation of 1,1-dichloroethane: the hydrochlorination of vinyl chloride, the reaction of acetaldehyde (B116499) with phosphorus pentachloride, and a two-step synthesis commencing from ethanol (B145695).

Synthesis Methods

Three principal methods for the laboratory synthesis of 1,1-dichloroethane are presented, each with distinct advantages and considerations regarding starting materials, reaction conditions, and yield.

Method 1: Hydrochlorination of Vinyl Chloride

The hydrochlorination of vinyl chloride is a direct and efficient method for the synthesis of 1,1-dichloroethane. This reaction proceeds via an electrophilic addition mechanism, where hydrogen chloride adds across the double bond of vinyl chloride. The regioselectivity of the addition, leading to the 1,1-disubstituted product, is governed by the stability of the intermediate carbocation.

Reaction: CH₂=CHCl + HCl → CH₃CHCl₂

This reaction is typically catalyzed by a Lewis acid, which polarizes the H-Cl bond, facilitating the attack of the vinyl chloride double bond.

Experimental Protocol:

A detailed experimental protocol for this method is outlined below.

• Materials:

  • Vinyl chloride (gas)

  • Anhydrous hydrogen chloride (gas)

  • Anhydrous ferric chloride (FeCl₃) or other suitable Lewis acid (e.g., AlCl₃, ZnCl₂)

  • A suitable inert solvent (e.g., 1,2-dichloroethane)

  • Reaction vessel equipped with a gas inlet, stirrer, and temperature control

  • Gas flow meters

  • Trapping system for unreacted gases

• Procedure:

  • A solution of the Lewis acid catalyst (e.g., ferric chloride) in the inert solvent is prepared in the reaction vessel.

  • The reaction vessel is cooled to the desired temperature, typically between 20-55°C.[1]

  • Vinyl chloride and hydrogen chloride gases are introduced into the reaction mixture at a controlled rate, typically in a 1:1 molar ratio.

  • The reaction is monitored for the consumption of starting materials.

  • Upon completion, the reaction mixture is quenched, for example, by the addition of water or a dilute acid solution to deactivate the catalyst.

  • The organic layer is separated, washed, dried over a suitable drying agent (e.g., anhydrous magnesium sulfate), and purified by distillation.

Quantitative Data:

Parameter	Value	Reference
Reaction Temperature	20-55 °C	[1]
Catalyst	Ferric chloride (FeCl₃), Aluminum chloride (AlCl₃), or Zinc chloride (ZnCl₂)	[1]
Typical Yield	Information on specific laboratory yields is not readily available in the provided search results. Industrial processes are highly optimized.

Reaction Pathway Diagram:

Caption: Hydrochlorination of Vinyl Chloride to 1,1-Dichloroethane.

Method 2: Reaction of Acetaldehyde with Phosphorus Pentachloride

The reaction of acetaldehyde with phosphorus pentachloride (PCl₅) is a classic method for the conversion of a carbonyl group to a geminal dichloride. This reaction is particularly useful in a laboratory setting due to the ready availability of the starting materials.

Reaction: CH₃CHO + PCl₅ → CH₃CHCl₂ + POCl₃

Experimental Protocol:

A detailed experimental protocol for this method is outlined below.

• Materials:

  • Acetaldehyde (freshly distilled)

  • Phosphorus pentachloride (PCl₅)

  • An inert solvent (optional, e.g., carbon tetrachloride)

  • Reaction flask equipped with a reflux condenser, dropping funnel, and stirrer

  • Ice bath

  • Distillation apparatus

• Procedure:

  • Acetaldehyde is placed in the reaction flask, optionally diluted with an inert solvent, and cooled in an ice bath.

  • Phosphorus pentachloride is added portion-wise to the cooled acetaldehyde solution with vigorous stirring. The addition should be controlled to manage the exothermic reaction.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and may be gently refluxed to ensure the reaction goes to completion.

  • The reaction mixture is then subjected to fractional distillation to separate the 1,1-dichloroethane from the phosphorus oxychloride (POCl₃) byproduct and any unreacted starting materials.

Quantitative Data:

Parameter	Value	Reference
Reactants	Acetaldehyde, Phosphorus Pentachloride	[2]
Byproduct	Phosphorus Oxychloride (POCl₃)
Typical Yield	Specific quantitative yields for this laboratory preparation are not consistently reported in the available literature.

Reaction Pathway Diagram:

Caption: Synthesis of 1,1-Dichloroethane from Acetaldehyde.

Method 3: Synthesis from Ethanol (Two-Step Process)

Step 1: Oxidation of Ethanol to Acetaldehyde

Reaction: CH₃CH₂OH + [O] → CH₃CHO + H₂O

A common oxidizing agent for this transformation in a laboratory setting is a mixture of sodium dichromate (Na₂Cr₂O₇) and sulfuric acid (H₂SO₄).[3] Other reagents such as pyridinium (B92312) chlorochromate (PCC) can also be used for a more controlled oxidation.

Experimental Protocol (Oxidation):

• Materials:

  • Ethanol

  • Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O)

  • Concentrated sulfuric acid (H₂SO₄)

  • Water

  • Distillation apparatus

• Procedure:

  • A solution of sodium dichromate in water is prepared in a flask.

  • Concentrated sulfuric acid is carefully added to the dichromate solution with cooling.

  • Ethanol is added dropwise to the oxidizing mixture. The reaction is exothermic and the temperature should be controlled.

  • The acetaldehyde product, having a low boiling point (20.2 °C), is immediately distilled from the reaction mixture to prevent its further oxidation to acetic acid.[3]

Step 2: Conversion of Acetaldehyde to 1,1-Dichloroethane

The acetaldehyde obtained from the oxidation of ethanol is then reacted with phosphorus pentachloride as detailed in Method 2.

Quantitative Data:

Parameter	Step 1: Oxidation	Step 2: Chlorination	Reference
Starting Material	Ethanol	Acetaldehyde	[3]
Reagent	Sodium Dichromate/H₂SO₄ or PCC	Phosphorus Pentachloride	[2][3]
Product	Acetaldehyde	1,1-Dichloroethane
Typical Yield	The yield of acetaldehyde can vary depending on the reaction conditions and the efficiency of the distillation.	Yields for this step are dependent on the purity of the acetaldehyde used.

Experimental Workflow Diagram:

Caption: Two-step synthesis of 1,1-Dichloroethane from Ethanol.

Purification and Characterization

Purification:

The primary method for the purification of 1,1-dichloroethane from the reaction mixtures is fractional distillation . Due to its relatively low boiling point (57.3 °C), it can be effectively separated from higher-boiling byproducts and solvents.

• General Distillation Protocol:

  • The crude 1,1-dichloroethane is transferred to a distillation flask.

  • A fractional distillation column is attached to the flask, followed by a condenser and a receiving flask.

  • The mixture is heated, and the fraction boiling at or near the boiling point of 1,1-dichloroethane is collected.

  • Care should be taken to exclude moisture from the apparatus.

In the case of the reaction with PCl₅, the main impurity is POCl₃ (boiling point 105.8 °C), which is easily separated by distillation.

Work-up Procedures:

A typical work-up procedure following the synthesis involves:

• Quenching: Neutralizing the catalyst or unreacted reagents.

• Washing: Using water and/or brine to remove water-soluble impurities.[4]

• Drying: Using an anhydrous salt like MgSO₄ or Na₂SO₄ to remove traces of water.[4]

• Filtration: Removing the drying agent.

• Solvent Removal: If a solvent was used, it is removed, often by rotary evaporation.

Characterization:

The identity and purity of the synthesized 1,1-dichloroethane can be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can be used to confirm the structure of the molecule.

• Infrared (IR) Spectroscopy: To identify the characteristic C-H and C-Cl bond stretching frequencies.

• Boiling Point Determination: A simple method to assess the purity of the distilled product.

Safety Considerations

• 1,1-Dichloroethane is a flammable and volatile liquid. It is also a suspected carcinogen and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Vinyl chloride is a known human carcinogen and a flammable gas. All manipulations involving vinyl chloride must be conducted in a closed system within a fume hood.

• Phosphorus pentachloride is a corrosive solid that reacts violently with water. It should be handled with care in a dry environment.

• Hydrogen chloride is a corrosive gas.

• Oxidizing agents such as sodium dichromate are toxic and should be handled with appropriate precautions.

Researchers should consult the Safety Data Sheets (SDS) for all reagents and products before commencing any experimental work.

Conclusion

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. benchchem.com [benchchem.com]
• 3. Oxidation of ethanol | Class experiment | RSC Education [edu.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Environmental Fate and Transport of 1,1-Dichloroethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and transport mechanisms of 1,1-dichloroethane (1,1-DCA). It is designed to be a core resource for researchers, scientists, and drug development professionals who require an in-depth understanding of the environmental behavior of this compound. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes important degradation pathways.

Executive Summary

1,1-Dichloroethane is a volatile chlorinated hydrocarbon primarily used as a chemical intermediate and solvent.[1] Its release into the environment is of concern due to its potential for persistence and transport across various environmental compartments. The environmental fate of 1,1-DCA is governed by a combination of physical and chemical properties, transport mechanisms, and degradation processes.

In the atmosphere, 1,1-DCA is moderately persistent, with photo-oxidation by hydroxyl radicals being the primary degradation pathway.[2][3] In aquatic systems, volatilization is a significant removal mechanism.[4] Hydrolysis is a very slow degradation process in water.[3][4] Biodegradation of 1,1-DCA is generally slow, particularly under aerobic conditions.[3] However, under anaerobic conditions, it can be reductively dechlorinated to chloroethane (B1197429) and other products.[3][5] In soil, 1,1-DCA is highly mobile and can leach into groundwater.[4] Its persistence in soil is influenced by factors such as organic matter content, microbial activity, and volatilization.

A significant environmental source of 1,1-DCA is the anaerobic biodegradation of 1,1,1-trichloroethane (B11378) (1,1,1-TCA).[3][5] This technical guide provides detailed information on these processes, supported by quantitative data and experimental methodologies.

Physicochemical Properties of 1,1-Dichloroethane

The environmental behavior of 1,1-dichloroethane is largely dictated by its physical and chemical properties. A summary of these key properties is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂H₄Cl₂	[6]
Molecular Weight	98.96 g/mol	[6]
Appearance	Colorless, oily liquid	[4][6]
Odor	Chloroform-like, ethereal	[2][6]
Boiling Point	57.3 °C	[2][7]
Melting Point	-97.4 °C	[2]
Vapor Pressure	227 - 230 mmHg at 25 °C 228 Torr at 25°C 31.2 kPa at 20 °C	[4][7][8][9]
Water Solubility	5000 - 5500 mg/L at 20-25 °C	[2][4][10][11]
Henry's Law Constant	5.0 x 10⁻³ - 5.62 x 10⁻³ atm·m³/mol at 24-25 °C 1.7 x 10⁻¹ - 2.0 x 10⁻¹ (dimensionless)	[1][4][6][7][11][12]
Log Octanol-Water Partition Coefficient (Log Kow)	1.79 - 1.8	[6][7][13]
Organic Carbon-Water (B12546825) Partition Coefficient (Log Koc)	1.48 - 1.8	[7][11]
Density	1.174 - 1.2 g/cm³ at 20 °C	[2][14]
Flash Point	-17 °C to -6 °C (closed cup)	[4][6][14]

Environmental Fate and Transport Mechanisms

Transport and Partitioning

The movement and distribution of 1,1-dichloroethane in the environment are governed by its relatively high vapor pressure and moderate water solubility.

• Atmospheric Transport : Due to its volatility, 1,1-DCA released to the environment will readily partition to the atmosphere.[2] Its atmospheric residence time allows for potential long-range transport.

• Volatilization : From surface water and moist soil, volatilization is a rapid and significant transport process.[4] The volatilization half-life from a model river is estimated to be a few hours, while from a lake it can be several days.[4]

• Soil Mobility and Leaching : With a low organic carbon-water partition coefficient (Koc), 1,1-DCA has a low affinity for soil organic matter and is therefore highly mobile in soil.[4] This high mobility creates a significant potential for leaching into groundwater.

Abiotic Degradation

Abiotic degradation of 1,1-dichloroethane occurs through processes that do not involve microorganisms.

• Atmospheric Photo-oxidation : The primary degradation pathway for 1,1-DCA in the atmosphere is reaction with photochemically-produced hydroxyl (•OH) radicals.[2][3] The estimated atmospheric half-life is approximately 44 to 62 days.[2][14]

• Hydrolysis : Hydrolysis of 1,1-DCA in water is a very slow process, with an estimated half-life of 60 to 61 years at neutral pH and 25°C.[3][4] Therefore, it is not considered a significant degradation pathway in most aquatic environments.

• Other Abiotic Processes : Direct photolysis is not expected to be a significant degradation mechanism as 1,1-DCA does not absorb light at wavelengths greater than 290 nm.[6]

Biotic Degradation

Biodegradation of 1,1-dichloroethane is primarily mediated by microbial activity and is highly dependent on the redox conditions of the environment.

• Aerobic Biodegradation : Under aerobic conditions, the biodegradation of 1,1-DCA is generally slow and often incomplete.[3] Some studies have shown limited degradation by unadapted microorganisms from municipal wastewater.[3]

• Anaerobic Biodegradation : Anaerobic conditions are more favorable for the biodegradation of 1,1-DCA. It undergoes reductive dechlorination, where chlorine atoms are sequentially removed and replaced with hydrogen atoms. The primary product of this process is chloroethane.[3] This process has been observed in various anaerobic environments, including groundwater and river sediments, often mediated by bacteria such as Dehalobacter species.[3][5] The half-life under anaerobic conditions can range from months to years.[15]

A significant pathway for the presence of 1,1-DCA in the environment is as a biodegradation product of 1,1,1-trichloroethane (1,1,1-TCA) under anaerobic conditions.[3][5]

Degradation Pathways and Experimental Workflows

The following diagrams illustrate the key degradation pathways of 1,1-dichloroethane and a generalized experimental workflow for its analysis in environmental samples.

Anaerobic degradation pathway of 1,1,1-TCA to 1,1-DCA and Chloroethane.

Atmospheric photo-oxidation of 1,1-Dichloroethane.

Generalized experimental workflow for 1,1-DCA analysis.

Experimental Protocols

The determination of the environmental fate and transport parameters of 1,1-dichloroethane involves a variety of standardized experimental protocols. Below are detailed methodologies for key experiments.

Determination of Henry's Law Constant

Principle : The Henry's Law Constant (H) describes the partitioning of a compound between the aqueous and gaseous phases at equilibrium. It can be determined experimentally using methods such as the batch air stripping method.

Methodology :

• Preparation of Aqueous Solution : Prepare a standard aqueous solution of 1,1-dichloroethane of a known concentration in deionized water.

• Equilibration : Place a known volume of the 1,1-DCA solution in a sealed, temperature-controlled vessel with a known headspace volume.

• Agitation : Agitate the vessel for a sufficient period to ensure equilibrium is reached between the aqueous and gaseous phases.

• Sampling : Carefully withdraw a sample from the aqueous phase.

• Analysis : Analyze the concentration of 1,1-DCA in the aqueous sample using a suitable analytical method, such as gas chromatography with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS).[16]

• Calculation : The Henry's Law Constant can be calculated using the initial and equilibrium concentrations in the aqueous phase, and the volumes of the aqueous and gaseous phases.

Determination of Soil Sorption Coefficient (Koc)

Principle : The soil sorption coefficient (Koc) is a measure of the tendency of a chemical to adsorb to the organic carbon fraction of soil or sediment. It is a key parameter for predicting the mobility of a compound in soil. The batch equilibrium method is a common approach.

Methodology :

• Soil Preparation : Use a well-characterized soil with a known organic carbon content. The soil is typically air-dried and sieved.

• Test Solution : Prepare a solution of 1,1-dichloroethane in a 0.01 M calcium chloride solution. The calcium chloride is used to mimic the ionic strength of soil water and aid in the separation of soil and water phases.

• Equilibration : Add a known mass of the prepared soil to a series of centrifuge tubes. Add a known volume of the 1,1-DCA test solution to each tube.

• Shaking : Seal the tubes and shake them at a constant temperature for a predetermined time to reach equilibrium (typically 24 hours).

• Centrifugation : Separate the soil and aqueous phases by centrifugation.

• Analysis : Analyze the concentration of 1,1-DCA in the supernatant (aqueous phase) using GC/MS.[16]

• Calculation : The amount of 1,1-DCA sorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the aqueous phase. The soil-water distribution coefficient (Kd) is then calculated. The Koc is determined by normalizing the Kd value to the fraction of organic carbon in the soil.

Biodegradation Studies

Principle : Biodegradation studies are conducted to determine the rate and extent to which a chemical is broken down by microorganisms under specific environmental conditions (aerobic or anaerobic).

Methodology for Anaerobic Biodegradation in Soil :

• Microcosm Setup : Establish anaerobic microcosms using soil or sediment from a relevant environment (e.g., an anaerobic aquifer). The microcosms are typically set up in serum bottles.

• Spiking : Spike the microcosms with a known concentration of 1,1-dichloroethane.

• Incubation : Incubate the microcosms in the dark at a constant temperature under anaerobic conditions. This is achieved by purging the headspace with an inert gas like nitrogen or a nitrogen/carbon dioxide mixture.

• Monitoring : Periodically sacrifice replicate microcosms for analysis. Monitor the concentration of 1,1-DCA and its potential degradation products (e.g., chloroethane) over time.[3]

• Analysis : Analyze the concentrations of the target compounds in both the aqueous and soil phases. This typically involves extraction of the soil followed by analysis using GC/MS.[16]

• Data Analysis : Determine the rate of biodegradation by plotting the concentration of 1,1-DCA versus time and fitting the data to an appropriate kinetic model (e.g., first-order decay).

Analytical Methods

The accurate quantification of 1,1-dichloroethane and its degradation products in environmental matrices is crucial for fate and transport studies.

Gas Chromatography/Mass Spectrometry (GC/MS) is the most common and reliable method for the analysis of 1,1-DCA in air, water, and soil samples.[16]

• Sample Introduction : For water samples, purge-and-trap is a common technique to extract and concentrate volatile organic compounds like 1,1-DCA prior to GC/MS analysis. For soil and sediment, solvent extraction or headspace analysis can be employed. Air samples can be collected on sorbent tubes and then thermally desorbed into the GC/MS.

• Separation : A gas chromatograph separates the components of the sample mixture based on their volatility and interaction with the stationary phase of the chromatographic column.

• Detection : A mass spectrometer identifies and quantifies the separated components based on their mass-to-charge ratio.

Other detectors such as Flame Ionization Detector (FID) and Electron Capture Detector (ECD) can also be used with gas chromatography for the analysis of 1,1-DCA.[16]

Conclusion

The environmental fate and transport of 1,1-dichloroethane are complex processes influenced by its physicochemical properties and the characteristics of the receiving environment. While volatilization and atmospheric photo-oxidation are significant removal mechanisms, its persistence in soil and groundwater, coupled with its high mobility, pose a risk of contamination. Anaerobic biodegradation offers a pathway for its natural attenuation, though the process can be slow. A thorough understanding of these mechanisms, supported by robust experimental data, is essential for accurate environmental risk assessment and the development of effective remediation strategies for sites contaminated with 1,1-dichloroethane.

References

• 1. Henry's Law Constants [henry.mpch-mainz.gwdg.de]
• 2. cdn.who.int [cdn.who.int]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. 1,1-Dichloroethane CAS#: 75-34-3 [m.chemicalbook.com]
• 5. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Table 4-2, Physical and Chemical Properties of 1,1-Dichloroethane - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. [SOLVED] The vapor pressure of 1,1-dichloroethane, CH 3 CHCl 2 , is | SolutionInn [solutioninn.com]
• 9. brainly.com [brainly.com]
• 10. 1,1-dichloroethane [sitem.herts.ac.uk]
• 11. Fact sheet: 1,1-dichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 12. ready.noaa.gov [ready.noaa.gov]
• 13. epa.gov [epa.gov]
• 14. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 15. projects.battelle.org [projects.battelle.org]
• 16. ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]

Toxicological Profile and Health Effects of 1,1-Dichloroethane Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,1-Dichloroethane (1,1-DCA) is a chlorinated hydrocarbon primarily utilized as a chemical intermediate and solvent. While human exposure is predominantly occupational, its presence in some drinking water sources raises broader public health concerns. This technical guide provides a comprehensive overview of the toxicological profile of 1,1-dichloroethane, detailing its toxicokinetics, health effects observed in human and animal studies, and the current understanding of its mechanisms of toxicity. All quantitative data from key studies are summarized in structured tables for comparative analysis, and detailed experimental protocols for these studies are provided. Furthermore, metabolic pathways and experimental workflows are visually represented through diagrams generated using the DOT language. The U.S. Environmental Protection Agency (EPA) has classified 1,1-dichloroethane as a Group C, possible human carcinogen.[1]

Physical and Chemical Properties

1,1-Dichloroethane is a colorless, oily liquid with a sweet, chloroform-like odor.[1] It is volatile and sparingly soluble in water but is miscible with most organic solvents.[2]

Property	Value
Chemical Formula	C₂H₄Cl₂
Molecular Weight	98.96 g/mol
Boiling Point	57.3 °C
Melting Point	-97 °C
Vapor Pressure	224 mmHg at 25 °C
Water Solubility	5,500 mg/L at 25 °C
Log Octanol/Water Partition Coefficient (log Kow)	1.79

Toxicokinetics

Absorption

While specific quantitative data on the absorption of 1,1-dichloroethane in humans is limited, its former use as an anesthetic indicates that it is readily absorbed following inhalation.[3] Animal studies suggest rapid and extensive absorption after oral administration.[4] Dermal absorption is considered to be a minor route of exposure due to the compound's high volatility.

Distribution

Following absorption, 1,1-dichloroethane is distributed throughout the body. Animal studies have shown its presence in various organs, including the liver, kidneys, lungs, and central nervous system. Due to its lipophilic nature, it has the potential to accumulate in adipose tissue.

Metabolism

The primary site of 1,1-dichloroethane metabolism is the liver, mediated by the cytochrome P-450 enzyme system.[5] The metabolic process is believed to involve oxidative pathways. The proposed major pathway involves hydroxylation at the C-1 position, leading to an unstable intermediate that can eliminate hydrochloric acid to form reactive acyl chlorides. A minor pathway is thought to involve hydroxylation at the C-2 position.[6] These reactive metabolites can covalently bind to cellular macromolecules, which is a key aspect of its toxicity.[3] Glutathione (GSH) appears to play a role in the detoxification of these reactive intermediates.[6]

Metabolic activation of 1,1-dichloroethane.

Excretion

The primary route of excretion for unchanged 1,1-dichloroethane is exhalation. Metabolites are primarily excreted in the urine.

Health Effects of Exposure

Acute and Subchronic Toxicity

Acute exposure to high concentrations of 1,1-dichloroethane can cause central nervous system depression, leading to dizziness, drowsiness, and in severe cases, unconsciousness.[1] It was formerly used as an anesthetic, but this was discontinued (B1498344) due to its potential to cause cardiac arrhythmias.[3]

Animal studies have provided more detailed information on acute and subchronic toxicity.

Acute and Subchronic Oral Toxicity of 1,1-Dichloroethane in Rats
Study Design	Male Sprague-Dawley rats were administered 1,1-dichloroethane by gavage in corn oil for 1, 5, or 10 consecutive days.
Endpoints	Mortality, body weight, clinical signs, serum enzyme levels, urinalysis, and histopathology of major organs.
Results	- LD50: 8.2 g/kg
- Effects at 2 and 4 g/kg: Decreased body weight gain and transient increases in enzymuria.
- No significant elevations in serum enzymes or blood urea (B33335) nitrogen were observed.
- No chemically induced histopathological changes were seen in the liver, kidney, or other major organs.
NOAEL	0.5 g/kg
LOAEL	1 g/kg (based on decreased body weight gain)
Reference	Muralidhara et al. (2001)

Chronic Toxicity and Carcinogenicity

The primary long-term concerns associated with 1,1-dichloroethane exposure are its potential carcinogenic effects. The National Cancer Institute (NCI) conducted a comprehensive bioassay in rats and mice.

Experimental Protocol:

• Species and Strains: Osborne-Mendel rats and B6C3F1 mice.[7]

• Administration: 1,1-dichloroethane (technical grade) in corn oil was administered by gavage.[7]

• Dosing Regimen: 5 days a week for 78 weeks.[7]

• Observation Period: 33 weeks for rats and 13 weeks for mice following the dosing period.[7]

• Dose Levels (Time-Weighted Average): [7]

  • Male Rats: 382 and 764 mg/kg/day.

  • Female Rats: 475 and 950 mg/kg/day.

  • Male Mice: 1442 and 2885 mg/kg/day.

  • Female Mice: 1665 and 3331 mg/kg/day.

• Control Groups: Untreated controls and vehicle (corn oil) controls.[7]

• Endpoints: Survival, body weight, clinical signs, and comprehensive histopathological examination of all major organs and tissues.

Workflow of the NCI Carcinogenesis Bioassay.

Results: The study concluded that under the conditions of the bioassay, there was no conclusive evidence for the carcinogenicity of 1,1-dichloroethane in Osborne-Mendel rats or B6C3F1 mice. However, there were some findings suggestive of a carcinogenic effect.[7]

Tumor Incidence in NCI Bioassay (1977)
Species/Sex	Tumor Type	Control	Low Dose	High Dose
Female Rats	Mammary Gland Adenocarcinoma	3/20	11/50	14/50
Hemangiosarcoma (all sites)	0/20	2/50	5/50
Male Mice	Hepatocellular Carcinoma	2/20	5/49	9/47
Female Mice	Endometrial Stromal Polyps	0/19	1/46	4/46
Statistically significant increase compared to controls.

Experimental Protocol:

• Species and Strain: Male B6C3F1 mice.

• Administration: 1,1-dichloroethane in drinking water.

• Dosing Regimen: 52 weeks.

• Dose Levels: 835 and 2500 mg/L (equivalent to approximately 167 and 500 mg/kg/day).

• Endpoints: Incidence of lung and liver tumors.

Results: This study found no significant increase in the incidence of lung or liver tumors in mice exposed to 1,1-dichloroethane in their drinking water for 52 weeks.[8]

Genotoxicity

There is limited evidence for the genotoxicity of 1,1-dichloroethane in vitro. It has been shown to be mutagenic in some bacterial assays, but in vivo studies have generally been negative.

Reproductive and Developmental Toxicity

Information on the reproductive and developmental effects of 1,1-dichloroethane is limited.

Experimental Protocol:

• Species and Strain: Pregnant Sprague-Dawley rats.

• Administration: Inhalation.

• Dosing Regimen: 7 hours/day on gestation days 6-15.

• Dose Levels: 3,800 and 6,000 ppm.

• Endpoints: Maternal toxicity (body weight, food consumption), and fetal effects (resorptions, fetal weight, gross, skeletal, and soft tissue abnormalities).

Results: At 6,000 ppm, there was evidence of maternal toxicity (reduced body weight gain and food consumption) and fetotoxicity (delayed ossification of sternebrae).[3] No teratogenic effects were observed.

Developmental Toxicity of Inhaled 1,1-Dichloroethane in Rats
Maternal Effects
6,000 ppm	Significant decrease in body weight gain and food consumption.
3,800 ppm	No significant effects.
Fetal Effects
6,000 ppm	Significant increase in delayed ossification of sternebrae.
3,800 ppm	No significant effects.
NOAEL (Developmental)	3,800 ppm
LOAEL (Developmental)	6,000 ppm
Reference	Schwetz et al. (1974)

Mechanisms of Toxicity

The primary mechanism of 1,1-dichloroethane toxicity is believed to be its metabolic activation by cytochrome P-450 to reactive intermediates.[5] These electrophilic metabolites can covalently bind to cellular macromolecules such as DNA, RNA, and proteins, leading to cellular dysfunction and toxicity.[3]

The specific signaling pathways that are disrupted following this initial metabolic activation are not well-elucidated for 1,1-dichloroethane. However, based on the known effects of other chlorinated hydrocarbons, it is plausible that pathways involved in oxidative stress, inflammation, and apoptosis may be affected. For the structurally related compound, 1,2-dichloroethane, neurotoxicity has been linked to the p38 MAPK/NF-κB signaling pathway, which is involved in glial cell activation and the production of pro-inflammatory factors.[9] It is important to note that this is an observation for a related compound and may not be directly applicable to 1,1-dichloroethane.

Hypothesized cellular toxicity pathway.

Conclusion

1,1-Dichloroethane exhibits a toxicological profile characterized by central nervous system depression at high acute exposures and potential carcinogenicity with chronic exposure. The primary mechanism of toxicity is its metabolic activation to reactive intermediates by cytochrome P-450. While animal studies have provided valuable data on its dose-response relationships for various toxic endpoints, significant data gaps remain, particularly concerning the specific signaling pathways involved in its toxicity and its effects in humans at low-level, chronic exposures. The available data, particularly the NCI bioassay, while not providing conclusive evidence of carcinogenicity, do raise concerns that warrant its classification as a possible human carcinogen. Further research is needed to fully elucidate the molecular mechanisms of 1,1-dichloroethane-induced toxicity and to better assess its risk to human health.

References

• 1. in.gov [in.gov]
• 2. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 3. HEALTH EFFECTS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. oehha.ca.gov [oehha.ca.gov]
• 5. Metabolism of chloroethanes by rat liver nuclear cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Background Information for 1,1-Dichloroethane - Interaction Profile for: 1,1,1-Trichloroethane, 1,1-Dichloroethane, Trichloroethylene, and Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. cdn.who.int [cdn.who.int]
• 9. Molecular mechanisms of 1,2-dichloroethane-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data (IR, NMR, Mass Spec) of 1,1-dichloroethane for identification

This technical guide provides a comprehensive overview of the spectroscopic data for 1,1-dichloroethane (CH₃CHCl₂), intended for researchers, scientists, and professionals in drug development. The guide details the interpretation of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols and visual aids to facilitate the identification and characterization of this compound.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 1,1-dichloroethane is characterized by absorptions corresponding to carbon-hydrogen and carbon-chlorine bond vibrations.

IR Spectroscopic Data

The major absorption bands in the IR spectrum of 1,1-dichloroethane are summarized in the table below. The spectrum is typically acquired from a neat liquid film.[1]

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
2975 - 2845	C-H (sp³) stretching	Strong
1470 - 1340	C-H bending	Medium
800 - 580	C-Cl stretching	Strong
~1500 - 400	Fingerprint Region	Complex

Table 1: Key IR Absorption Bands of 1,1-Dichloroethane. Data sourced from spectral databases.[1]

The region from approximately 1500 to 400 cm⁻¹ is known as the fingerprint region and contains a complex pattern of absorptions that are unique to the molecule, making it highly useful for identification.[1]

Experimental Protocol for IR Spectroscopy (Liquid Film)

Objective: To obtain the infrared spectrum of liquid 1,1-dichloroethane.

Materials:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Sodium chloride (NaCl) or potassium bromide (KBr) salt plates

• Pasteur pipette

• Acetone (B3395972) (for cleaning)

• Kimwipes

• Sample of 1,1-dichloroethane

Procedure:

• Plate Preparation: Ensure the salt plates are clean and dry. If necessary, clean them by rinsing with a small amount of acetone and gently wiping with a Kimwipe. Avoid contact with water as the plates are water-soluble. Handle the plates by their edges to prevent contamination from fingerprints.

• Sample Application: Using a Pasteur pipette, place one to two drops of liquid 1,1-dichloroethane onto the center of one salt plate.

• Creating the Film: Gently place the second salt plate on top of the first, allowing the liquid to spread and form a thin, uniform film between the plates.

• Acquiring the Spectrum: Place the assembled salt plates into the sample holder of the FT-IR spectrometer.

• Data Collection: Configure the instrument software to acquire the spectrum. Typically, a background scan is performed first, followed by the sample scan. The software will then generate the infrared spectrum.

• Cleaning: After analysis, disassemble the salt plates, clean them thoroughly with acetone, and return them to a desiccator for storage.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For 1,1-dichloroethane, both ¹H and ¹³C NMR are instrumental in confirming its structure.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1,1-dichloroethane shows two distinct signals, consistent with the two different chemical environments of the protons.[2]

dot

Caption: Workflow for Spectroscopic Identification.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~5.90	Quartet (q)	1H	-CHCl₂
~2.10	Doublet (d)	3H	-CH₃

Table 2: ¹H NMR Data for 1,1-Dichloroethane (Solvent: CDCl₃, Reference: TMS). The chemical shift of the methine proton is significantly downfield due to the deshielding effect of the two adjacent chlorine atoms.[3]

The splitting pattern follows the n+1 rule. The methine (-CHCl₂) proton is split into a quartet by the three neighboring methyl protons (3+1=4). The methyl (-CH₃) protons are split into a doublet by the single neighboring methine proton (1+1=2).[3]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of 1,1-dichloroethane displays two signals, corresponding to the two non-equivalent carbon atoms in the molecule.[4]

Chemical Shift (δ) (ppm)	Assignment
~69.4	-CHCl₂
~31.6	-CH₃

Table 3: ¹³C NMR Data for 1,1-Dichloroethane (Solvent: CDCl₃, Reference: TMS). The carbon atom bonded to the two electronegative chlorine atoms is significantly deshielded, resulting in a larger chemical shift.[4]

Experimental Protocol for ¹H and ¹³C NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra of 1,1-dichloroethane.

Materials:

• NMR Spectrometer

• NMR tube

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Tetramethylsilane (TMS) as an internal standard (often pre-dissolved in the solvent)

• Pasteur pipette

• Sample of 1,1-dichloroethane

Procedure:

• Sample Preparation: Dissolve approximately 5-20 mg of 1,1-dichloroethane in about 0.6-0.7 mL of CDCl₃ (containing TMS) directly in a clean, dry NMR tube.

• Homogenization: Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

• Instrument Setup: Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer's autosampler or manually lower it into the magnet.

• Spectrometer Tuning and Shimming: The instrument's software is used to lock onto the deuterium (B1214612) signal of the solvent, and the magnetic field homogeneity is optimized through a process called shimming to obtain sharp spectral lines.

• ¹H Spectrum Acquisition: Set the appropriate acquisition parameters for a ¹H NMR experiment (e.g., number of scans, pulse width, acquisition time). Run the experiment to obtain the Free Induction Decay (FID).

• ¹³C Spectrum Acquisition: Following the ¹H acquisition, set the parameters for a ¹³C NMR experiment. This typically requires a larger number of scans due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Perform a Fourier transform on the acquired FIDs for both ¹H and ¹³C experiments to generate the respective NMR spectra. Phase the spectra and integrate the signals in the ¹H spectrum. Reference the spectra to the TMS signal at 0.00 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,1-dichloroethane, the presence of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) results in a characteristic isotopic pattern for the molecular ion and chlorine-containing fragments.[5]

Mass Spectrometric Data

The mass spectrum is typically obtained using Electron Ionization (EI).

m/z (mass-to-charge ratio)	Relative Abundance (%)	Ion Formula	Interpretation
98, 100, 102	Variable	[C₂H₄³⁵Cl₂]⁺, [C₂H₄³⁵Cl³⁷Cl]⁺, [C₂H₄³⁷Cl₂]⁺	Molecular ion (M⁺) cluster (ratio ~9:6:1)
83, 85, 87	Moderate	[CH³⁵Cl₂]⁺, [CH³⁵Cl³⁷Cl]⁺, [CH³⁷Cl₂]⁺	Loss of a methyl radical (•CH₃)
63, 65	100, ~33	[C₂H₄³⁵Cl]⁺, [C₂H₄³⁷Cl]⁺	Loss of a chlorine radical (•Cl), base peak
27	High	[C₂H₃]⁺	Loss of HCl and Cl from the molecular ion

Table 4: Major Fragments in the EI Mass Spectrum of 1,1-Dichloroethane. The m/z 63 peak is typically the base peak (most abundant).[5][6]

dot

References

• 1. webassign.net [webassign.net]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. books.rsc.org [books.rsc.org]
• 5. infrared spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 1,1-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Historical Use of 1,1-Dichloroethane as a Surgical Anesthetic

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dichloroethane (also known as ethylidene dichloride) is a chlorinated hydrocarbon that was historically employed as a surgical anesthetic in the early 20th century.[1] Its use, however, was short-lived and ultimately abandoned due to significant safety concerns, primarily cardiac arrhythmias that occurred at anesthetic concentrations.[2] This document provides an in-depth technical overview of the historical application of 1,1-dichloroethane as an anesthetic, compiling available data on its physicochemical properties, anesthetic characteristics, metabolic pathways, and the experimental methodologies used in its early evaluations. This guide is intended for researchers, scientists, and professionals in drug development interested in the history and properties of anesthetic agents.

Physicochemical and Anesthetic Properties

Property	Value	Reference
Anesthetic Concentration	~26,000 ppm (0.026 atm)	[2]
Molecular Weight	98.97 g/mol	[3]
Boiling Point	57.3 °C	[3]
Vapor Pressure at 25 °C	230 mmHg	[3]
Log Kow (Octanol-Water Partition Coefficient)	1.79	[3]
Log Koc (Soil Organic Carbon-Water Partition Coefficient)	1.48	[3]
Water Solubility at 20 °C	0.55 g/100 g	[3]

Note: The anesthetic concentration of ~26,000 ppm was associated with the induction of cardiac arrhythmias, leading to the discontinuation of its use.[2]

Metabolism

The biotransformation of 1,1-dichloroethane is primarily mediated by the hepatic microsomal cytochrome P-450 enzyme system.[2][4] In vitro studies have shown that its metabolism is enhanced by inducers of cytochrome P-450, such as phenobarbital.[4] The major metabolic pathway involves the oxidation of 1,1-dichloroethane to acetic acid.[2][4]

Metabolic Pathway of 1,1-Dichloroethane

References

• 1. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. Background Information for 1,1-Dichloroethane - Interaction Profile for: 1,1,1-Trichloroethane, 1,1-Dichloroethane, Trichloroethylene, and Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Table 4-2, Physical and Chemical Properties of 1,1-Dichloroethane - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Hepatic microsomal metabolism of the dichloroethanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioconcentration Potential of 1,1-Dichloroethane in Aquatic Ecosystems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the bioconcentration potential of 1,1-dichloroethane (1,1-DCA) in aquatic ecosystems. 1,1-DCA, a volatile organic compound, has been detected in various aquatic environments, necessitating a thorough understanding of its fate and potential for accumulation in aquatic organisms. This document synthesizes available quantitative data on the bioconcentration of 1,1-DCA, details standardized experimental protocols for its assessment, and explores its metabolic pathways. The information is intended to support risk assessment, environmental monitoring, and the development of safer chemical alternatives. Based on available data, 1,1-dichloroethane exhibits a low potential for bioconcentration in aquatic organisms.

Introduction

1,1-Dichloroethane (1,1-DCA) is a chlorinated hydrocarbon used as a chemical intermediate and solvent. Its presence in the environment, primarily through industrial discharge and as a degradation product of other chlorinated compounds, raises concerns about its impact on aquatic ecosystems. A key aspect of its environmental risk profile is its potential to bioconcentrate in aquatic organisms, which can lead to adverse effects and biomagnification through the food web. This guide provides a detailed examination of the bioconcentration potential of 1,1-DCA, drawing upon existing scientific literature and regulatory guidelines.

Quantitative Data on Bioconcentration

The bioconcentration factor (BCF) is a critical metric for assessing the potential of a chemical to accumulate in an organism from the surrounding water. For 1,1-dichloroethane, both estimated and experimentally determined BCF values indicate a low potential for bioconcentration. This is largely attributed to its relatively low octanol-water partition coefficient (log Kow).

Parameter	Value	Species	Reference
Bioconcentration Factor (BCF)	5 (estimated)	-	[1]
Bioconcentration Factor (BCF)	3.1 - 4.9	Carp (Cyprinus carpio)	[2]
Bioconcentration Factor (BCF)	≤ 13	Carp (Cyprinus carpio)	[2]
Tissue Concentration	Not Detected (detection limit 0.3-0.5 ppb)	Various aquatic organisms	[1]

Table 1: Summary of Bioconcentration Data for 1,1-Dichloroethane in Aquatic Organisms

In a study of aquatic organisms near the discharge of a Los Angeles County wastewater treatment plant, 1,1-dichloroethane was present in the effluent at a concentration of 3.5 ppb; however, it was not found in the tissues of the sampled aquatic animals, with a detection limit of 0.3–0.5 ppb[1]. This provides real-world evidence supporting the low bioconcentration potential of 1,1-DCA[1].

Experimental Protocols for Bioconcentration Testing

The determination of the bioconcentration factor for chemical substances in fish is typically conducted following standardized guidelines, such as the OECD Guideline for the Testing of Chemicals, Test No. 305, and the U.S. Environmental Protection Agency (EPA) OCSPP 850.1730. These protocols ensure data quality and comparability across different studies and chemicals. The most common method is the flow-through fish test.

OECD 305 / EPA OCSPP 850.1730: Flow-Through Fish Test

This method involves exposing fish to a constant concentration of the test substance in a flow-through system for a specific duration (uptake phase), followed by a period in clean water to measure the elimination of the substance (depuration phase).

Key Methodological Parameters:

• Test Species: Commonly used species include zebrafish (Danio rerio), rainbow trout (Oncorhynchus mykiss), and bluegill sunfish (Lepomis macrochirus).

• Test System: A flow-through system is preferred to maintain a constant concentration of the test substance and a healthy environment for the fish.

• Uptake Phase: Fish are exposed to at least two concentrations of the test substance. The duration is typically 28 days but can be extended if a steady state is not reached.

• Depuration Phase: After the uptake phase, fish are transferred to clean water, and the rate of elimination of the substance is monitored.

• Sampling: Water and fish tissue samples are collected at regular intervals during both phases.

• Analysis: The concentration of 1,1-dichloroethane in water and fish tissue is determined using sensitive analytical methods, such as purge-and-trap gas chromatography with mass spectrometry (GC/MS).

• BCF Calculation: The BCF can be calculated as the ratio of the concentration of the substance in the fish (Cf) to the concentration in the water (Cw) at a steady state (BCFss = Cf/Cw). Alternatively, a kinetic BCF (BCFk) can be calculated from the uptake (k1) and depuration (k2) rate constants (BCFk = k1/k2).

Diagram 1: Experimental workflow for determining the bioconcentration factor (BCF) of 1,1-dichloroethane in fish.

Metabolism of 1,1-Dichloroethane in Aquatic Organisms

The metabolism of a chemical within an organism can significantly influence its bioconcentration potential. Rapid metabolism and excretion can reduce the amount of the chemical that accumulates in tissues. While specific studies on the metabolic pathways of 1,1-dichloroethane in fish are limited, information from mammalian studies provides a likely model. In mammals, 1,1-DCA is metabolized primarily in the liver by cytochrome P450 (CYP) enzymes.

The proposed primary metabolic pathway involves the hydroxylation of 1,1-dichloroethane, which is an oxidative process. This is followed by the spontaneous elimination of hydrogen chloride to form chloroacetaldehyde, which is then further oxidized to chloroacetic acid and subsequently to acetic acid. Acetic acid can then enter the citric acid cycle.

It is important to note that this pathway is extrapolated from mammalian data. Fish are known to possess a diverse array of CYP enzymes capable of metabolizing xenobiotics, and it is plausible that a similar oxidative pathway exists in aquatic vertebrates. However, without direct experimental evidence in fish, this remains a hypothesis.

Diagram 2: Postulated metabolic pathway of 1,1-dichloroethane in aquatic organisms, extrapolated from mammalian data.

Conclusion

For researchers, scientists, and drug development professionals, this information is crucial for conducting accurate environmental risk assessments and for designing new chemicals with a reduced environmental footprint. Further research into the specific metabolic pathways of 1,1-dichloroethane in a variety of aquatic species would provide a more complete understanding of its fate and effects in the aquatic environment.

References

• 1. researchgate.net [researchgate.net]
• 2. Elucidating Volatile Flavor Profiles and Metabolic Pathways in Northern Pike (Esox lucius) During Superchilled Storage: A Combined UPLC-Q-TOF/MS and GC-MS Approach - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Henry's Law Constant and its Implication for 1,1-Dichloroethane in Water

This technical guide provides a comprehensive overview of the Henry's Law constant for 1,1-dichloroethane and its critical role in understanding the environmental behavior and fate of this compound in aqueous systems. The information is tailored for researchers, scientists, and drug development professionals who require a thorough understanding of the physicochemical properties of this chlorinated hydrocarbon.

Introduction to 1,1-Dichloroethane

1,1-Dichloroethane (1,1-DCA), also known as ethylidene dichloride, is a colorless, oily liquid with a chloroform-like odor.[1][2] It is primarily used as an intermediate in the manufacture of other chemicals, such as 1,1,1-trichloroethane (B11378) and vinyl chloride.[3] It also finds limited application as a solvent for plastics, oils, and fats, and as a degreaser.[1][3] Due to its production and use, 1,1-dichloroethane can be released into the environment, where its partitioning between air and water is a key determinant of its transport, fate, and potential for human exposure.[3][4]

Henry's Law and its Significance

Henry's Law describes the equilibrium partitioning of a volatile compound between the gas and liquid phases. The Henry's Law constant (H) is a quantitative measure of this partitioning and is crucial for predicting the environmental behavior of chemicals. A higher Henry's Law constant indicates a greater tendency for a compound to volatilize from water into the air.[5][6] This property is fundamental in assessing the environmental risks associated with a chemical and in designing remediation strategies for contaminated water sources.[6]

Quantitative Data for Henry's Law Constant of 1,1-Dichloroethane

The Henry's Law constant for 1,1-dichloroethane has been determined by various researchers. The values can vary depending on the experimental conditions, particularly temperature. The following table summarizes reported values for the Henry's Law constant and other relevant physicochemical properties of 1,1-dichloroethane.

Parameter	Value	Units	Conditions	Reference
Henry's Law Constant (H)	5 x 10⁻³	atm·m³/mol	20 °C	[3]
5.62 x 10⁻³	atm·m³/mol	Not Specified	[7]
1.7 x 10⁻¹	- (likely atm·m³/mol)	Not Specified	[8]
1.8 x 10⁻¹	- (likely atm·m³/mol)	Not Specified	[8]
2.0 x 10⁻¹	- (likely atm·m³/mol)	Not Specified	[8]
Dimensionless Henry's Law Constant (H')	2.30 x 10⁻¹	-	Not Specified	[7]
Water Solubility	5,000	mg/L	Room Temperature	[3]
5,060	mg/L	Not Specified	[7]
Vapor Pressure	220	mm Hg	Room Temperature	[3]
log Koc	1.5 - 1.8	-	Depending on soil/sediment	[3]

Note: The units for some reported Henry's Law constants in one source were not explicitly stated but are likely in atm·m³/mol based on typical reporting conventions.[8] The dimensionless Henry's Law constant (H') can be derived from H by the formula H' = H / (RT), where R is the ideal gas constant and T is the temperature in Kelvin.

Implications for 1,1-Dichloroethane in Water

The relatively high Henry's Law constant of 1,1-dichloroethane indicates its tendency to volatilize rapidly from water.[3] This has several important implications for its environmental fate and transport:

• Volatilization from Surface Water: When 1,1-dichloroethane is present in surface waters such as rivers and lakes, it will readily partition into the atmosphere. The estimated volatilization half-lives for a model river and lake are 3 hours and 4 days, respectively.[9] This rapid volatilization is a primary mechanism for its removal from surface water bodies.

• Groundwater Contamination: In the subsurface, the volatilization of 1,1-dichloroethane from contaminated groundwater can lead to the formation of vapor plumes in the vadose (unsaturated) zone.[3] This can result in vapor intrusion into overlying buildings, posing an inhalation risk.

• Remediation Strategies: Understanding the Henry's Law constant is crucial for designing effective remediation technologies for 1,1-dichloroethane-contaminated water. Techniques such as air stripping, which exploit the compound's volatility, can be effective for its removal.

• Atmospheric Fate: Once volatilized into the atmosphere, 1,1-dichloroethane is subject to photo-oxidation, with an estimated half-life of 44 to 62 days.[2][4]

The following diagram illustrates the relationship between the Henry's Law constant and the environmental behavior of 1,1-dichloroethane in an aqueous environment.

Figure 1. Relationship between Henry's Law constant and the partitioning of 1,1-dichloroethane.

Experimental Protocols for Determining Henry's Law Constant

Several experimental methods can be used to determine the Henry's Law constant of volatile organic compounds like 1,1-dichloroethane. The choice of method often depends on the desired accuracy, the properties of the compound, and the available equipment. Common techniques include the static headspace method and the bubble column method.[5][10]

The static headspace method is a widely used technique for determining Henry's Law constants.[6][11] It involves allowing a dilute aqueous solution of the analyte to equilibrate with a headspace of air in a sealed vial at a constant temperature.

Principle: At equilibrium, the concentration of the analyte in the gas phase (headspace) is proportional to its concentration in the aqueous phase, as described by Henry's Law. By measuring the concentration in the headspace, the Henry's Law constant can be calculated.

Detailed Methodology:

• Preparation of Aqueous Standard: A standard aqueous solution of 1,1-dichloroethane of known concentration is prepared in a volumetric flask.

• Vial Preparation: A series of gastight vials are partially filled with a known volume of the aqueous standard solution, leaving a known volume of headspace.

• Equilibration: The vials are sealed and placed in a constant-temperature bath or incubator and are agitated for a sufficient time to reach equilibrium between the aqueous and gas phases.

• Headspace Analysis: A sample of the headspace gas is withdrawn using a gastight syringe and injected into a gas chromatograph (GC) for analysis. The concentration of 1,1-dichloroethane in the gas phase (Cg) is determined.

• Calculation of Henry's Law Constant: The Henry's Law constant (H) can be calculated using the following mass balance equation:

  H = (Cg * Vg) / (C₀ * Vl - Cg * Vg) * RT

  Where:

  • Cg = Concentration in the gas phase (mol/m³)

  • C₀ = Initial concentration in the liquid phase (mol/m³)

  • Vl = Volume of the liquid phase (m³)

  • Vg = Volume of the gas phase (m³)

  • R = Ideal gas constant (8.2057 x 10⁻⁵ m³·atm/mol·K)

  • T = Temperature (K)

An internal standard can be used to improve the accuracy of the measurement by minimizing errors associated with injection volume and detector response.[6]

The bubble column method is a dynamic technique where a gas (usually air or nitrogen) is bubbled through an aqueous solution of the compound of interest.[10]

Principle: The inert gas strips the volatile compound from the aqueous solution. By measuring the concentration of the compound in the exiting gas stream over time, the Henry's Law constant can be determined.

Detailed Methodology:

• System Setup: A bubble column is filled with a known volume of a standard aqueous solution of 1,1-dichloroethane. An inert gas is bubbled through the solution at a constant flow rate.

• Gas Phase Sampling: The concentration of 1,1-dichloroethane in the outlet gas stream is continuously monitored using a suitable detector, such as a gas chromatograph with a flame ionization detector (GC-FID).[10]

• Data Analysis: The decrease in the aqueous phase concentration or the concentration in the outlet gas is measured as a function of time. The Henry's Law constant is calculated from the rate of stripping and the gas and liquid flow rates.

The following diagram illustrates a typical experimental workflow for the static headspace method.

Figure 2. Experimental workflow for the static headspace method.

Conclusion

The Henry's Law constant is a fundamental physicochemical property that governs the environmental partitioning of 1,1-dichloroethane between water and air. Its relatively high value signifies a strong tendency for volatilization, which is a dominant process in its environmental fate. A thorough understanding of the Henry's Law constant, supported by accurate experimental determination, is essential for predicting the environmental behavior of 1,1-dichloroethane, assessing exposure risks, and developing effective remediation strategies for contaminated sites. The methodologies outlined in this guide provide a framework for the reliable determination of this critical parameter.

References

• 1. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 3. Fact sheet: 1,1-dichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 4. cdn.who.int [cdn.who.int]
• 5. asianpubs.org [asianpubs.org]
• 6. Using an internal standard method to determine Henry's law constants | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 7. nj.gov [nj.gov]
• 8. ready.noaa.gov [ready.noaa.gov]
• 9. 1,1-Dichloroethane CAS#: 75-34-3 [m.chemicalbook.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. apps.dtic.mil [apps.dtic.mil]

Unraveling the Fate of 1,1-Dichloroethane: A Technical Guide to its Chemical Stability and Degradation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical stability and degradation pathways of 1,1-dichloroethane (1,1-DCA). A significant environmental contaminant and a metabolite of the industrial solvent 1,1,1-trichloroethane (B11378) (1,1,1-TCA), understanding the fate of 1,1-DCA is crucial for environmental remediation and risk assessment. This document details the abiotic and biotic degradation processes, supported by quantitative data, detailed experimental methodologies, and visual representations of key pathways and workflows.

Chemical Stability of 1,1-Dichloroethane

1,1-Dichloroethane is a volatile organic compound (VOC) with moderate water solubility. Its environmental persistence is largely dictated by its slow degradation under many conditions. Volatilization is a primary mechanism for its removal from soil and water surfaces.[1] Once in the atmosphere, its residence time is estimated to be around 49 days.[1]

Abiotic Degradation Pathways

Abiotic degradation of 1,1-DCA occurs through several mechanisms, including hydrolysis, oxidation, and reduction. These processes are generally slow under typical environmental conditions.

Hydrolysis

The hydrolysis of 1,1-dichloroethane is a slow process, yielding acetaldehyde (B116499) and hydrochloric acid. The reaction rate is pH and temperature-dependent.

Quantitative Data for Hydrolysis:

Parameter	Value	Conditions	Reference
Half-life	60 years	pH 7, 25 °C	[1]

Experimental Protocol for Determining Hydrolysis Rate:

A common method for determining the hydrolysis rate constant involves monitoring the disappearance of 1,1-DCA over time in buffered aqueous solutions at various pH values and constant temperatures.

• Materials: 1,1-dichloroethane, buffered solutions (e.g., phosphate, borate) of known pH, constant temperature water bath, gas-tight vials, gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS).

• Procedure:

  • Prepare aqueous solutions of 1,1-DCA in sealed, headspace-free vials containing buffers at the desired pH values.

  • Incubate the vials in a constant temperature water bath.

  • At predetermined time intervals, sacrifice replicate vials.

  • Analyze the concentration of 1,1-DCA in the aqueous phase using a suitable analytical method, such as EPA Method 524.2 (purge and trap GC-MS).

  • The pseudo-first-order rate constant (k) can be determined by plotting the natural logarithm of the concentration of 1,1-DCA versus time. The half-life (t½) is then calculated as ln(2)/k.

Oxidation

In the atmosphere, the primary degradation pathway for 1,1-DCA is oxidation by hydroxyl radicals (•OH). In aqueous systems, advanced oxidation processes (AOPs) involving powerful oxidizing agents like hydroxyl radicals or sulfate (B86663) radicals (SO₄•⁻) generated from persulfate can degrade 1,1-DCA.

Quantitative Data for Oxidation:

Oxidant	Rate Constant	Conditions	Reference
Hydroxyl Radical (gas phase)	2.2 x 10⁻¹³ cm³/molecule·s	298 K	Not explicitly found, but related data exists

Experimental Protocol for Aqueous Phase Oxidation by Activated Persulfate:

This protocol describes the degradation of 1,1-DCA using thermally activated persulfate.

• Materials: 1,1-dichloroethane, sodium persulfate (Na₂S₂O₈), deionized water, constant temperature reactor, GC-MS for analysis.

• Procedure:

  • Prepare an aqueous solution of 1,1-DCA of a known concentration.

  • Add a specific molar ratio of sodium persulfate to the solution.

  • Maintain the reaction mixture at a constant temperature (e.g., 50°C) with constant stirring.

  • Collect samples at regular intervals.

  • Quench the reaction in the samples (e.g., by adding a reducing agent like sodium sulfite).

  • Extract the samples with a suitable solvent (e.g., pentane) and analyze for 1,1-DCA and potential degradation products by GC-MS.

  • Determine the degradation kinetics by plotting the concentration of 1,1-DCA over time.

Reduction

Reductive dechlorination of 1,1-DCA can be achieved abiotically using zero-valent iron (ZVI). This process involves the transfer of electrons from the iron surface to the chlorinated hydrocarbon, leading to the cleavage of carbon-chlorine bonds.

Experimental Protocol for Reductive Dechlorination with Zero-Valent Iron:

• Materials: 1,1-dichloroethane, zero-valent iron powder or nanoparticles, anaerobic glove box, serum bottles with crimp seals, deoxygenated water, GC-FID or GC-MS for analysis of reactants and products (e.g., chloroethane, ethene, ethane).

• Procedure:

  • Inside an anaerobic glove box, add a known mass of ZVI to serum bottles.

  • Add deoxygenated water to the bottles, leaving minimal headspace.

  • Spike the bottles with a stock solution of 1,1-DCA to achieve the desired initial concentration.

  • Seal the bottles and incubate them on a shaker at a constant temperature.

  • Periodically, collect aqueous and headspace samples using gas-tight syringes.

  • Analyze the samples for 1,1-DCA, chloroethane, ethene, and ethane (B1197151) concentrations using GC-FID or GC-MS.

  • Monitor the degradation of 1,1-DCA and the formation of products over time.

Biotic Degradation Pathways

Microorganisms can degrade 1,1-dichloroethane under both anaerobic and aerobic conditions.

Anaerobic Biodegradation

Under anaerobic conditions, 1,1-DCA can be reductively dechlorinated by specific microbial populations, such as those containing Dehalobacter species. This process often occurs as a subsequent step in the degradation of 1,1,1-TCA.[1] The primary product of this pathway is chloroethane.[1] Further degradation to ethene and ethane can also occur.

Quantitative Data for Anaerobic Biodegradation:

Condition	Half-life	Products	Reference
Methanogenic	>30-60 days	Chloroethane	[1]
Sulfate-reducing (10°C)	115 days	-	[1]

Experimental Protocol for Anaerobic Microcosm Study:

This protocol outlines the setup and monitoring of anaerobic microcosms to study the biodegradation of 1,1-DCA.

• Materials: 1,1-dichloroethane, anaerobic mineral medium, reducing agent (e.g., sodium sulfide), resazurin (B115843) (redox indicator), electron donor (e.g., lactate, acetate), inoculum (e.g., sludge, contaminated soil/groundwater), serum bottles, anaerobic chamber or glove box.

• Procedure:

  • Prepare the anaerobic mineral medium and dispense it into serum bottles inside an anaerobic chamber.

  • Add the reducing agent and resazurin. The solution should be colorless, indicating anaerobic conditions.

  • Add the electron donor and the inoculum.

  • Spike the microcosms with 1,1-DCA to the desired concentration.

  • Seal the bottles and incubate them in the dark at a constant temperature.

  • Set up sterile controls (autoclaved inoculum) and controls without an electron donor.

  • Periodically, sacrifice replicate microcosms and analyze the aqueous and headspace for 1,1-DCA and its degradation products (chloroethane, ethene, ethane) using GC-MS or GC-FID.

  • Monitor for the production of methane (B114726) or the reduction of sulfate to confirm methanogenic or sulfate-reducing conditions, respectively.

Aerobic Biodegradation

Aerobic degradation of 1,1-DCA is generally slower than anaerobic degradation. However, some microorganisms can degrade it, particularly through cometabolism, where the degradation is facilitated by an enzyme produced for the metabolism of another compound (a primary substrate), such as methane or propane. Methane monooxygenase is one such enzyme capable of fortuitously oxidizing 1,1-DCA.

Experimental Protocol for Aerobic Cometabolism Study:

• Materials: 1,1-dichloroethane, mineral salts medium, primary substrate (e.g., methane, propane), inoculum (e.g., methanotrophic bacteria), serum bottles, shaker incubator.

• Procedure:

  • Prepare a mineral salts medium and dispense it into serum bottles.

  • Inoculate the medium with the desired microbial culture.

  • Add the primary substrate to the headspace of the bottles.

  • Once the culture is actively growing on the primary substrate, spike the bottles with 1,1-DCA.

  • Incubate the bottles on a shaker at an appropriate temperature.

  • Set up controls, including sterile controls and controls without the primary substrate.

  • Monitor the disappearance of 1,1-DCA and the primary substrate, and the formation of any degradation products over time using GC-MS or GC-FID.

Visualizing Degradation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key degradation pathways and a typical experimental workflow for studying 1,1-DCA degradation.

Caption: Abiotic and biotic degradation pathways of 1,1-dichloroethane.

Caption: General experimental workflow for a microcosm study.

Summary

The degradation of 1,1-dichloroethane is a complex process influenced by various environmental factors. While it is relatively stable, both abiotic and biotic pathways contribute to its eventual transformation. Anaerobic reductive dechlorination appears to be a more significant pathway for its natural attenuation, often as a daughter product of 1,1,1-TCA degradation. Advanced oxidation and reduction technologies offer promising approaches for its remediation in contaminated environments. The experimental protocols and data presented in this guide provide a foundation for further research and the development of effective strategies to manage 1,1-dichloroethane contamination.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1,1-Dichloroethane in Organic Synthesis and Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1,1-dichloroethane as a solvent in organic synthesis and polymer chemistry. The information is intended to guide researchers in leveraging the unique properties of this solvent for various chemical transformations.

Introduction to 1,1-Dichloroethane as a Solvent

1,1-Dichloroethane (CH₃CHCl₂), also known as ethylidene dichloride, is a chlorinated hydrocarbon that finds application as a solvent and an intermediate in chemical manufacturing.[1][2] Its physical and chemical properties make it a suitable medium for a range of reactions, particularly in organic synthesis and polymer chemistry. It is a colorless, oily liquid with a chloroform-like odor.[1] While it is not easily soluble in water, it is miscible with most organic solvents.[1]

Key applications include:

• Solvent for plastics, oils, and fats[1]

• Intermediate in the synthesis of 1,1,1-trichloroethane[1]

• Component in the production of high-vacuum resistant rubber[1]

• Solvent in Friedel-Crafts reactions and cationic polymerizations

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,1-dichloroethane is presented in the table below, providing essential data for its use in experimental design.[3][4][5][6]

Property	Value
Molecular Formula	C₂H₄Cl₂
Molecular Weight	98.96 g/mol
Boiling Point	57.3 °C
Melting Point	-97 °C
Density	1.176 g/cm³ at 20 °C
Solubility in Water	0.55 g/100 g at 20 °C
Vapor Pressure	227 mmHg at 25 °C
Flash Point	-6 °C
Refractive Index	1.4164 at 20 °C
Dielectric Constant	10.0

Applications in Organic Synthesis: Friedel-Crafts Reactions

1,1-Dichloroethane can be employed as a solvent in Friedel-Crafts reactions, a versatile class of reactions for the formation of carbon-carbon bonds involving aromatic compounds. While 1,2-dichloroethane (B1671644) and dichloromethane (B109758) are more commonly cited, 1,1-dichloroethane can serve as a viable alternative.

Application Note: Friedel-Crafts Acylation of Anisole (B1667542)

The Friedel-Crafts acylation of anisole with acetic anhydride (B1165640) is a classic example of electrophilic aromatic substitution to produce p-methoxyacetophenone, a valuable intermediate in the pharmaceutical and fragrance industries. 1,1-dichloroethane can be used as the solvent in this reaction, facilitating the formation of the acylium ion electrophile and providing a suitable reaction medium.

Experimental Protocol: Friedel-Crafts Acylation of Anisole with Acetic Anhydride

Materials:

• Anisole

• Acetic Anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• 1,1-Dichloroethane (anhydrous)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous 1,1-dichloroethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension in an ice bath to 0-5 °C.

• Slowly add a solution of acetic anhydride (1.1 equivalents) in 1,1-dichloroethane to the stirred suspension via the dropping funnel.

• After the addition is complete, add a solution of anisole (1.0 equivalent) in 1,1-dichloroethane dropwise, maintaining the temperature below 10 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until the reaction is complete (monitored by TLC).

• Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or distillation.

Quantitative Data (Illustrative): Based on similar reactions using other chlorinated solvents, a yield of approximately 85% of p-methoxyacetophenone can be expected.[7]

Caption: Friedel-Crafts Acylation Mechanism.

Applications in Polymer Chemistry: Cationic Polymerization

Chlorinated solvents like 1,1-dichloroethane are often used in cationic polymerization due to their ability to stabilize the growing carbocationic chain ends.[8] They are particularly useful for the polymerization of electron-rich monomers such as vinyl ethers and isobutylene (B52900).

Application Note: Cationic Polymerization of Isobutylene

The cationic polymerization of isobutylene is a commercially significant process for the production of polyisobutylene (B167198) (PIB), a polymer with applications ranging from adhesives and sealants to fuel additives. 1,1-Dichloroethane can serve as a suitable solvent for this polymerization, particularly at low temperatures, to control the reaction rate and achieve desired molecular weights.

Experimental Protocol: Cationic Polymerization of Isobutylene

Materials:

• Isobutylene (condensed and purified)

• 1,1-Dichloroethane (anhydrous)

• Titanium tetrachloride (TiCl₄) or Boron trifluoride (BF₃) as a Lewis acid co-initiator

• A protic initiator (e.g., trace amounts of water or an alcohol)

• Methanol (B129727) (for termination)

Procedure:

• Set up a flame-dried, jacketed glass reactor equipped with a mechanical stirrer, a low-temperature thermometer, and a nitrogen inlet.

• Cool the reactor to the desired temperature (e.g., -80 °C) using a suitable cooling bath.

• Charge the reactor with anhydrous 1,1-dichloroethane and the purified isobutylene monomer under a nitrogen atmosphere.

• Initiate the polymerization by adding a pre-chilled solution of the Lewis acid in 1,1-dichloroethane. The presence of a protic initiator is crucial for initiating the polymerization.

• Maintain the temperature throughout the polymerization. The reaction is typically very fast.

• Terminate the polymerization by adding cold methanol to the reaction mixture.

• Allow the mixture to warm to room temperature and precipitate the polymer by pouring the solution into a large volume of methanol.

• Filter the polymer, wash with methanol, and dry under vacuum to a constant weight.

Quantitative Data (Illustrative): The molecular weight of the resulting polyisobutylene is highly dependent on the reaction temperature, monomer concentration, and the ratio of initiator to monomer. By carefully controlling these parameters, polyisobutylenes with number-average molecular weights (Mn) ranging from a few thousand to over a million g/mol can be synthesized.

Caption: Cationic Polymerization Workflow.

Safety Considerations

1,1-Dichloroethane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[6] It is also classified as a possible human carcinogen.[1] Users should consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times.

Disclaimer: The protocols provided are for informational purposes only and should be adapted and optimized for specific laboratory conditions and scales. All chemical manipulations should be performed by trained personnel in a properly equipped laboratory.

References

• 1. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. Item - Cryogenic cationic polymerization of isobutylene - American University - Figshare [aura.american.edu]
• 3. 1,1-Dichloroethane | 75-34-3 [chemicalbook.com]
• 4. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. 1,1-Dichloroethane CAS#: 75-34-3 [m.chemicalbook.com]
• 7. condor.depaul.edu [condor.depaul.edu]
• 8. pubs.acs.org [pubs.acs.org]

Analytical Methods for the Detection of 1,1-Dichloroethane in Drinking Water: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the detection of 1,1-dichloroethane in drinking water. The methods described are based on established and widely accepted analytical techniques, primarily focusing on United States Environmental Protection Agency (EPA) methods.

Application Note 1: Purge and Trap Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Purge and trap gas chromatography-mass spectrometry (GC-MS) is the most common and robust method for the determination of 1,1-dichloroethane and other volatile organic compounds (VOCs) in drinking water.[1][2] This technique offers high sensitivity and selectivity, making it suitable for detecting trace levels of contaminants. The purge and trap system effectively extracts and concentrates volatile compounds from the water sample, which are then separated by gas chromatography and identified and quantified by mass spectrometry. This method is applicable over a concentration range of approximately 0.02 to 1500 µg/L.[2]

Principle

An inert gas is bubbled through a water sample, purging the volatile 1,1-dichloroethane into the gas phase. These purged compounds are then trapped on a sorbent material. Following the purging process, the trap is rapidly heated, and the desorbed compounds are backflushed with a carrier gas into a gas chromatograph for separation. The separated compounds are then introduced into a mass spectrometer for detection and quantification.

Instrumentation

• Purge and Trap Concentrator

• Gas Chromatograph with a capillary column

• Mass Spectrometer

Experimental Protocol 1: EPA Method 524.2 - Purge and Trap GC-MS

This protocol outlines the steps for the analysis of 1,1-dichloroethane in drinking water based on EPA Method 524.2.[3][4]

1. Sample Collection and Preservation

• Collect water samples in 40 mL glass vials with screw caps (B75204) and PTFE-faced silicone septa.

• Ensure no headspace (air bubbles) is present in the vial after collection.

• If the water contains residual chlorine, dechlorinate the sample by adding about 25 mg of ascorbic acid to the vial before filling.

• Preserve the sample by adding two drops of 1:1 hydrochloric acid (HCl) to lower the pH to <2. This minimizes biological degradation.[5]

• Store samples at 4°C and analyze within 14 days.[6]

2. Purge and Trap Procedure

• Purging:

  • Use a 5 mL or 25 mL purging device.[3]

  • Bring the sample to ambient temperature before analysis.

  • Purge the sample with helium or nitrogen gas at a flow rate of 40 mL/min for 11 minutes.[7][8]

• Trapping:

  • The volatile compounds are trapped on a tube containing suitable sorbent materials (e.g., Tenax®, silica (B1680970) gel, and charcoal).

• Desorption:

  • After purging, heat the trap to desorb the trapped analytes.

  • Backflush the desorbed compounds with helium into the GC column. A desorb time of 4 minutes is often recommended.[9]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-624, 20 m x 0.18 mm, 1 µm film thickness or equivalent.

  • Carrier Gas: Helium.

  • Temperature Program: An example program is 35°C for 2 minutes, ramp at 6°C/min to 150°C, then ramp at 2.5°C/min to 240°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: A typical mass range is 35-260 amu.[4]

  • Quantification Ion for 1,1-Dichloroethane: m/z 63.[10]

4. Quality Control

• Method Detection Limit (MDL): Determine the MDL for 1,1-dichloroethane by analyzing at least seven replicate samples of fortified reagent water.

• Laboratory Reagent Blank (LRB): Analyze a reagent water blank with each batch of samples to check for contamination.

• Laboratory Fortified Blank (LFB): Analyze a fortified reagent water blank with a known concentration of 1,1-dichloroethane to assess accuracy.

• Internal Standards and Surrogates: Use internal standards (e.g., fluorobenzene) and surrogates (e.g., p-bromofluorobenzene) to monitor the analytical performance for each sample.[9]

• Calibration: Generate a calibration curve using a series of standards of known concentrations. A five-point curve from 0.5 ppb to 10 ppb is a common practice.[4]

Application Note 2: Gas Chromatography with Electron Capture Detection (GC-ECD)

Introduction

Gas chromatography with an electron capture detector (GC-ECD) is another sensitive technique for the determination of halogenated organic compounds like 1,1-dichloroethane in drinking water.[11][12] While not as specific as mass spectrometry, GC-ECD offers excellent sensitivity for electronegative compounds containing halogens. This method is often used as a screening tool or when mass spectrometry is not available.

Principle

Similar to GC-MS, the analysis begins with the extraction and concentration of 1,1-dichloroethane from the water sample, typically using a purge and trap system. The separated compounds from the gas chromatograph then pass through an electron capture detector. The ECD contains a radioactive source (usually Nickel-63) that emits beta particles (electrons). These electrons generate a steady baseline current. When an electronegative compound like 1,1-dichloroethane passes through the detector, it captures some of the electrons, causing a decrease in the current, which is measured as a peak.

Instrumentation

• Purge and Trap Concentrator or Liquid-Liquid Extractor

• Gas Chromatograph with a capillary column

• Electron Capture Detector (ECD)

Experimental Protocol 2: Purge and Trap GC-ECD

This protocol provides a general outline for the analysis of 1,1-dichloroethane using purge and trap GC-ECD.

1. Sample Collection and Preservation

• Follow the same sample collection and preservation procedures as described for the GC-MS method.

2. Purge and Trap Procedure

• Follow the same purge and trap procedures as described for the GC-MS method.

3. Gas Chromatography-Electron Capture Detection (GC-ECD) Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A mid-polarity column suitable for separating volatile halogenated hydrocarbons.

  • Carrier Gas: Nitrogen or Argon/Methane.

  • Temperature Program: An isothermal or temperature-programmed method optimized for the separation of target analytes.

• Electron Capture Detector (ECD) Conditions:

  • Detector Temperature: Typically operated at a high temperature (e.g., 300°C) to minimize contamination.

  • Makeup Gas: Nitrogen or Argon/Methane is required.

4. Quality Control

• Implement similar quality control measures as in the GC-MS method, including the analysis of blanks, fortified blanks, and the use of surrogates.

• Due to the non-specific nature of the ECD, confirmation of positive results by a second, dissimilar GC column or by GC-MS is highly recommended.

Quantitative Data Summary

Parameter	Purge and Trap GC-MS (EPA Method 524.2)	Purge and Trap GC-ECD	Reference(s)
Method Detection Limit (MDL)	0.02 - 0.06 µg/L	Approximately 0.0002 mg/L (0.2 µg/L)	[10][11]
Applicable Concentration Range	0.02 - 1500 µg/L	Not explicitly stated, but suitable for trace analysis	[2]
Recovery	59 - 155%	>75%	[13]
Relative Standard Deviation (%RSD)	< 20%	Not explicitly stated, but precision is a key QC parameter	[9]

Visualizations

Caption: Workflow for 1,1-Dichloroethane Analysis by GC-MS.

Caption: Workflow for 1,1-Dichloroethane Analysis by GC-ECD.

References

• 1. cdn.who.int [cdn.who.int]
• 2. cdn.who.int [cdn.who.int]
• 3. epa.gov [epa.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. legacy.azdeq.gov [legacy.azdeq.gov]
• 6. settek.com [settek.com]
• 7. epa.gov [epa.gov]
• 8. creaanalytical.com.au [creaanalytical.com.au]
• 9. glsciences.eu [glsciences.eu]
• 10. Page 3: Guidelines for Canadian Drinking Water Quality: Guideline Technical Document – 1,2–Dichloroethane - Canada.ca [canada.ca]
• 11. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 12. gcms.cz [gcms.cz]
• 13. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Quantification of 1,1-Dichloroethane in Air Samples by Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction 1,1-Dichloroethane (1,1-DCA) is a chlorinated hydrocarbon primarily used as a chemical intermediate in the production of other chemicals.[1][2] It is also found in use as a solvent and degreaser.[2] Due to its volatility and potential health risks, including central nervous system depression and damage to the liver, kidneys, and lungs, monitoring its concentration in ambient and workplace air is crucial.[3][4] Gas chromatography (GC) is the most common and reliable technique for the determination of 1,1-DCA in air samples, offering high sensitivity and selectivity.[5] This document provides detailed protocols and application notes for quantifying 1,1-dichloroethane in air using various GC-based methods.

Air Sampling Techniques

The choice of sampling method is critical for obtaining a representative air sample. The most common techniques for 1,1-DCA include sorbent tubes and passivated canisters.

• Sorbent Tube Sampling: This is a widely used method for collecting volatile organic compounds (VOCs) from air, particularly in occupational health settings.[6][7] A known volume of air is drawn through a glass tube packed with a solid adsorbent material using a calibrated air sampling pump.[6][7][8]

  • Common Sorbents: Activated charcoal is the most common sorbent for 1,1-DCA, as specified in NIOSH Method 1003.[9][10] Other porous polymers like Tenax™ or multi-sorbent beds may also be used, especially for thermal desorption methods.[6][11]

  • Sampling Mode: Typically performed in "active" mode, requiring a pump to pull air through the tube.

• Canister Sampling: This technique involves collecting a "whole air" sample into a passivated stainless steel canister (e.g., Summa canister).[12][13][14] The interior of the canister is specially treated to be inert, preventing the analyte from adhering to the walls.[15]

  • Sampling Modes: Canisters can be used for both "grab" sampling (collecting a sample over a very short period) or time-weighted average (TWA) sampling by using a flow controller to regulate the sample collection rate over a longer duration (e.g., 8 or 24 hours).[12][14][16] Sampling can be passive (allowing the canister's vacuum to draw in air) or active (using a pump to pressurize the canister).[12][14]

Analytical Techniques and Methodologies

Once collected, the samples are transported to a laboratory for analysis by gas chromatography. The key components of the analytical process are sample introduction, GC separation, and detection.

2.1. Sample Introduction

• Solvent Desorption (from Sorbent Tubes): The sorbent material is removed from the tube and transferred to a vial. A small, precise volume of a solvent, typically carbon disulfide (CS₂), is added to extract the 1,1-DCA from the sorbent.[10][17] A small aliquot of this extract is then injected into the GC.

• Thermal Desorption (from Sorbent Tubes): This technique avoids the use of solvents. The sorbent tube is placed in a thermal desorber unit, where it is heated while being purged with an inert gas.[18] The volatilized analytes are transferred to a cold trap to be focused into a narrow band and then rapidly heated and injected into the GC column, which improves peak shape and sensitivity.[18][19]

• Canister Sample Introduction: A portion of the air sample is drawn from the canister and preconcentrated using a system that typically involves a cold trap and subsequent thermal desorption to introduce the analytes into the GC system. This is the standard approach for methods like EPA TO-15.[13]

2.2. Gas Chromatographic Separation

• Column: A capillary column is used to separate 1,1-DCA from other compounds in the sample. A non-polar or mid-polar column, such as a VF-624ms or similar 6% cyanopropylphenyl / 94% dimethylpolysiloxane phase, is commonly employed for volatile halogenated compounds.[5][20]

• Carrier Gas: Helium or hydrogen is typically used as the carrier gas.[20][21]

• Temperature Program: A temperature gradient is used to elute compounds based on their boiling points. A typical program might start at a low temperature (e.g., 35-40°C) and ramp up to a higher temperature (e.g., 200-220°C) to ensure all compounds of interest are eluted.[20]

2.3. Detection

• Flame Ionization Detector (FID): A robust and widely used detector that is sensitive to hydrocarbons. It is the detector specified in NIOSH Method 1003 for 1,1-DCA.[5][9][10]

• Mass Spectrometry (MS): Offers superior selectivity and definitive identification of compounds based on their mass spectra.[5][18] It can be operated in full-scan mode to identify unknown compounds or in selected ion monitoring (SIM) mode for enhanced sensitivity in quantifying target analytes like 1,1-DCA.[18][20][22]

• Electron Capture Detector (ECD): Highly sensitive to halogenated compounds, making it a suitable option for detecting 1,1-DCA, often at lower concentrations than FID.[9][18]

Data Presentation: Quantitative Performance

The following tables summarize the performance characteristics of various methods for quantifying 1,1-dichloroethane in air.

Table 1: Method Performance Data for 1,1-Dichloroethane Quantification

Method Reference	Sampling/Desorption	Analytical Technique	Detection/Quantification Limit	Precision (RSD)	Recovery/Efficiency
NIOSH 1003 Derivative[10]	Activated Charcoal / CS₂ Desorption	GC-FID	0.4 mg/m³ (for 3 L sample)	1.8% - 4.1%	88.5% - 90.6%
Ambient Air Method[9]	Tenax Adsorbent / Thermal Desorption	GC-MS	23 µg/m³	Not Reported	Not Reported
Ambient Air Method[9]	Multiadsorbent Trap / Preconcentration	GC-MS	0.71 ppbv (~3 µg/m³)	Not Reported	Not Reported

| 1,2-DCA Method[23][24] | Chromosorb 106 / Thermal Desorption | TD-GC-MS | 0.009 mg/m³ (for 1.2 L sample) | Not Reported | 101% |

Experimental Protocols

Protocol 1: NIOSH Method 1003 (Adapted) - Charcoal Tube Sampling with GC-FID Analysis

This protocol is based on the principles of NIOSH Method 1003 for workplace air monitoring.

• Sampling:

  • Break the ends of a coconut shell charcoal tube (containing a 100 mg front section and a 50 mg back section) immediately before sampling.[7]

  • Connect the tube to a personal sampling pump using flexible tubing. The backup section of the tube should be positioned closest to the pump.[8]

  • Calibrate the pump to a flow rate between 0.01 and 0.2 L/min.

  • Draw a known volume of air through the tube (e.g., 3 liters).

  • After sampling, cap the tube ends and record the sample volume, flow rate, and sampling time.

• Sample Preparation (Solvent Desorption):

  • Score the glass tube and separate the front and back charcoal sections, placing them into separate 2 mL autosampler vials.

  • Add 1.0 mL of carbon disulfide (CS₂) to each vial.

  • Cap the vials and allow them to stand for 30 minutes with occasional agitation to ensure complete desorption.

• GC-FID Analysis:

  • GC Conditions:

    • Column: e.g., Fused silica (B1680970) capillary, 30 m x 0.32 mm ID, coated with a 1 µm film of a non-polar phase.

    • Injector: 220°C, Split mode (e.g., 25:1).[20]

    • Oven Program: 40°C hold for 4 min, then ramp at 10°C/min to 180°C.

    • Carrier Gas: Helium at a constant flow of ~1.5 mL/min.

    • Detector: FID at 250°C.

  • Calibration: Prepare a series of calibration standards by spiking known amounts of 1,1-DCA into 1.0 mL of CS₂.

  • Analysis: Inject 1 µL of the sample extracts and calibration standards into the GC.

  • Quantification: Calculate the mass of 1,1-DCA in the front and back sections from the calibration curve. The air concentration is calculated by summing the mass from both sections, correcting for desorption efficiency, and dividing by the volume of air sampled.

Protocol 2: EPA Method TO-15 (Adapted) - Canister Sampling with GC-MS Analysis

This protocol describes the general procedure for analyzing VOCs from passivated canisters.

• Sampling:

  • Use a pre-evacuated and certified clean Summa canister.

  • For TWA sampling, attach a pre-calibrated flow controller to the canister inlet.

  • Open the canister valve to begin sample collection. Record the start time and initial vacuum.

  • After the desired sampling period (e.g., 8 or 24 hours), close the valve. Record the end time and final pressure.

• Sample Introduction (Preconcentration):

  • Connect the canister to an automated preconcentrator interfaced with the GC-MS.

  • The system will withdraw a precise volume of the air sample (e.g., 250-500 mL) through a series of traps (e.g., a water management trap followed by a sorbent-filled cold trap at sub-ambient temperatures).

  • The cold trap is then rapidly heated, desorbing the focused analytes into the GC inlet.

• GC-MS Analysis:

  • GC Conditions:

    • Column: e.g., VF-624ms, 30 m x 0.25 mm ID, 1.4 µm film thickness.[20]

    • Injector: 220°C.[20]

    • Oven Program: 35°C hold for 3 min, then ramp at 5°C/min to 200°C.[20]

    • Carrier Gas: Helium at ~1.2 mL/min.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.[20]

    • Source Temperature: 200-230°C.[20]

    • Mode: Can be run in full scan (m/z 45-270) for identification or SIM mode for target quantification. For 1,1-DCA, characteristic ions such as m/z 63 and 65 would be monitored.[20]

  • Calibration: Use a certified gas standard containing 1,1-DCA and other VOCs to prepare a multi-point calibration curve by dynamic dilution.

  • Quantification: Identify 1,1-DCA by its retention time and mass spectrum. Quantify using the response factor from the calibration curve.

Visualizations: Workflows and Logic Diagrams

Diagram 1: General Workflow for 1,1-DCA Quantification in Air

Caption: Overview of the process from air sampling to final data reporting.

Diagram 2: Detailed Workflow for Sorbent Tube Analysis

Caption: Step-by-step process for analyzing 1,1-DCA using sorbent tubes.

Diagram 3: Workflow for Canister-Based Analysis (EPA TO-15)

Caption: Workflow for analyzing 1,1-DCA from canister samples.

References

• 1. epa.gov [epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1-Dichloroethane [cdc.gov]
• 4. scribd.com [scribd.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Sorbent tube - Wikipedia [en.wikipedia.org]
• 7. egm-ltd.com [egm-ltd.com]
• 8. skcltd.com [skcltd.com]
• 9. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. [Determination of 1, 1-dichloro-l-nitroethane in air of workplaces by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sorbent Tubes [skcltd.com]
• 12. chromtech.net.au [chromtech.net.au]
• 13. epa.gov [epa.gov]
• 14. cdn.chromspec.com [cdn.chromspec.com]
• 15. acoreconsumiveis.com.br [acoreconsumiveis.com.br]
• 16. alsglobal.com [alsglobal.com]
• 17. osha.gov [osha.gov]
• 18. epa.gov [epa.gov]
• 19. orbit.dtu.dk [orbit.dtu.dk]
• 20. gbcsci.com [gbcsci.com]
• 21. theanalyticalscientist.com [theanalyticalscientist.com]
• 22. shimadzu.com [shimadzu.com]
• 23. series.publisso.de [series.publisso.de]
• 24. Biozid-Portal - Homepage - MAK Commission: 1,2-Dichloroethane - Method for the determination of 1,2-dichloroethane in workplace air using gas chromatography (GC-MS) - Bundesanstalt für Arbeitsschutz und Arbeitsmedizin [biozid-portal.de]

Analysis of 1,1-Dichloroethane and Other Volatile Organic Compounds Using Purge-and-Trap GC-MS

Application Note and Protocol

Introduction

Volatile Organic Compounds (VOCs) are a broad class of chemical contaminants that are frequently monitored in environmental samples, such as water and soil, due to their potential toxicity and mobility. Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established standardized methods for their analysis. This document provides a detailed application note and protocol for the determination of VOCs, including the specific compound 1,1-dichloroethane, using a purge-and-trap (P&T) sample concentration system coupled with a Gas Chromatography-Mass Spectrometry (GC-MS) system. This methodology is based on principles outlined in well-established methods such as EPA Methods 8260 and 524.[1][2][3][4]

Purge-and-trap is a dynamic headspace technique that offers high sensitivity by efficiently extracting and concentrating volatile analytes from a sample matrix onto an adsorbent trap.[5] Subsequent thermal desorption of the trap introduces the focused band of analytes into the GC-MS for separation and detection. This approach is particularly suitable for trace-level analysis of VOCs in various matrices.[6]

Experimental Workflow

The overall experimental workflow for the purge-and-trap GC-MS analysis of VOCs is depicted below.

Caption: Workflow for Purge-and-Trap GC-MS Analysis of VOCs.

Key Analytical Parameter Relationships

The success of the purge-and-trap GC-MS analysis is dependent on the careful optimization of several key parameters. The logical relationship between these parameters is illustrated in the diagram below.

Caption: Interrelationship of Key Parameters in VOC Analysis.

Experimental Protocols

The following protocols are generalized from various application notes and EPA methods.[2][3][4] Instrument-specific parameters should be optimized.

Preparation of Standards and Samples

• Stock Standards: Obtain certified standard solutions of 1,1-dichloroethane and other target VOCs. Prepare a stock solution in methanol.

• Calibration Standards: Create a series of calibration standards by diluting the stock solution in organic-free reagent water. A typical calibration range is 0.5 to 200 µg/L.[2]

• Internal Standards and Surrogates: Prepare a spiking solution containing internal standards (e.g., fluorobenzene, chlorobenzene-d5) and surrogates (e.g., 4-bromofluorobenzene, toluene-d8) in methanol.

• Sample Preparation: For aqueous samples, a 5 mL or 25 mL aliquot is typically used.[7] For solid samples, a specific weight is mixed with reagent water. All samples and standards should be spiked with the internal standard/surrogate solution just before analysis.

Purge-and-Trap System Parameters

The following table provides typical purge-and-trap conditions.

Parameter	Typical Value
Sample Volume	5 - 25 mL
Purge Gas	Helium or Nitrogen[8]
Purge Gas Flow	35 - 40 mL/min
Purge Time	11 min
Purge Temperature	Ambient to 50°C[9]
Trap Type	Vocarb 3000 (or equivalent)[8]
Desorb Temperature	190 - 250°C[9][10]
Desorb Time	2 min
Bake Temperature	210 - 240°C[10]
Bake Time	8 - 10 min

GC-MS Parameters

The following table provides typical GC-MS conditions.

Parameter	Typical Value
Gas Chromatograph (GC)
Column	Rtx-VMS, VF-624ms, or equivalent (e.g., 30 m x 0.25 mm ID x 1.4 µm)[7][10][11]
Carrier Gas	Helium
Inlet Temperature	220°C
Oven Program	Initial: 35-40°C, hold for 2-3 min. Ramp: 5-20°C/min to 200-250°C, hold for 2 min.[9][10]
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temp.	200 - 230°C
Mass Range	45-270 amu (Full Scan) or Selected Ion Monitoring (SIM)[6][10]
MS Tuning	Tuned for 4-bromofluorobenzene (BFB) according to method specifications.[2]

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of 1,1-dichloroethane and other representative VOCs.

Table 1: Method Detection Limits (MDL) and Linearity

Compound	Method Detection Limit (MDL) (µg/L)	Calibration Range (µg/L)	Linearity (R²)
1,1-Dichloroethane	0.01 - 0.2[12][13]	0.5 - 200	>0.998[6][8][14]
Dichlorodifluoromethane	~0.02	0.5 - 200	>0.995
Chloroform	~0.03	0.5 - 200	>0.999
Benzene	~0.02	0.5 - 200	>0.999
Toluene	~0.04	0.5 - 200	>0.999
Ethylbenzene	~0.02	0.5 - 200	>0.999

MDL values are highly dependent on instrument sensitivity and matrix effects.

Table 2: Precision and Accuracy (Recovery)

Compound	Concentration (µg/L)	Average Recovery (%)	Relative Standard Deviation (%RSD)
1,1-Dichloroethane	10	98.0 - 101.1[15]	3.9 - 5.9[15]
cis-1,2-Dichloroethene	10	100.6 - 103.9[15]	3.8 - 8.3[15]
Benzene	10	95 - 105	< 15
Toluene	10	95 - 105	< 15
Chlorobenzene	10	90 - 110	< 15

Acceptance criteria for recovery and %RSD are typically defined by the specific regulatory method being followed.

Conclusion

The purge-and-trap GC-MS technique provides a robust, sensitive, and reliable method for the quantitative analysis of 1,1-dichloroethane and a wide range of other volatile organic compounds in environmental matrices. Adherence to established protocols, such as those derived from EPA methods, ensures high-quality data that meets regulatory requirements. The performance of the method, as demonstrated by low detection limits, excellent linearity, and high accuracy and precision, makes it an indispensable tool for researchers, scientists, and drug development professionals involved in environmental monitoring and safety assessment.

References

• 1. epa.gov [epa.gov]
• 2. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 3. gcms.cz [gcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]
• 6. agilent.com [agilent.com]
• 7. A 12-Minute Purge and Trap GC/MS Analysis for Volatiles [restek.com]
• 8. nemc.us [nemc.us]
• 9. os.copernicus.org [os.copernicus.org]
• 10. gbcsci.com [gbcsci.com]
• 11. gcms.cz [gcms.cz]
• 12. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. gcms.labrulez.com [gcms.labrulez.com]

Application Notes and Protocols: 1,1-Dichloroethane as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the industrial utilization of 1,1-dichloroethane as a key chemical intermediate. The information is intended to support research and development activities by providing quantitative data, detailed experimental protocols, and visual representations of the core chemical processes.

Overview of Industrial Applications

1,1-Dichloroethane (CH₃CHCl₂) is a chlorinated hydrocarbon primarily used as a feedstock in the synthesis of other valuable chemicals.[1][2] Its major applications lie in the production of 1,1,1-trichloroethane (B11378) and vinyl chloride, both of which are significant monomers and solvents in the chemical industry.[1][2][3] While its use has been influenced by environmental regulations, particularly the Montreal Protocol which phased out 1,1,1-trichloroethane due to its ozone-depleting properties, the underlying chemical transformations remain relevant for research and specialized applications.[1]

Physicochemical and Safety Data

A summary of key properties and safety information for 1,1-dichloroethane is presented below.

Property	Value	Reference
Molecular Formula	C₂H₄Cl₂	[4]
Molar Mass	98.96 g/mol	[4]
Boiling Point	57.3 °C (135.1 °F)	[4]
Melting Point	-97 °C (-143 °F)	[4]
Density	1.17 g/cm³	[4]
Solubility in Water	0.55 g/100 mL at 20 °C	[4]
Flash Point	-12 °C (10 °F)	[5]
Autoignition Temperature	458 °C (856 °F)	[5]
OSHA PEL (8-hr TWA)	100 ppm (400 mg/m³)	[4]
NIOSH REL (10-hr TWA)	100 ppm (400 mg/m³)	[4]
IDLH	3000 ppm	[4]

Safety Precautions: 1,1-Dichloroethane is a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources.[5] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat, should be worn at all times.[5][6] Emergency eyewash and safety shower facilities should be readily accessible.[6] All waste containing 1,1-dichloroethane must be disposed of as hazardous waste according to institutional and local regulations.[6]

Synthesis of 1,1,1-Trichloroethane

The primary industrial route to 1,1,1-trichloroethane involves the photochemical chlorination of 1,1-dichloroethane.

Reaction Data

Parameter	Value	Reference
Reactants	1,1-Dichloroethane, Chlorine (Cl₂)	[1]
Product	1,1,1-Trichloroethane (CH₃CCl₃)	[1]
Byproduct	Hydrogen Chloride (HCl)	[1]
Catalyst/Initiator	Ultraviolet (UV) irradiation	[1]
Reaction Temperature	Not specified, but photochemical reactions are often near ambient.
Yield	80-90%	[1]
Major Side Product	1,1,2-Trichloroethane (B165190)	[1]

Experimental Protocol: Photochemical Chlorination of 1,1-Dichloroethane

This protocol is a generalized procedure based on established industrial principles. Researchers should adapt and optimize the conditions for their specific laboratory setup.

Materials:

• 1,1-Dichloroethane (reagent grade)

• Chlorine gas

• Nitrogen gas (for inerting)

• Anhydrous sodium bicarbonate or a similar neutralizing agent

• Anhydrous magnesium sulfate (B86663) or a similar drying agent

• Photochemical reactor equipped with a UV lamp (e.g., mercury vapor lamp), gas inlet, condenser, and temperature probe.

• Gas flow meters

• Scrubbing solution for chlorine and HCl (e.g., sodium hydroxide (B78521) solution)

• Distillation apparatus

Procedure:

• Reactor Setup: Assemble the photochemical reactor in a fume hood. Ensure all glassware is dry. The UV lamp should be positioned to provide maximum irradiation to the reaction mixture.

• Inerting: Purge the reactor with nitrogen gas to remove air and moisture.

• Charging the Reactor: Charge the reactor with a known quantity of 1,1-dichloroethane.

• Reaction Initiation: Begin stirring the 1,1-dichloroethane and turn on the UV lamp.

• Chlorine Addition: Introduce a controlled flow of chlorine gas into the reactor below the liquid surface. The molar ratio of chlorine to 1,1-dichloroethane should be carefully controlled. The reaction is exothermic, and the temperature should be monitored and controlled if necessary using a cooling bath.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots and analyzing them by gas chromatography (GC) to determine the conversion of 1,1-dichloroethane and the formation of 1,1,1-trichloroethane and byproducts.

• Reaction Quenching: Once the desired conversion is achieved, stop the chlorine flow and turn off the UV lamp. Purge the reactor with nitrogen to remove any unreacted chlorine and HCl gas, directing the effluent gas through a scrubber.

• Work-up:

  • Transfer the crude reaction mixture to a separatory funnel.

  • Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any remaining HCl.

  • Wash with water.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

• Purification: The major side product, 1,1,2-trichloroethane, can be separated from the desired 1,1,1-trichloroethane by fractional distillation.[1] The boiling point of 1,1,1-trichloroethane is 74.1 °C, and the boiling point of 1,1,2-trichloroethane is 113.5 °C.

Reaction Pathway and Workflow

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. US4048241A - Process for preparing 1,1,1-trichloroethane - Google Patents [patents.google.com]
• 3. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1-Dichloroethane [cdc.gov]
• 5. synquestlabs.com [synquestlabs.com]
• 6. wcu.edu [wcu.edu]

Application of 1,1-Dichloroethane in the Synthesis of 1,1,1-Trichloroethane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 1,1,1-trichloroethane (B11378) from 1,1-dichloroethane. The primary method detailed is the free-radical chlorination of 1,1-dichloroethane, which can be initiated through either photochemical or thermal means. This process is a key industrial method for the production of 1,1,1-trichloroethane, a historically significant solvent. These protocols are intended for a laboratory setting and provide comprehensive guidance on reaction setup, execution, and product purification.

Introduction

1,1,1-Trichloroethane (also known as methyl chloroform) is a chloroalkane that has seen widespread use as a solvent for cleaning metal parts and circuit boards, as a photoresist solvent in the electronics industry, and in the formulation of adhesives and coatings. Its synthesis from 1,1-dichloroethane is a classic example of free-radical halogenation. The reaction proceeds by substituting a hydrogen atom on the 1,1-dichloroethane molecule with a chlorine atom. This reaction is not perfectly selective and can lead to the formation of byproducts, most notably the isomeric 1,1,2-trichloroethane.[1] The choice between photochemical and thermal initiation depends on the available laboratory equipment and desired reaction scale.

Chemical Reaction and Mechanism

The overall chemical reaction for the synthesis of 1,1,1-trichloroethane from 1,1-dichloroethane is as follows:

CH₃CHCl₂ + Cl₂ → CH₃CCl₃ + HCl

This reaction proceeds via a free-radical chain mechanism, which consists of three main stages: initiation, propagation, and termination.

• Initiation: The reaction is initiated by the homolytic cleavage of a chlorine molecule (Cl₂) to form two chlorine radicals (Cl•). This can be achieved by supplying energy in the form of ultraviolet (UV) light (photochemical initiation) or heat (thermal initiation).

• Propagation: The chlorine radical then abstracts a hydrogen atom from 1,1-dichloroethane, forming a 1,1-dichloroethyl radical (•CHClCH₃) and hydrogen chloride (HCl). This radical then reacts with another chlorine molecule to produce 1,1,1-trichloroethane and a new chlorine radical, which continues the chain reaction.

• Termination: The chain reaction is terminated when two radicals combine. This can involve the combination of two chlorine radicals, two 1,1-dichloroethyl radicals, or a chlorine radical and a 1,1-dichloroethyl radical.

Experimental Protocols

Two primary protocols for the laboratory-scale synthesis of 1,1,1-trichloroethane from 1,1-dichloroethane are provided below: Photochemical Chlorination and Thermal Chlorination.

Protocol 1: Photochemical Chlorination of 1,1-Dichloroethane

This method utilizes ultraviolet (UV) light to initiate the chlorination reaction at or near room temperature.

Materials:

• 1,1-Dichloroethane (CH₃CHCl₂)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• 5% Sodium bicarbonate solution (NaHCO₃)

Equipment:

• Three-necked round-bottom flask

• Gas inlet tube

• Condenser (with a drying tube)

• Magnetic stirrer and stir bar

• UV immersion lamp (e.g., mercury vapor lamp)

• Gas flow meters

• Gas washing bottle (for unreacted chlorine)

• Separatory funnel

• Distillation apparatus (fractional distillation column)

Procedure:

• Reaction Setup: Assemble the three-necked flask with the gas inlet tube, condenser, and a stopper. The UV lamp should be positioned to irradiate the flask. The outlet of the condenser should be connected to a gas washing bottle containing a sodium thiosulfate (B1220275) solution to neutralize any unreacted chlorine gas.

• Inert Atmosphere: Purge the entire apparatus with dry nitrogen gas for 10-15 minutes to remove any air and moisture.

• Reactant Charging: Charge the flask with a known quantity of 1,1-dichloroethane. Begin stirring the liquid.

• Reaction Initiation: Turn on the UV lamp. Slowly bubble chlorine gas through the 1,1-dichloroethane via the gas inlet tube at a controlled rate. The reaction is exothermic, and the temperature should be monitored. If necessary, use a water bath to maintain the temperature between 25-40°C.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots and analyzing them by gas chromatography (GC) to determine the conversion of 1,1-dichloroethane and the formation of 1,1,1-trichloroethane.

• Work-up: Once the desired conversion is achieved, stop the flow of chlorine and turn off the UV lamp. Purge the apparatus with nitrogen to remove any remaining chlorine and HCl gas.

• Neutralization: Transfer the reaction mixture to a separatory funnel and wash it with a 5% sodium bicarbonate solution to remove dissolved HCl. Then, wash with water.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and purify the crude product by fractional distillation.[1] Collect the fraction corresponding to 1,1,1-trichloroethane (boiling point: 74-75°C). The main byproduct, 1,1,2-trichloroethane, has a higher boiling point (113.5°C) and can be separated.

Protocol 2: Thermal Chlorination of 1,1-Dichloroethane

This method uses high temperatures to initiate the chlorination reaction. This is typically carried out in a gas-phase reactor.

Materials:

• 1,1-Dichloroethane (CH₃CHCl₂)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• 5% Sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Tube furnace

• Quartz or glass reactor tube

• Vaporizer for 1,1-dichloroethane

• Gas flow controllers

• Condenser system to collect the product

• Gas washing bottle

• Separatory funnel

• Distillation apparatus (fractional distillation column)

Procedure:

• Reaction Setup: Place the reactor tube inside the tube furnace. Connect the vaporizer for 1,1-dichloroethane and the chlorine gas inlet to one end of the reactor tube. Connect the other end to a condenser system followed by a collection flask and a gas washing bottle.

• Inert Atmosphere: Purge the system with nitrogen gas.

• Reaction Conditions: Heat the furnace to the desired reaction temperature, typically in the range of 400-550°C.[2]

• Reactant Feed: Introduce a controlled flow of vaporized 1,1-dichloroethane and chlorine gas into the reactor. The molar ratio of reactants can be varied to optimize for the desired product.

• Product Collection: The reaction products will exit the reactor as a gas stream. Cool this stream using the condenser to liquefy the chlorinated ethanes. Collect the liquid in a chilled flask.

• Work-up and Purification: The work-up and purification steps are the same as described in the photochemical protocol (steps 7-9).

Data Presentation

The following tables summarize the key reaction parameters and expected outcomes for the synthesis of 1,1,1-trichloroethane from 1,1-dichloroethane.

Parameter	Photochemical Chlorination	Thermal Chlorination
Initiation	UV light (e.g., mercury vapor lamp)	Heat
Temperature	25 - 40 °C	400 - 550 °C[2]
Pressure	Atmospheric	Atmospheric
Phase	Liquid	Gas
Catalyst	None (radical initiator)	None (thermal initiation)

Product/Byproduct	Boiling Point (°C)	Expected Yield/Presence
1,1,1-Trichloroethane	74.1	80-90%[1]
1,1-Dichloroethane (unreacted)	57.3	Varies with conversion
1,1,2-Trichloroethane	113.5	Major byproduct[1]
Higher Chlorinated Ethanes	>114	Minor byproducts

Mandatory Visualizations

Caption: Reaction pathway for the synthesis of 1,1,1-trichloroethane.

Caption: General experimental workflow for synthesis and purification.

Safety Precautions

• Chlorine Gas: Chlorine is a highly toxic and corrosive gas. All manipulations should be performed in a well-ventilated fume hood. A proper gas scrubbing system must be in place to neutralize any unreacted chlorine.

• Chlorinated Solvents: 1,1-Dichloroethane and 1,1,1-trichloroethane are volatile and harmful. Avoid inhalation of vapors and skin contact. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• UV Radiation: When performing photochemical chlorination, shield the UV lamp to avoid exposure to harmful UV radiation.

• High Temperatures: The thermal chlorination protocol involves high temperatures. Use appropriate shielding and take precautions to prevent thermal burns.

Conclusion

The synthesis of 1,1,1-trichloroethane from 1,1-dichloroethane via free-radical chlorination is a well-established and efficient method. Both photochemical and thermal initiation routes are viable in a laboratory setting. Careful control of reaction conditions and a robust purification strategy, such as fractional distillation, are crucial for obtaining a high-purity product. The protocols and data provided in this document offer a comprehensive guide for researchers to successfully perform this synthesis.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. US4048241A - Process for preparing 1,1,1-trichloroethane - Google Patents [patents.google.com]

Application Notes and Protocols for Monitoring 1,1-Dichloroethane in Contaminated Groundwater

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dichloroethane (1,1-DCA) is a chlorinated hydrocarbon primarily used as an intermediate in the chemical industry, particularly in the production of 1,1,1-trichloroethane. It has also been used as a solvent and a degreaser. Due to its physical and chemical properties, 1,1-DCA is a common contaminant in soil and groundwater at industrial sites. Its persistence and potential health risks necessitate accurate and reliable monitoring methods to assess the extent of contamination, evaluate the effectiveness of remediation efforts, and ensure the safety of water resources. This document provides detailed application notes and experimental protocols for the established and alternative methods for monitoring 1,1-dichloroethane levels in contaminated groundwater.

Monitoring Methodologies

The selection of a monitoring method for 1,1-DCA in groundwater depends on several factors, including the required detection limit, the number of samples, turnaround time, and whether the analysis will be conducted in a laboratory or in the field. The most common and established method is Purge-and-Trap Gas Chromatography-Mass Spectrometry (GC-MS). Alternative methods such as Solid Phase Microextraction (SPME) coupled with GC-MS and the use of field-portable GC-MS systems offer distinct advantages in specific scenarios.

Purge-and-Trap Gas Chromatography-Mass Spectrometry (GC-MS)

This is the gold standard for the analysis of volatile organic compounds (VOCs), including 1,1-DCA, in water samples. The purge-and-trap system is a sample preparation technique that concentrates the analytes before their introduction into the GC-MS. This method is highly sensitive and selective, providing reliable quantitative results. Several U.S. Environmental Protection Agency (EPA) methods, such as 524.2 and 8260B, are based on this principle.[1][2][3][4]

Principle: An inert gas is bubbled (purged) through the water sample, stripping the volatile 1,1-DCA from the aqueous phase. The gas stream then passes through a trap containing sorbent materials that adsorb the 1,1-DCA. After purging, the trap is rapidly heated, and the desorbed 1,1-DCA is backflushed with a carrier gas into a gas chromatograph for separation, followed by detection and quantification using a mass spectrometer.[2][5]

Advantages:

• High sensitivity and very low detection limits.[1]

• High selectivity, minimizing interferences from other compounds.[1]

• Well-established and validated methodology (EPA methods).

• Amenable to automation for high-throughput analysis.

Disadvantages:

• Requires specialized and expensive laboratory equipment.

• Primarily a laboratory-based method, involving sample shipment and potential delays.

• Can be affected by high concentrations of other volatile compounds, which may lead to carryover between samples.

Solid Phase Microextraction (SPME) Gas Chromatography-Mass Spectrometry (GC-MS)

SPME is a solvent-free sample preparation technique that uses a coated fiber to extract and concentrate analytes from a sample. It is a simpler and often faster alternative to purge-and-trap for some applications.

Principle: A fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above the groundwater sample or directly immersed in the sample. 1,1-DCA partitions from the sample matrix into the fiber coating. After a set extraction time, the fiber is withdrawn and inserted into the hot injector of a gas chromatograph, where the trapped 1,1-DCA is thermally desorbed and transferred to the GC column for analysis by MS.[6]

Advantages:

• Simple, fast, and solvent-free sample preparation.[6]

• Reduced sample volume requirements.

• Can be automated for high-throughput analysis.

• Portable samplers are available for in-field extraction.

Disadvantages:

• Fiber lifetime can be limited, and fibers can be fragile.

• Matrix effects (e.g., from humic acids in groundwater) can influence extraction efficiency.

• Equilibrium between the sample and the fiber may not always be reached, requiring strict control of extraction time and conditions for quantitative analysis.[6]

Field-Portable Gas Chromatography-Mass Spectrometry (GC-MS)

Recent advancements in instrumentation have led to the development of portable GC-MS systems that can be used for on-site analysis of VOCs in groundwater. These systems offer rapid screening and can provide near real-time data to guide sampling and remediation activities.[7][8]

Principle: Field-portable GC-MS systems integrate a miniaturized gas chromatograph and mass spectrometer into a compact, transportable unit. Sample introduction can be achieved through various means, including direct injection of headspace vapor, or the use of portable purge-and-trap or SPME devices.[9]

Advantages:

• Rapid, on-site analysis, eliminating the need for sample shipment and reducing turnaround time.[7]

• Enables dynamic work strategies where sampling decisions are made in real-time based on analytical results.

• Can be cost-effective for large-scale site investigations by reducing the number of samples sent to a fixed laboratory.

Disadvantages:

• Generally higher detection limits compared to laboratory-based systems.[10]

• May have lower chromatographic resolution, potentially leading to co-elution of compounds.

• The range of detectable compounds and the robustness of the instrumentation may be more limited than laboratory counterparts.

Quantitative Data Summary

The following table summarizes typical performance data for the different methods used for monitoring 1,1-dichloroethane in groundwater. Note that these values can vary depending on the specific instrumentation, analytical conditions, and sample matrix.

Parameter	Purge-and-Trap GC-MS	Solid Phase Microextraction (SPME) GC-MS	Field-Portable GC-MS
Method Detection Limit (MDL)	0.02 - 0.5 µg/L	0.005 - 1 µg/L	1 - 10 µg/L
Practical Quantitation Limit (PQL)	0.5 - 2 µg/L	0.05 - 5 µg/L	5 - 50 µg/L
Accuracy (% Recovery)	70 - 130%	80 - 120%	75 - 125%
Precision (% RSD)	< 15%	< 20%	< 25%
Analysis Time per Sample	20 - 40 minutes (instrumental)	30 - 60 minutes (including extraction)	5 - 15 minutes

Experimental Workflows and Logical Relationships

Caption: Overall workflow for monitoring 1,1-dichloroethane in groundwater.

Caption: Logical relationships for selecting a monitoring method.

Experimental Protocols

Protocol 1: Purge-and-Trap GC-MS for 1,1-Dichloroethane in Groundwater (Based on EPA Method 8260B)

1. Scope and Application

This protocol is for the determination of 1,1-dichloroethane in groundwater samples using a purge-and-trap concentrator coupled with a gas chromatograph/mass spectrometer (GC/MS). The estimated quantitation limit is instrument-dependent but is typically in the low microgram per liter (µg/L) range.

2. Apparatus and Materials

• GC/MS System: A gas chromatograph with a capillary column and a mass spectrometer detector. The GC should be capable of temperature programming.

• Purge-and-Trap System: A commercial purge-and-trap unit with a sample purging chamber, analytical trap, and desorber.

• Autosampler (optional but recommended): For automated sample introduction.

• Syringes: 5-mL and 25-mL glass syringes with Luer-Lok tips.

• Vials: 40-mL screw-cap vials with PTFE-lined silicone septa.

• Reagents: Reagent-grade methanol (B129727) (purge-and-trap grade), concentrated hydrochloric acid (HCl), and standard-grade 1,1-dichloroethane.

• Gases: Ultra-high purity helium (carrier gas) and nitrogen or helium (purge gas).

3. Sample Collection, Preservation, and Handling

• Collect groundwater samples in 40-mL vials, ensuring no air bubbles (headspace) are present.

• Preserve the samples by adding 2-3 drops of concentrated HCl to lower the pH to <2. This inhibits microbial degradation of the analyte.

• Store samples at 4°C and analyze within 14 days.

4. Instrument Setup and Calibration

• GC Conditions (Typical):

  • Column: 60 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent.

  • Oven Program: 35°C for 2 min, ramp to 180°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: Splitless mode, 200°C.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 35-300 amu.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Purge-and-Trap Conditions (Typical):

  • Purge Gas: Helium at 40 mL/min.

  • Purge Time: 11 minutes at ambient temperature.

  • Desorb Temperature: 250°C for 2 minutes.

  • Bake Temperature: 260°C for 5 minutes.

• Calibration:

  • Prepare a stock standard of 1,1-DCA in methanol.

  • Create a series of calibration standards in reagent water spanning the expected concentration range of the samples (e.g., 0.5, 1, 5, 10, 20, 50 µg/L).

  • Analyze the calibration standards and generate a calibration curve by plotting the peak area of the target ion for 1,1-DCA against the concentration. A linear regression with a correlation coefficient (r²) of >0.995 is required.

5. Sample Analysis Procedure

• Allow samples to come to room temperature.

• Using a 5-mL syringe, withdraw a 5-mL aliquot of the sample and inject it into the purging chamber of the purge-and-trap system.

• Initiate the purge-and-trap cycle.

• At the end of the desorption phase, the GC/MS analysis begins automatically.

• Identify 1,1-DCA by its retention time and mass spectrum. The primary quantitation ion for 1,1-DCA is m/z 63, with confirming ions at m/z 65 and 83.

• Quantify the concentration of 1,1-DCA using the calibration curve.

6. Quality Control

• Method Blank: Analyze a sample of reagent water with each batch of samples to check for contamination.

• Laboratory Control Sample (LCS): Analyze a standard of known concentration with each batch to verify the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Spike a sample with a known amount of 1,1-DCA and analyze in duplicate to assess matrix effects and precision.

• Surrogate Standards: Add a known amount of a surrogate compound (e.g., bromofluorobenzene) to each sample to monitor the performance of the analytical system.

Protocol 2: Headspace Solid Phase Microextraction (HS-SPME) GC-MS for 1,1-Dichloroethane in Groundwater

1. Scope and Application

This protocol describes a method for the determination of 1,1-dichloroethane in groundwater using headspace solid phase microextraction followed by GC-MS analysis. This method is suitable for rapid screening and can achieve low µg/L detection limits.

2. Apparatus and Materials

• GC/MS System: As described in Protocol 1.

• SPME Fiber Assembly: Manual or automated holder and fibers. A common fiber for volatile compounds is polydimethylsiloxane/divinylbenzene (PDMS/DVB).

• Autosampler with SPME capabilities (optional).

• Heater/Stirrer Block.

• Vials: 10-mL or 20-mL screw-cap vials with PTFE-lined silicone septa.

• Reagents and Gases: As described in Protocol 1.

3. Sample Collection and Handling

• Collect and preserve samples as described in Protocol 1.

4. SPME Procedure

• Pipette a 5-mL aliquot of the groundwater sample into a 10-mL vial.

• Add a small magnetic stir bar.

• Cap the vial tightly.

• Place the vial in a heater/stirrer block set to a specific temperature (e.g., 40°C) and stir rate (e.g., 500 rpm).

• Expose the SPME fiber to the headspace of the vial for a fixed period (e.g., 15 minutes). It is critical to keep the extraction time and temperature consistent for all samples and standards.

• Retract the fiber into the needle.

5. GC-MS Analysis

• Immediately insert the SPME fiber into the GC injector.

• Depress the plunger to expose the fiber to the hot injector (e.g., 250°C) for a set desorption time (e.g., 2 minutes).

• Start the GC/MS data acquisition.

• Retract the fiber and remove the SPME assembly from the injector.

• The GC/MS analysis proceeds as described in Protocol 1.

6. Calibration and Quality Control

• Prepare calibration standards in reagent water and subject them to the same HS-SPME procedure as the samples.

• Generate a calibration curve as described in Protocol 1.

• Quality control procedures (method blanks, LCS, MS/MSD) should be performed by subjecting the respective solutions to the entire HS-SPME and GC-MS analysis process.

Conclusion

The monitoring of 1,1-dichloroethane in contaminated groundwater is crucial for environmental protection and public health. Purge-and-Trap GC-MS remains the benchmark method due to its high sensitivity and established protocols. However, alternative methods like SPME-GC-MS and field-portable GC-MS offer valuable advantages in terms of speed, simplicity, and on-site analysis capabilities. The choice of method should be guided by the specific project requirements, including data quality objectives, budget, and logistical considerations. The protocols provided herein offer a detailed guide for researchers and scientists to implement these methods for the accurate and reliable monitoring of 1,1-dichloroethane contamination.

References

• 1. azbigmedia.com [azbigmedia.com]
• 2. EPA Method 524.2: Water Analysis | Teledyne LABS [teledynelabs.com]
• 3. epd.georgia.gov [epd.georgia.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. epa.gov [epa.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. "Field‐Portable Gas Chromatography–Mass Spectrometry" by Pauline E. Leary, Brooke Weinger Kammrath et al. [digitalcommons.newhaven.edu]
• 8. Field Portable Gas Chromatograph/ Mass Spectrometer (GC/MS) | Homeland Security [dhs.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for the Extraction of 1,1-Dichloroethane from Soil and Sediment Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of 1,1-dichloroethane, a common environmental contaminant, from soil and sediment matrices. The following methods are covered: Purge-and-Trap (EPA Method 5035A), Methanol (B129727) Extraction, and Headspace Solid-Phase Microextraction (HS-SPME). These protocols are designed to assist researchers in obtaining accurate and reproducible results for the analysis of this volatile organic compound (VOC).

Summary of Extraction Protocol Performance

The selection of an appropriate extraction method depends on project-specific requirements, such as required detection limits, sample throughput, and available equipment. Below is a summary of typical performance data for the described methods.

Parameter	Purge-and-Trap (EPA Method 5035A/8260B)	Methanol Extraction	Headspace SPME (HS-SPME)
Sample Detection Limit	5 µg/kg (soil/sediment)[1]	Typically higher than low-level purge-and-trap due to dilution	Dependent on fiber chemistry and analytical instrument, can achieve low µg/kg to ng/kg levels
Percent Recovery	59–155%[1]	High, as methanol is an effective solvent for VOCs[2][3][4]	Generally good, but can be matrix-dependent
Relative Standard Deviation (RSD)	<15% is typically achievable	Good precision is attainable with proper technique	5-15% is common for automated systems
Sample Size	~5 g	~5-10 g	~1-5 g
Primary Advantages	Established EPA method, low detection limits.	Simple, effective for high concentrations, stabilizes sample.	Solvent-free, sensitive, can be automated.
Primary Disadvantages	Requires specialized equipment, potential for carryover.	Higher detection limits, solvent usage.	Matrix effects can influence recovery, requires method development.

Protocol 1: Purge-and-Trap Extraction (Based on EPA Method 5035A)

This method is the standard regulatory method for the analysis of VOCs in solid matrices and is suitable for achieving low detection limits.

I. Principle

A soil or sediment sample is collected in a sealed vial, which is then heated. An inert gas is purged through the sample, and the volatilized 1,1-dichloroethane is trapped on an adsorbent material. The trap is then rapidly heated and backflushed with an inert gas to desorb the analyte onto a gas chromatograph (GC) for analysis, typically by mass spectrometry (MS).

II. Materials and Reagents

• 40 mL VOA vials with PTFE-lined septa

• Field sampling core device (e.g., Terra Core™ Sampler)

• Methanol (purge-and-trap grade) for high-concentration samples

• Reagent-grade water

• Sodium bisulfate (for preservation of low-concentration samples)

• Internal standards and surrogates in methanol

• Purge-and-trap system coupled to a GC/MS

III. Experimental Protocol

A. Sample Collection and Preservation

• Low-Concentration Samples (<200 µg/kg):

  • Using a field core sampler, collect approximately 5 grams of soil or sediment.

  • Immediately extrude the sample into a pre-weighed 40 mL VOA vial containing a magnetic stir bar and sodium bisulfate preservative.

  • Wipe the outside of the vial, cap securely, and store at ≤6°C until analysis. The holding time is typically 14 days.

• High-Concentration Samples (>200 µg/kg):

  • Collect approximately 5 grams of soil or sediment using a field core sampler.

  • Extrude the sample into a pre-weighed 40 mL VOA vial containing 10 mL of methanol.[2][3][4]

  • Cap the vial tightly and mix by inverting. Store at ≤6°C. The holding time is typically extended with methanol preservation.

B. Sample Preparation and Analysis

• Low-Concentration Samples:

  • Place the sealed VOA vial directly into the autosampler of the purge-and-trap system.

  • The instrument will automatically add 5 mL of reagent water, internal standards, and surrogates.

  • The sample is heated to 40°C and purged with an inert gas (e.g., helium) for a set time (e.g., 11 minutes).

  • The purged volatiles are trapped on a suitable sorbent trap (e.g., Vocarb 3000).

  • The trap is rapidly heated (e.g., to 250°C) and backflushed, transferring the analytes to the GC/MS.

• High-Concentration Samples:

  • Allow the vial to warm to room temperature and centrifuge to settle the solids.

  • Transfer a small aliquot (e.g., 100 µL) of the methanol extract into a purge tube containing 5 mL of reagent water, internal standards, and surrogates.

  • Analyze the diluted extract using the same purge-and-trap procedure as for low-concentration samples.

IV. Quality Control

• Analyze a method blank with each batch of samples to check for contamination.

• Analyze a laboratory control spike to assess method performance.

• Monitor surrogate recovery in each sample to evaluate extraction efficiency.

Purge-and-Trap (EPA 5035A) Workflow

Protocol 2: Methanol Extraction

This protocol is often used for high-concentration samples and offers the advantage of simultaneous extraction and preservation in the field.

I. Principle

Methanol, a polar organic solvent, is used to extract 1,1-dichloroethane from the soil or sediment matrix.[2][3][4] An aliquot of the methanol extract is then diluted with water and analyzed by purge-and-trap GC/MS. This method is effective for samples where concentrations are expected to exceed the range of the low-level purge-and-trap method.

II. Materials and Reagents

• 40 mL VOA vials with PTFE-lined septa

• Field sampling core device

• Methanol (purge-and-trap grade)

• Reagent-grade water

• Internal standards and surrogates in methanol

• Purge-and-trap system coupled to a GC/MS

• Centrifuge

III. Experimental Protocol

A. Sample Collection and Extraction

• In the field, use a coring device to collect a known weight (e.g., 5-10 grams) of soil or sediment.

• Immediately place the sample into a pre-weighed 40 mL VOA vial containing a known volume of methanol (e.g., 10 mL).[2][3][4]

• Securely cap the vial and shake vigorously for 1-2 minutes to ensure thorough mixing.

• Store the samples at ≤6°C until analysis.

B. Sample Preparation and Analysis

• Allow the sample vial to warm to room temperature.

• Centrifuge the vial for 10 minutes at 2500 rpm to pellet the solid material.

• Carefully withdraw an aliquot (e.g., 100 µL) of the methanol supernatant.

• Add the methanol aliquot to a purge tube containing 5 mL of reagent water, internal standards, and surrogates.

• Analyze the diluted extract using a purge-and-trap GC/MS system as described in Protocol 1.

IV. Calculations

The final concentration in the soil/sediment must be calculated, taking into account the weight of the sample, the volume of methanol used for extraction, and the dilution factor. A separate determination of the soil's moisture content is required to report the results on a dry-weight basis.

Methanol Extraction Workflow

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile compounds like 1,1-dichloroethane. It is a sensitive method that can be automated.

I. Principle

A soil or sediment sample is placed in a sealed vial and heated to encourage the partitioning of volatile analytes into the headspace. A fused silica (B1680970) fiber coated with a sorbent material is exposed to the headspace, where it adsorbs the analytes. The fiber is then retracted and transferred to the heated injection port of a GC, where the analytes are desorbed for analysis.

II. Materials and Reagents

• 20 mL headspace vials with PTFE-lined septa and aluminum caps

• SPME fiber assembly (e.g., Carboxen/PDMS for volatile compounds)[5]

• SPME manual holder or autosampler

• Heater block or water bath

• GC/MS system with an appropriate inlet liner for SPME

III. Experimental Protocol

A. Sample Preparation

• Place a known amount of soil or sediment (e.g., 1-5 grams) into a 20 mL headspace vial.

• For improved recovery, add a small amount of reagent water and a salt (e.g., NaCl) to increase the ionic strength of the aqueous phase and promote partitioning of 1,1-dichloroethane into the headspace.

• Immediately seal the vial with a PTFE-lined septum and aluminum cap.

B. Extraction and Desorption

• Place the vial in a heater block or water bath and allow it to equilibrate at a set temperature (e.g., 60-80°C) for a specific time (e.g., 15-30 minutes).

• Expose the SPME fiber to the headspace of the vial for a predetermined extraction time (e.g., 10-30 minutes) while maintaining the temperature. Agitation of the sample during extraction can improve efficiency.

• Retract the fiber into the needle and immediately transfer it to the GC injection port.

• Desorb the analytes from the fiber in the heated inlet (e.g., 250°C) for a set time (e.g., 1-5 minutes) in splitless mode to ensure complete transfer to the GC column.

IV. Method Optimization

The efficiency of HS-SPME is dependent on several factors that should be optimized for the specific application:

• Fiber Coating: Carboxen/PDMS or PDMS/DVB are common choices for volatile compounds.

• Extraction Time and Temperature: These parameters should be adjusted to achieve equilibrium or consistent, reproducible extraction.

• Sample Modification: The addition of salt and pH adjustment can significantly impact recovery.

Headspace SPME (HS-SPME) Workflow

References

• 1. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. alsglobal.eu [alsglobal.eu]
• 3. testmark.ca [testmark.ca]
• 4. alsglobal.com [alsglobal.com]
• 5. Application of Headspace Solid-Phase Microextraction for Determination of Chloro-Organic Compounds in Sewage Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Headspace Analysis of 1,1-Dichloroethane in Environmental Matrices

Introduction

1,1-Dichloroethane (1,1-DCA) is a chlorinated hydrocarbon often found as a contaminant in environmental samples such as water, soil, and air. Accurate and sensitive quantification of 1,1-DCA is crucial for environmental monitoring and risk assessment. Headspace analysis coupled with gas chromatography (GC) is a widely used technique for the determination of volatile organic compounds (VOCs) like 1,1-DCA from various matrices. This document provides detailed application notes and protocols for three common headspace techniques: Static Headspace (SHS), Dynamic Headspace (DHS) or Purge and Trap, and Solid-Phase Microextraction (SPME).

Principles of Headspace Techniques

Headspace analysis involves the sampling of the vapor phase in equilibrium with a solid or liquid sample in a sealed container. This allows for the analysis of volatile analytes without direct injection of the sample matrix, which can protect the GC system from contamination.

• Static Headspace (SHS): In SHS, a sample is placed in a sealed vial and heated to a specific temperature to allow the volatile compounds to partition between the sample matrix and the headspace.[1][2] Once equilibrium is reached, a portion of the headspace gas is injected into the GC for analysis.[1][2] SHS is a simple and robust technique suitable for samples with relatively high concentrations of volatile analytes.[1][3]

• Dynamic Headspace (DHS) / Purge and Trap: DHS, also known as purge and trap, is a more sensitive technique than SHS.[3][4] An inert gas is bubbled through the sample, continuously sweeping the volatile compounds from the matrix into the headspace.[1][3][4] These compounds are then concentrated on an adsorbent trap.[1][3] The trap is subsequently heated, and the desorbed analytes are transferred to the GC for analysis.[1][3] This technique is ideal for trace-level analysis of VOCs.[3][4]

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that uses a fused-silica fiber coated with a stationary phase to extract analytes from a sample.[5][6] The fiber can be exposed to the headspace above the sample or directly immersed in a liquid sample.[7] After a defined extraction time, the fiber is retracted and inserted into the hot injector of a GC, where the analytes are thermally desorbed for analysis.[8] SPME is a versatile technique that can be used for a wide range of analytes and matrices.[6]

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of 1,1-dichloroethane in various environmental matrices using different headspace techniques coupled with GC.

Table 1: Analysis of 1,1-Dichloroethane in Water Samples

Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
Purge-and-trap (EPA method 624)	GC/MS	4.7 µg/L (groundwater)	59–155%	[9]
Purge-and-trap (EPA method 624)	GC with HECD	0.002 µg/L	47–132%	[9]
Purge-and-trap on absorbent	GC/MS	0.0001–0.02 µ g/sample	<±5% RSD	[9]
Purge-and-trap water sample	GC/MS	0.2 µg/L	94%	[9]
Static Headspace	GC/MSD	0.02-20 ppb calibration range	>85% for most analytes	[10]

Table 2: Analysis of 1,1-Dichloroethane in Soil and Sediment Samples

Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
Purge-and-trap (EPA method 624)	GC/MS	5 µg/kg	59–155%	[9]
Purge-and-trap on absorbent	GC/EICD-FID	1–5 µg/L	83–102%	[9]
Dynamic Headspace	GC/MS	5.0 ppb - 200 ppb curve range	Not Specified	[11]
Static Headspace	GC/MS	50 ppb - 2.0 ppm curve range	Not Specified	[11]

Table 3: Analysis of 1,1-Dichloroethane in Air Samples

Preparation Method	Analytical Method	Sample Detection Limit	Percent Recovery	Reference
SPME (Carboxen/PDMS fiber)	GC	400 ppt (B1677978) to 400 ppb range	Not Specified	[8]
Thermal Desorption	GC/MS	0.009 mg/m³ (for 1,2-DCA)	101% (for 1,2-DCA)	[12]

Experimental Protocols

Protocol 1: Static Headspace GC-MS for 1,1-Dichloroethane in Water

This protocol is based on general static headspace methods and can be adapted for various water samples.[10][13]

1. Sample Preparation:

• Collect water samples in vials with zero headspace.
• For each sample, place a 5-10 mL aliquot into a 20 mL headspace vial.
• Add a matrix modifier, such as sodium sulfate, to increase the partitioning of volatile compounds into the headspace.
• Add an appropriate internal standard.
• Immediately seal the vial with a PTFE-lined septum and crimp cap.

2. Headspace Autosampler Parameters:

• Vial Equilibration Temperature: 85°C
• Vial Equilibration Time: 15 minutes
• Loop Temperature: 95°C
• Transfer Line Temperature: 105°C
• Vial Pressurization: 10 psi
• Injection Volume: 1 mL

3. GC-MS Parameters:

• Injector Temperature: 200°C
• Carrier Gas: Helium at a constant flow rate.
• Oven Program: 40°C (hold for 5 minutes), ramp to 180°C at 10°C/min, hold for 5 minutes.
• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for target analytes to achieve lower detection limits.[10] Monitor characteristic ions for 1,1-dichloroethane (e.g., m/z 63, 65, 83).

Protocol 2: Dynamic Headspace (Purge and Trap) GC-MS for 1,1-Dichloroethane in Soil

This protocol is based on EPA method 8260 and is suitable for the analysis of volatile organic compounds in solid matrices.

1. Sample Preparation:

• Weigh 5 grams of the soil sample into a purge-and-trap sample vial.
• Add 5 mL of organic-free reagent water to the vial.
• Add an appropriate internal standard.
• Immediately seal the vial.

2. Purge and Trap Parameters:

• Purge Gas: Helium
• Purge Flow: 40 mL/min
• Purge Time: 11 minutes
• Trap: Vocarb 3000 (or equivalent)
• Desorb Temperature: 250°C
• Desorb Time: 2 minutes
• Bake Temperature: 270°C
• Bake Time: 8 minutes

3. GC-MS Parameters:

• Injector Temperature: 200°C
• Carrier Gas: Helium
• Oven Program: 35°C (hold for 2 minutes), ramp to 220°C at 15°C/min.
• Mass Spectrometer: Operate in full scan mode (e.g., m/z 35-300) for identification and quantification.

Protocol 3: Headspace Solid-Phase Microextraction (SPME) GC-MS for 1,1-Dichloroethane in Air

This protocol is a general guideline for using SPME for air sampling and analysis.[8]

1. Sample Preparation and Extraction:

• Use an SPME fiber suitable for volatile compounds, such as one coated with Carboxen/Polydimethylsiloxane (PDMS).[5][8]
• For active sampling, use a gas-tight syringe to pull a known volume of air through a chamber containing the exposed SPME fiber.
• For passive sampling, expose the SPME fiber to the ambient air for a predetermined amount of time.
• After sampling, retract the fiber into the needle for transport and storage.

2. GC-MS Parameters:

• Injector: Use a dedicated SPME inlet liner. Operate in splitless mode at a temperature sufficient to desorb the analytes (e.g., 250°C).
• Desorption Time: 2-5 minutes.
• Carrier Gas: Helium.
• Oven Program: 40°C (hold for 3 minutes), ramp to 200°C at 8°C/min.
• Mass Spectrometer: Operate in a mode suitable for the desired sensitivity and selectivity (scan or SIM).

Visualizations

References

• 1. [PDF] Comparison of Static and Dynamic Headspace for Volatile Organic Compounds in Orange Juice Application | Semantic Scholar [semanticscholar.org]
• 2. bgb-analytik.com [bgb-analytik.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. gerstelus.com [gerstelus.com]
• 5. Application of Headspace Solid-Phase Microextraction for Determination of Chloro-Organic Compounds in Sewage Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Applications of Solid Phase Microextraction Coupled to Liquid Chromatography [mdpi.com]
• 7. Solid Phase Microextraction (SPME) | Agilent [agilent.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. hpst.cz [hpst.cz]
• 11. gcms.cz [gcms.cz]
• 12. zora.uzh.ch [zora.uzh.ch]
• 13. agilent.com [agilent.com]

Application of 1,1-Dichloroethane in High Vacuum Rubber Manufacturing

Application Note: The use of 1,1-dichloroethane in the manufacturing of high vacuum rubber is primarily centered on its properties as a robust solvent. High vacuum rubbers, often formulated from fluoroelastomers (FKM) or similar low-outgassing polymers, are critical for applications requiring a pristine vacuum environment, such as in semiconductor manufacturing, aerospace technologies, and scientific instrumentation. The integration of 1,1-dichloroethane in the manufacturing process can be pivotal for surface preparation, creating uniform thin films, and in the formulation of rubber cements for bonding applications.

This document provides detailed protocols for the use of 1,1-dichloroethane in the context of high vacuum rubber manufacturing, tailored for researchers, scientists, and professionals in drug development who may encounter needs for specialized, custom-fabricated elastomeric components. The protocols outlined are based on established principles of polymer science and rubber processing.

Key Applications and Rationale

• Surface Degreasing and Cleaning: Before molding or bonding, it is imperative that the surfaces of molds and rubber precursors are meticulously clean to prevent outgassing of trapped contaminants in a high vacuum environment. 1,1-Dichloroethane is an effective solvent for oils, greases, and other organic residues, making it suitable for this preparatory step.

• Solvent Casting of Thin Films: For certain applications, a thin, uniform layer of high vacuum rubber is required. Solvent casting is a viable technique where the rubber polymer is dissolved in a suitable solvent, cast onto a substrate, and the solvent is subsequently evaporated. The volatility and solvency of 1,1-dichloroethane make it a candidate for this process.

• Component in Rubber Cements: When bonding high vacuum rubber components, a cement can be formulated by dissolving a small amount of the parent rubber in a solvent. 1,1-dichloroethane can serve as the solvent base for such cements, ensuring compatibility and maintaining the low-outgassing characteristics of the final bond.

Material Properties

A comprehensive understanding of the materials involved is crucial for successful application.

Table 1: Physical and Chemical Properties of 1,1-Dichloroethane

Property	Value
Chemical Formula	C₂H₄Cl₂
Molar Mass	98.96 g/mol
Appearance	Colorless, oily liquid
Odor	Chloroform-like
Density	1.17 g/cm³
Boiling Point	57.3 °C (135.1 °F; 330.4 K)
Solubility in Water	5.5 g/L at 20 °C
Vapor Pressure	22.9 kPa at 20 °C

Table 2: General Properties of High Vacuum Rubber (Fluoroelastomer - FKM)

Property	Typical Value Range
Hardness	55-95 Shore A
Tensile Strength	10-20 MPa
Elongation at Break	150-400%
Service Temperature	-20°C to 200°C
Outgassing Rate	Low (material dependent)
Chemical Resistance	Excellent (oils, fuels, acids)

Experimental Protocols

The following are detailed, illustrative protocols for the use of 1,1-dichloroethane in the manufacturing of high vacuum rubber components. Safety Precaution: 1,1-Dichloroethane is a hazardous chemical. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including solvent-resistant gloves, safety goggles, and a lab coat.

Protocol 1: Surface Degreasing and Preparation of Molds

Objective: To prepare a mold surface for the casting of high vacuum rubber, ensuring it is free of contaminants that could lead to outgassing.

Materials:

• Mold (e.g., stainless steel, aluminum)

• 1,1-Dichloroethane (reagent grade)

• Lint-free wipes

• Beakers

• Ultrasonic bath

Procedure:

• Initial Cleaning: Physically remove any large particulate debris from the mold surface.

• Solvent Immersion: Place the mold in a beaker and add a sufficient volume of 1,1-dichloroethane to completely submerge it.

• Ultrasonication: Place the beaker in an ultrasonic bath and sonicate for 15-20 minutes. This will dislodge and dissolve organic residues from intricate mold features.

• Manual Wipe-Down: Carefully remove the mold from the solvent bath. Using lint-free wipes dampened with fresh 1,1-dichloroethane, thoroughly wipe all surfaces of the mold.

• Drying: Allow the mold to air dry completely in the fume hood. For faster drying, a gentle stream of dry nitrogen gas can be used.

• Final Inspection: Visually inspect the mold surface for any remaining residues. The surface should be pristine before proceeding with rubber casting.

Protocol 2: Solvent Casting of a High Vacuum Rubber Thin Film

Objective: To create a thin, uniform film of high vacuum rubber using a solvent casting technique with 1,1-dichloroethane.

Materials:

• High vacuum rubber (e.g., FKM gum stock)

• 1,1-Dichloroethane (reagent grade)

• Glass substrate (e.g., petri dish, glass plate)

• Magnetic stirrer and stir bar

• Beaker or flask

• Doctor blade or casting knife

• Leveling table

• Vacuum oven

Procedure:

• Rubber Dissolution:

  • Cut the high vacuum rubber gum stock into small pieces to increase the surface area for dissolution.

  • In a beaker or flask, add a predetermined amount of the rubber pieces.

  • Add 1,1-dichloroethane in a specific ratio (e.g., 1:10 w/v rubber to solvent). This ratio may need to be optimized depending on the desired viscosity of the solution.

  • Add a magnetic stir bar and seal the container (e.g., with parafilm) to prevent solvent evaporation.

  • Place the container on a magnetic stirrer and stir at room temperature until the rubber is completely dissolved. This may take several hours. The resulting solution should be viscous and homogeneous.

• Casting the Film:

  • Place the clean glass substrate on a leveling table to ensure a uniform film thickness.

  • Pour the rubber solution onto the center of the substrate.

  • Use a doctor blade or casting knife set to the desired film thickness to spread the solution evenly across the substrate.

• Solvent Evaporation:

  • Allow the cast film to air dry in the fume hood for an initial period (e.g., 1-2 hours) to allow the bulk of the solvent to evaporate.

  • Carefully transfer the substrate with the cast film into a vacuum oven.

  • Gradually increase the temperature and vacuum to remove residual solvent without causing bubble formation. A typical cycle might be:

    • Room temperature under vacuum for 2 hours.

    • Increase to 60°C under vacuum for 4-6 hours.

    • Increase to 100°C under vacuum for 12-24 hours to ensure complete solvent removal and to initiate any post-curing of the rubber.

• Film Removal:

  • Once cooled, the rubber film can be carefully peeled from the glass substrate.

Visualizations

Caption: Workflow for solvent casting of high vacuum rubber film.

Caption: Logical relationship of material properties to manufacturing outcome.

Concluding Remarks

The use of 1,1-dichloroethane in the manufacture of high vacuum rubber offers a viable method for achieving clean surfaces and producing uniform rubber components like thin films. The success of these protocols is highly dependent on the precise control of experimental parameters, particularly the rubber-to-solvent ratio, the casting environment, and the solvent evaporation process. Researchers and professionals should conduct preliminary trials to optimize these parameters for their specific rubber formulation and application. Adherence to safety protocols is paramount when handling chlorinated solvents.

Technical Notes & Optimization

Challenges in the biodegradation of 1,1-dichloroethane in anaerobic environments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the anaerobic biodegradation of 1,1-dichloroethane (1,1-DCA).

Frequently Asked Questions (FAQs)

Q1: Why is the anaerobic biodegradation of my 1,1-dichloroethane (1,1-DCA) proceeding very slowly?

A1: The anaerobic biodegradation of 1,1-DCA is notoriously slow under many conditions. Several factors can contribute to this:

• Recalcitrant Nature: 1,1-DCA is generally more resistant to anaerobic degradation than its parent compound, 1,1,1-trichloroethane (B11378) (1,1,1-TCA). Half-lives for 1,1-DCA under anaerobic conditions can be greater than 30 to 60 days.

• Lack of Appropriate Microorganisms: The process is dependent on specific microbial populations, such as certain species of Dehalobacter, which may not be abundant in all anaerobic cultures.[1]

• Co-contaminant Inhibition: The presence of other chlorinated solvents, particularly trichloroethene (TCE), can inhibit the enzymatic processes responsible for 1,1-DCA degradation.[1]

• Sub-optimal Environmental Conditions: Factors such as pH, temperature, and the availability of electron donors can significantly impact microbial activity.

• Competition for Electron Donors: Other microbial processes, like methanogenesis, can compete for the electron donors (e.g., hydrogen) required for reductive dechlorination.

Q2: What are the expected daughter products of anaerobic 1,1-DCA biodegradation?

A2: Under anaerobic conditions, 1,1-DCA is typically reductively dechlorinated to monochloroethane (CA).[1] Further degradation of chloroethane (B1197429) to non-toxic end products like ethane (B1197151) is often the rate-limiting step and can be very slow or incomplete in many microbial consortia.

Q3: My experiment started with 1,1,1-trichloroethane (1,1,1-TCA) and now I see an accumulation of 1,1-DCA. Is this normal?

A3: Yes, this is a very common observation. 1,1,1-TCA is readily biodegraded under anaerobic conditions to 1,1-DCA as the major product.[2] The subsequent degradation of 1,1-DCA is significantly slower, leading to its temporary accumulation.

Q4: Can the presence of other chlorinated compounds affect my 1,1-DCA degradation experiment?

A4: Absolutely. Co-contaminants can have a significant inhibitory effect. For instance, trichloroethene (TCE) has been shown to inhibit the degradation of 1,1-DCA.[1] Conversely, 1,1,1-TCA can inhibit the reductive dechlorination of TCE and its daughter products.[1]

Q5: What is the role of methanogens in 1,1-DCA biodegradation?

A5: Methanogens can have a complex role. While some studies suggest they can be involved in cometabolic dechlorination, they also compete with dehalogenating bacteria, such as Dehalobacter, for essential electron donors like hydrogen.[1] This competition can reduce the efficiency of 1,1-DCA dechlorination. In some cases, the presence of 1,1,1-TCA can inhibit methanogenesis.[1]

Troubleshooting Guides

Guide 1: Troubleshooting Stalled or Slow 1,1-DCA Degradation

If you observe that the concentration of 1,1-DCA in your anaerobic microcosm is decreasing very slowly or has plateaued, follow these troubleshooting steps:

Step 1: Verify Abiotic Losses.

• Action: Check your sterile/killed controls.

• Rationale: It is crucial to distinguish between biological degradation and abiotic losses (e.g., sorption to container materials, leakage). If you see a similar decrease in your killed controls, you may have an issue with your experimental setup rather than a biological problem.

Step 2: Assess Co-contaminant Inhibition.

• Action: Analyze your samples for the presence of other chlorinated solvents, such as TCE.

• Rationale: As mentioned in the FAQs, co-contaminants can inhibit the degradation of 1,1-DCA. If inhibitory compounds are present, you may need to address their removal first or enrich for a microbial consortium that is more resistant to their effects.

Step 3: Evaluate Electron Donor and Nutrient Availability.

• Action: Measure the concentration of the supplied electron donor (e.g., lactate, acetate, hydrogen). Ensure that essential nutrients are present in your medium.

• Rationale: Reductive dechlorination is an energy-requiring process for the microbes. A lack of sufficient electron donors will halt the degradation. Common electron donors include lactate, acetate, and hydrogen.

Step 4: Confirm the Presence of Dechlorinating Microorganisms.

• Action: Use molecular techniques like quantitative polymerase chain reaction (qPCR) to quantify the abundance of key dechlorinating bacteria, such as Dehalobacter.

• Rationale: If the necessary microorganisms are absent or present in very low numbers, bioaugmentation with a known 1,1-DCA-degrading culture may be necessary.

Step 5: Optimize Environmental Conditions.

• Action: Measure and adjust the pH and temperature of your system.

• Rationale: Most anaerobic dechlorinating cultures have optimal pH ranges (typically near neutral) and temperature ranges. Deviations from these optima can significantly slow down metabolic activity.

Step 6: Investigate the Accumulation of Inhibitory Byproducts.

• Action: Monitor the concentration of daughter products, such as chloroethane.

• Rationale: While less common for 1,1-DCA, in some bioremediation scenarios, the accumulation of end products can be inhibitory to the degrading microorganisms.

Guide 2: Managing Co-contaminant Inhibition

Scenario: Your analysis confirms the presence of inhibitory co-contaminants like TCE alongside 1,1-DCA.

Strategy 1: Sequential Degradation.

• Approach: If your microbial consortium is capable of degrading the inhibitor, you may observe a sequential degradation pattern. For instance, in a mixed culture containing both TCE and 1,1,1-TCA, the degradation of TCE might only commence after the 1,1,1-TCA has been degraded to 1,1-DCA.[1]

• Action: Monitor the concentrations of all chlorinated compounds over a longer period to observe if the inhibition is alleviated once the inhibitory compound is removed.

Strategy 2: Bioaugmentation with a Specialized Culture.

• Approach: Introduce a microbial culture that is known to degrade the inhibitory co-contaminant efficiently.

• Action: For a site contaminated with both 1,1,1-TCA and TCE, co-bioaugmentation with a 1,1,1-TCA-degrading culture (like the MS culture) and a TCE-degrading culture can be an effective strategy.[1]

Strategy 3: Dilution.

• Approach: In some experimental setups, it may be possible to dilute the concentration of the inhibitory co-contaminant to a level below its inhibitory threshold.

• Action: If feasible, perform serial dilutions of your sample to determine the concentration at which inhibition is no longer observed.

Data Presentation

Table 1: Anaerobic Biodegradation Rates and Half-Lives for 1,1-Dichloroethane

Condition	Half-life (days)	Degradation Rate	Reference
Anaerobic	>30 - 60	-	Wood et al. 1985 (cited in[3])
Sulfate-reducing (10 °C)	115	6.0x10⁻³ L/day	Washington and Cameron 2001 (cited in[3])
Anaerobic (living sludge)	-	31.1% degradation in 25 days	van Eekert et al. 1999 (cited in[3])
Methanogenic (enrichment culture)	-	Progressively increased from 0.6 to >13 µmol/liter/day	Grostern et al. 2010[1]

Table 2: Inhibitory Effects of Co-contaminants on Anaerobic Dechlorination

Inhibitor	Affected Compound(s)	Observed Effect	Concentration	Reference
1,1,1-Trichloroethane (1,1,1-TCA)	cis-Dichloroethene (cDCE) and Vinyl Chloride (VC)	Inhibition of dechlorination	Present	Grostern et al. 2010[1]
Trichloroethene (TCE)	1,1,1-Trichloroethane (1,1,1-TCA) and 1,1-Dichloroethane (1,1-DCA)	Slowed dechlorination of 1,1,1-TCA; inhibited further dechlorination of 1,1-DCA	Not specified	Grostern et al. 2010[1]
1,1,1-Trichloroethane (1,1,1-TCA)	Ethene production from TCE	Complete inhibition	>15 µM	Chan et al. 2011 (cited in[4])

Experimental Protocols

Protocol 1: Setting Up Anaerobic Microcosms for 1,1-DCA Biodegradation

This protocol provides a general framework for establishing anaerobic microcosms to study the biodegradation of 1,1-DCA.

Materials:

• Anaerobic glove box or bag with an N₂/CO₂ atmosphere.

• Sterile serum bottles (e.g., 160 mL).

• Butyl rubber stoppers and aluminum crimp seals.

• Source of anaerobic microbial culture (e.g., sediment, sludge, groundwater).

• Anaerobic mineral medium.

• Stock solutions of 1,1-DCA, electron donors (e.g., lactate, acetate), and resazurin (B115843) (redox indicator).

• Sterile syringes and needles.

Procedure:

• Preparation: All materials and solutions should be made anaerobic by purging with an oxygen-free gas (e.g., N₂/CO₂) before being brought into the anaerobic chamber.

• Dispensing Solids and Liquid: In the anaerobic chamber, dispense a known amount of solid material (e.g., 10-20 g of sediment) into each serum bottle. Add a defined volume of anaerobic mineral medium or groundwater (e.g., 90 mL).

• Amendment: Amend the microcosms with the desired concentrations of 1,1-DCA and electron donor from sterile, anaerobic stock solutions. A typical starting concentration for 1,1-DCA might be in the low µM range.

• Controls: Prepare the following controls:

  • Sterile Control: Autoclave the microcosm after sealing to kill all microorganisms. This control accounts for abiotic degradation.

  • No Electron Donor Control: Omit the addition of an electron donor to assess degradation without stimulation.

  • No 1,1-DCA Control: To monitor background microbial activity.

• Sealing and Incubation: Immediately seal the bottles with butyl rubber stoppers and aluminum crimps. Incubate the microcosms in the dark at a constant temperature (e.g., 20-25 °C).

• Sampling: Periodically, withdraw liquid or headspace samples using a gas-tight syringe for analysis.

Protocol 2: Analysis of 1,1-DCA and Daughter Products by Gas Chromatography (GC)

This is a general procedure for analyzing volatile chlorinated ethanes. Specific parameters will need to be optimized for your instrument.

Instrumentation:

• Gas chromatograph (GC) equipped with a purge-and-trap or headspace autosampler.

• Detector: Electron Capture Detector (ECD) for high sensitivity to halogenated compounds, or a Mass Spectrometer (MS) for definitive identification.

• Capillary column suitable for volatile organic compounds (e.g., DB-VRX).

Procedure:

• Sample Preparation: For liquid samples, a small volume (e.g., 5-10 mL) is transferred to a headspace vial. For headspace analysis, a sample of the gas phase from the microcosm is directly injected.

• Purge-and-Trap (if used): The sample is purged with an inert gas, and the volatile compounds are trapped on an adsorbent. The trap is then heated to desorb the compounds onto the GC column.

• GC Analysis:

  • Injector Temperature: Typically 200-250 °C.

  • Oven Temperature Program: An example program could be: hold at 40-60 °C for a few minutes, then ramp up to 150-200 °C.[5]

  • Detector Temperature: For an ECD, typically 250-300 °C.

• Quantification: Create a calibration curve using standards of known concentrations for 1,1-DCA, chloroethane, and any other relevant compounds.

Visualizations

Caption: Anaerobic biodegradation pathway of 1,1,1-TCA.

Caption: Troubleshooting workflow for slow 1,1-DCA degradation.

Caption: Key factors influencing 1,1-DCA biodegradation.

References

• 1. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. Frontiers | Effects of 1,1,1-Trichloroethane and Triclocarban on Reductive Dechlorination of Trichloroethene in a TCE-Reducing Culture [frontiersin.org]
• 5. chromforum.org [chromforum.org]

Technical Support Center: Optimizing Bioremediation of 1,1-Dichloroethane (1,1-DCA) Contaminated Soil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bioremediation of soil contaminated with 1,1-dichloroethane (1,1-DCA).

Troubleshooting Guides

This section addresses common issues encountered during bioremediation experiments for 1,1-DCA.

Problem	Potential Cause	Troubleshooting Steps
Slow or no degradation of 1,1-DCA	Insufficient electron donors for anaerobic bioremediation.	Amend the soil with suitable electron donors such as lactate, butyrate, or yeast extract to stimulate microbial activity.[1][2]
Unfavorable redox conditions.	Ensure anaerobic conditions are established and maintained for reductive dechlorination. This can be achieved by adding oxygen-scavenging compounds or by purging the system with an inert gas like nitrogen.
Presence of inhibitory co-contaminants.	Co-contaminants like trichloroethene (TCE) can inhibit the degradation of 1,1-DCA.[3] Consider a sequential treatment approach where the more inhibitory compound is addressed first.
Lack of appropriate microbial populations.	Bioaugmentation with cultures known to degrade 1,1-DCA, such as those containing Dehalobacter species, may be necessary.[3][4]
Accumulation of vinyl chloride (VC)	Incomplete reductive dechlorination.	Enhance conditions to promote the complete dechlorination of VC to ethene. This may involve adding specific nutrients or bioaugmenting with a culture capable of degrading VC.[1]
Dichloroelimination of 1,1,2-trichloroethane (B165190) (a potential co-contaminant) is occurring.	The degradation pathway of co-contaminants can lead to VC formation. Analyze the complete contaminant profile to understand the source of VC.
No degradation under aerobic conditions	1,1-DCA is generally resistant to aerobic biodegradation by indigenous microorganisms.	Aerobic degradation of 1,1-DCA is often slow or non-existent. Consider switching to an anaerobic strategy. In some cases, cometabolism with a primary substrate like methane (B114726) can enhance aerobic degradation, but this is less common for 1,1-DCA.
Inconsistent results across replicates	Heterogeneity of the soil matrix.	Homogenize the soil as much as possible before setting up microcosms. Increase the number of replicates to ensure statistical significance.
Variations in microcosm setup.	Strictly follow a standardized protocol for microcosm preparation, including sealing, headspace volume, and amendment addition.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the bioremediation of 1,1-DCA?

A1: The primary and most effective bioremediation mechanism for 1,1-DCA is anaerobic reductive dechlorination. In this process, microorganisms use 1,1-DCA as an electron acceptor, sequentially removing chlorine atoms. This typically transforms 1,1-DCA to chloroethane (B1197429) and finally to ethane.[4]

Q2: Can 1,1-DCA be degraded aerobically?

A2: Aerobic degradation of 1,1-DCA is generally slow and inefficient with indigenous microbial populations. While some studies have shown limited aerobic degradation, anaerobic conditions are typically required for effective bioremediation.[5]

Q3: My site is contaminated with both 1,1,1-trichloroethane (B11378) (1,1,1-TCA) and 1,1-DCA. How does this affect bioremediation?

A3: 1,1-DCA is a common breakdown product of the reductive dechlorination of 1,1,1-TCA.[3][4] Therefore, the presence of 1,1,1-TCA can be a continuous source of 1,1-DCA. A successful bioremediation strategy must be able to degrade both compounds. Some microbial cultures, like those containing Dehalobacter, can dechlorinate both 1,1,1-TCA and 1,1-DCA.[3]

Q4: What are the expected end products of successful 1,1-DCA bioremediation?

A4: Under ideal anaerobic conditions, the end products of 1,1-DCA bioremediation are chloroethane, which is further dechlorinated to ethane, an innocuous gas.[4]

Q5: How can I monitor the progress of 1,1-DCA bioremediation?

A5: Monitoring involves tracking the concentrations of 1,1-DCA and its degradation products (chloroethane, ethane) over time using gas chromatography. Additionally, monitoring geochemical parameters such as pH, redox potential, and the concentration of electron donors and acceptors can provide insights into the activity of the microbial community.[6]

Quantitative Data Summary

The following tables summarize quantitative data from bioremediation studies involving 1,1-DCA and related compounds.

Table 1: Anaerobic Reductive Dechlorination of 1,1,1-TCA and 1,1-DCE

Time (Days)	1,1,1-TCA Concentration (µg/L)	1,1-DCE Concentration (µg/L)
0	1000	160
30	190	27
Long-term	1.4	1.4

Data adapted from a study on bioaugmentation for the remediation of 1,1,1-TCA and its degradation product 1,1-DCE.[7]

Table 2: Anaerobic Biodegradation of 1,1-DCA

Condition	Half-life (days)
Anaerobic	>30-60

This table presents the estimated half-life of 1,1-DCA under anaerobic conditions, highlighting its recalcitrance compared to 1,1,1-TCA.[5]

Experimental Protocols

Protocol 1: Anaerobic Microcosm Study for 1,1-DCA Bioremediation

Objective: To assess the potential for anaerobic bioremediation of 1,1-DCA in contaminated soil and to evaluate the effectiveness of different amendments.

Materials:

• 1,1-DCA contaminated soil

• Anaerobic glove box or chamber

• Serum bottles (160 mL) with Teflon-lined septa and aluminum crimp caps

• Anaerobic mineral medium

• Electron donors (e.g., sodium lactate, butyric acid, yeast extract)

• 1,1-DCA stock solution

• Gas chromatograph (GC) for analysis of volatile organic compounds (VOCs)

Procedure:

• Preparation: All materials and solutions should be prepared under anaerobic conditions. The mineral medium should be purged with an N2/CO2 gas mixture to remove oxygen.

• Microcosm Setup:

  • In an anaerobic chamber, add a known amount of contaminated soil (e.g., 50 g) to each serum bottle.

  • Add a specific volume of anaerobic mineral medium (e.g., 100 mL) to each bottle.

  • Spike the microcosms with a known concentration of 1,1-DCA from a stock solution.

  • Amend replicate microcosms with different electron donors at a predetermined concentration. Include unamended controls and autoclaved (killed) controls.

• Incubation: Seal the bottles with Teflon-lined septa and aluminum crimp caps. Incubate the microcosms in the dark at a constant temperature (e.g., 20-25°C).

• Sampling and Analysis:

  • Periodically, collect headspace or aqueous samples using a gas-tight syringe.

  • Analyze the samples for 1,1-DCA and its potential degradation products (e.g., chloroethane, ethane) using a GC.

  • Monitor pH and redox potential as needed.

• Data Interpretation: Plot the concentration of 1,1-DCA and its daughter products over time to determine the degradation rate and pathway.

Visualizations

Caption: Anaerobic reductive dechlorination pathway of 1,1,1-TCA.

Caption: Workflow for an anaerobic microcosm bioremediation study.

Caption: Troubleshooting logic for slow 1,1-DCA bioremediation.

References

• 1. researchgate.net [researchgate.net]
• 2. avestia.com [avestia.com]
• 3. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Natural attenuation model and biodegradation for 1,1,1-trichloroethane contaminant in shallow groundwater [frontiersin.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Monitoring of microbial hydrocarbon remediation in the soil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioremediation of 1,1,1-Trichloroethane and 1,1-Dichloroethene at a Confidential Site - CL-Solutions [cl-solutions.com]

Overcoming interference in the analytical detection of 1,1-dichloroethane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for overcoming interference in the analytical detection of 1,1-dichloroethane. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for detecting 1,1-dichloroethane?

A1: The most common methods for detecting 1,1-dichloroethane are gas chromatography (GC) coupled with a mass spectrometer (MS) or a flame ionization detector (FID).[1] Purge-and-trap is a frequently used sample introduction technique for volatile organic compounds (VOCs) like 1,1-dichloroethane in environmental samples.[2][3]

Q2: What are the typical sample preparation methods for 1,1-dichloroethane analysis?

A2: Sample preparation is crucial for accurate detection and depends on the sample matrix. Common methods include:

• Purge-and-Trap: This is a standard technique for water and soil samples, as outlined in EPA Method 8260B.[2][3][4][5] Volatile compounds are purged from the sample with an inert gas and trapped on a sorbent material before being desorbed into the GC.

• Headspace Analysis: This technique is often used for biological samples like blood, where the volatile compounds in the headspace above the sample are injected into the GC.[1]

• Direct Injection: For some liquid samples, direct injection into the GC may be possible, though it is less common for trace analysis due to potential matrix interference.

Q3: What are the characteristic mass spectral ions for 1,1-dichloroethane?

A3: When using a mass spectrometer, 1,1-dichloroethane produces a characteristic fragmentation pattern. The molecular ion peak is observed at m/z 98 and 100 due to the presence of chlorine isotopes (³⁵Cl and ³⁷Cl). The base peak is typically at m/z 63, corresponding to the [CH₃CH³⁵Cl]⁺ fragment. Other significant fragments can be observed at m/z 27, 65, and 83.

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My 1,1-dichloroethane peak is showing significant tailing or fronting. What could be the cause and how can I fix it?

A: Peak asymmetry can be caused by several factors. Here’s a systematic approach to troubleshooting:

• System Activity: Active sites in the GC system can cause peak tailing.

  • Solution: Deactivate the inlet liner and use a column specifically designed for inertness. Consider trimming the first few centimeters of the column to remove any accumulated non-volatile residues.

• Improper Flow Rates: Incorrect carrier gas flow rates can affect peak shape.

  • Solution: Verify and optimize the carrier gas flow rate for your column dimensions and phase.

• Column Overload: Injecting too much sample can lead to peak fronting.

  • Solution: Reduce the injection volume or dilute the sample.

• Condensation Effects: If the injector or transfer line temperature is too low, the sample may condense, leading to peak broadening or tailing.

  • Solution: Ensure the injector and transfer line temperatures are appropriate for the volatility of 1,1-dichloroethane.

Issue 2: Co-elution and Interference

Q: I suspect another compound is co-eluting with my 1,1-dichloroethane peak. How can I confirm this and resolve the interference?

A: Co-elution is a common challenge in chromatography. Here are steps to identify and mitigate it:

• Mass Spectral Analysis: If using a GC-MS, examine the mass spectrum across the peak. A pure 1,1-dichloroethane peak will have a consistent mass spectrum. If the spectrum changes across the peak, a co-eluting compound is likely present.

• Chromatographic Resolution:

  • Modify Temperature Program: Adjust the oven temperature program to improve separation. A slower ramp rate can often enhance resolution.

  • Change Column: If temperature programming is insufficient, switching to a column with a different stationary phase chemistry can alter selectivity and resolve the co-eluting peaks. A common column for this analysis is a 624-type column.

• Common Interferences: Be aware of potential co-eluting compounds. For example, in some analyses, other volatile organic compounds may have similar retention times.

Issue 3: Low Recovery or Poor Sensitivity

Q: I am experiencing low recovery of 1,1-dichloroethane from my samples. What are the potential causes and solutions?

A: Low recovery can stem from issues in sample preparation or the analytical system.

• Purge-and-Trap Inefficiency:

  • Purge Time and Temperature: Ensure the purge time and temperature are optimized to efficiently remove 1,1-dichloroethane from the sample matrix.

  • Trap Integrity: The sorbent trap can degrade over time. Check for breakthrough by analyzing a backup trap or replace the trap if it's old.

• System Leaks: Leaks in the GC system, especially in the injector or connections, can lead to sample loss.

  • Solution: Perform a leak check of the entire system.

• Matrix Effects: The sample matrix itself can interfere with the analysis, causing signal suppression.[6]

  • Solution: Employ matrix-matched standards for calibration. The use of an internal standard can also help to correct for matrix effects.

Issue 4: Carryover Contamination

Q: After analyzing a high-concentration sample, I am seeing peaks for 1,1-dichloroethane in my blank injections. How can I prevent this carryover?

A: Carryover from highly concentrated samples is a common problem.

• System Bakeout: After a high-concentration sample, run a bakeout method at a high temperature to clean the column and detector.

• Rinse Steps: Thoroughly rinse the purge-and-trap system and sample syringes with organic-free water between samples. In severe cases, a soap solution wash followed by a water rinse and oven drying of the purging device may be necessary.

• Blank Analysis: Always run a blank sample after a suspected high-concentration sample to ensure the system is clean before analyzing the next sample.

Data Presentation

Table 1: Common Analytical Parameters for 1,1-Dichloroethane Detection

Parameter	Typical Value/Type	Source
Analytical Method	Gas Chromatography/Mass Spectrometry (GC/MS)	[1][4]
Sample Introduction	Purge-and-Trap	[2][3]
GC Column	Rxi-624Sil MS, 30 m x 0.25 mm ID, 1.4 µm	[7]
Carrier Gas	Helium	[4]
Oven Program	40°C (2 min), then 5°C/min to 100°C, then 120°C/min to 240°C (4 min hold)	[7]
Injector Temperature	200°C
MS Source Temperature	230°C
MS Quadrupole Temp	150°C
Quantitation Ions	m/z 63, 65, 98	[8]

Table 2: Example Method Detection Limits (MDLs) and Recovery

Matrix	Method	Detection Limit	Percent Recovery	Reference
Groundwater	GC/MS (Purge-and-Trap)	4.7 µg/L	59–155%	[9]
Soil/Sediment	GC/MS (Purge-and-Trap)	5 µg/kg	59–155%	[9]
Drinking Water	GC/MS (Purge-and-Trap)	0.2 µg/L	94%	[9]

Experimental Protocols

Protocol 1: Purge-and-Trap GC/MS Analysis of 1,1-Dichloroethane in Water (Based on EPA Method 8260B)

• Sample Collection: Collect water samples in 40 mL vials with zero headspace.

• Standard Preparation: Prepare a stock solution of 1,1-dichloroethane in methanol. Create a series of calibration standards by spiking known amounts of the stock solution into organic-free reagent water. A typical calibration range is 5-200 µg/L.[4]

• Internal Standard/Surrogate Spiking: Spike all samples, blanks, and calibration standards with an internal standard (e.g., fluorobenzene, chlorobenzene-d5) and a surrogate standard (e.g., 4-bromofluorobenzene).[4]

• Purge-and-Trap:

  • Place a 5 mL or 25 mL aliquot of the sample into the purging vessel.

  • Purge the sample with helium at a flow rate of 40 mL/min for 11 minutes.

  • The volatile compounds are trapped on a suitable sorbent trap (e.g., Tenax, silica (B1680970) gel, and carbon molecular sieve).

• Desorption and GC/MS Analysis:

  • Heat the trap to desorb the trapped analytes onto the GC column.

  • The GC column is temperature-programmed to separate the analytes.

  • The separated compounds are detected by the mass spectrometer.

• Data Analysis: Identify 1,1-dichloroethane by its retention time and mass spectrum. Quantify using the internal standard method by comparing the response of the target ion to the internal standard ion.

Visualizations

Caption: Experimental workflow for 1,1-dichloroethane analysis.

Caption: Troubleshooting logic for analytical issues.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. epd.georgia.gov [epd.georgia.gov]
• 3. ecmc.state.co.us [ecmc.state.co.us]
• 4. gcms.cz [gcms.cz]
• 5. epa.gov [epa.gov]
• 6. nemc.us [nemc.us]
• 7. chromforum.org [chromforum.org]
• 8. mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]

Improving the yield and purity of 1,1-dichloroethane synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield and purity of 1,1-dichloroethane synthesis. Below you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial methods for synthesizing 1,1-dichloroethane?

A1: The primary industrial method for producing 1,1-dichloroethane is the hydrochlorination of vinyl chloride.[1][2] Another common method is the direct chlorination of ethane.[2]

Q2: What catalysts are typically used for the hydrochlorination of vinyl chloride?

A2: Lewis acids are the most common catalysts for this reaction, with iron(III) chloride (FeCl₃), aluminum chloride (AlCl₃), and zinc chloride (ZnCl₂) being the most frequently used.[1]

Q3: What is the typical temperature range for the synthesis of 1,1-dichloroethane via hydrochlorination of vinyl chloride?

A3: The reaction is typically carried out at temperatures between 20°C and 55°C.[2]

Q4: What are the main byproducts in 1,1-dichloroethane synthesis?

A4: The most common byproduct is its isomer, 1,2-dichloroethane (B1671644). Other potential byproducts include 1,1,2-trichloroethane, especially in subsequent chlorination steps.[1]

Q5: How can I purify the final 1,1-dichloroethane product?

A5: Fractional distillation is the most common method used to separate 1,1-dichloroethane from byproducts like 1,2-dichloroethane due to their different boiling points.[3]

Q6: What are the safety precautions I should take when synthesizing 1,1-dichloroethane?

A6: 1,1-dichloroethane is a flammable and toxic liquid. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. The reaction can be exothermic, so proper temperature control is crucial to prevent runaway reactions.[4] Vinyl chloride is a carcinogenic gas and should be handled with extreme caution in a closed system.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low Yield of 1,1-Dichloroethane	Low Conversion of Vinyl Chloride: Incomplete reaction of the starting material.	- Increase Reaction Time: Monitor the reaction progress over a longer period. - Increase Catalyst Concentration: Gradually increase the amount of Lewis acid catalyst. - Optimize Temperature: Ensure the reaction is within the optimal temperature range (20-55°C). Temperatures that are too low can slow down the reaction rate.
Catalyst Deactivation: The catalyst may lose its activity over time due to coking or poisoning.[5]	- Use Fresh Catalyst: Ensure the Lewis acid catalyst is anhydrous and active. - Regenerate Catalyst: For some catalysts, regeneration by heating under an inert atmosphere may be possible.
Poor Mixing: Inefficient mixing of reactants can lead to localized areas of low reactant concentration.	- Improve Agitation: Ensure vigorous and consistent stirring throughout the reaction.
Low Purity of 1,1-Dichloroethane	Formation of 1,2-Dichloroethane: This is a common isomeric byproduct.	- Optimize Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of the desired 1,1-isomer. - Efficient Fractional Distillation: Use a fractional distillation column with a sufficient number of theoretical plates to effectively separate the isomers.[3]
Formation of Higher Chlorinated Ethanes (e.g., 1,1,2-trichloroethane): This can occur if there is an excess of the chlorinating agent or if the reaction temperature is too high.	- Control Stoichiometry: Use a slight excess of the hydrocarbon reactant (ethane or vinyl chloride) relative to the chlorinating agent. - Maintain Low Temperature: Avoid high temperatures that can promote further chlorination.
Presence of Unreacted Starting Materials: Incomplete reaction or inefficient purification.	- Optimize Reaction Conditions: See "Low Yield" section above. - Improve Purification: Ensure the distillation is carried out efficiently to separate the product from lower-boiling starting materials.
Runaway Reaction (Uncontrolled Temperature Increase)	Exothermic Reaction: The hydrochlorination of vinyl chloride is exothermic.[4]	- Immediate Cooling: Immerse the reaction vessel in an ice bath. - Stop Reagent Addition: If adding reagents, stop the addition immediately. - Ensure Adequate Cooling Capacity: Use a cooling system that can handle the heat generated by the reaction.
Polymerization of Vinyl Chloride	Presence of Initiators or High Temperatures: Vinyl chloride can polymerize, especially in the presence of radical initiators or at elevated temperatures.[6]	- Use Inhibitors: Add a small amount of a radical inhibitor to the vinyl chloride before starting the reaction. - Maintain Low Temperature: Keep the reaction temperature below the point where significant polymerization occurs.

Experimental Protocols

Protocol 1: Synthesis of 1,1-Dichloroethane via Hydrochlorination of Vinyl Chloride

Objective: To synthesize 1,1-dichloroethane from vinyl chloride and hydrogen chloride using a Lewis acid catalyst.

Materials:

• Anhydrous iron(III) chloride (FeCl₃)

• Vinyl chloride (inhibitor-free)

• Anhydrous hydrogen chloride (gas)

• Dry reaction vessel with a gas inlet, stirrer, and condenser

• Cooling bath

Procedure:

• Set up the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Charge the reaction vessel with anhydrous iron(III) chloride (catalyst loading can be optimized, starting with 1-5 mol%).

• Cool the reaction vessel to the desired temperature (e.g., 25°C) using a cooling bath.

• Slowly bubble vinyl chloride gas through the reaction vessel while stirring.

• Simultaneously, introduce a controlled stream of anhydrous hydrogen chloride gas. Maintain a slight molar excess of vinyl chloride.

• Monitor the reaction temperature closely and adjust the gas flow rates to maintain a stable temperature. The reaction is exothermic.

• After the desired reaction time (this will need to be optimized), stop the flow of gases.

• Purge the system with an inert gas (e.g., nitrogen) to remove any unreacted vinyl chloride and HCl.

• The crude product can then be purified by fractional distillation.

Data Presentation:

Parameter	Condition A	Condition B	Condition C
Catalyst	FeCl₃	AlCl₃	ZnCl₂
Catalyst Conc. (mol%)	2	2	2
Temperature (°C)	25	35	45
Vinyl Chloride:HCl Ratio	1.1 : 1	1.1 : 1	1.1 : 1
Yield of 1,1-DCE (%)	Data not available	Data not available	Data not available
Purity of 1,1-DCE (%)	Data not available	Data not available	Data not available
1,2-DCE Byproduct (%)	Data not available	Data not available	Data not available

Protocol 2: Purification of 1,1-Dichloroethane by Fractional Distillation

Objective: To separate 1,1-dichloroethane from 1,2-dichloroethane and other impurities.

Materials:

• Crude 1,1-dichloroethane mixture

• Fractional distillation apparatus (including a distillation flask, fractionating column, condenser, and receiving flasks)

• Heating mantle

• Boiling chips

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Add the crude 1,1-dichloroethane mixture and boiling chips to the distillation flask.

• Slowly heat the mixture using the heating mantle.

• Collect the fractions that distill at different temperature ranges. 1,1-dichloroethane has a boiling point of 57.3°C, while 1,2-dichloroethane has a boiling point of 83.5°C.

• Analyze the purity of the collected fractions using a suitable analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS).[7]

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and purification of 1,1-dichloroethane.

Caption: Logical troubleshooting workflow for addressing common issues in 1,1-dichloroethane synthesis.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. CA1078411A - Separation of 1,1-dichloroethane from 1,2-dichloroethane - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Preventing byproduct formation in the industrial production of 1,1-dichloroethane

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the industrial production of 1,1-dichloroethane, with a specific focus on preventing byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial method for producing 1,1-dichloroethane?

A1: The primary industrial method for producing 1,1-dichloroethane is the hydrochlorination of vinyl chloride. This process involves the exothermic reaction of vinyl chloride with hydrogen chloride in the presence of a catalyst.[1][2]

Q2: What are the most common byproducts in the industrial synthesis of 1,1-dichloroethane?

A2: The most common and problematic byproduct is 1,1,2-trichloroethane (B165190).[3][4] Other potential impurities can include unreacted vinyl chloride, ethylene, and other chlorinated hydrocarbons depending on the purity of the feedstock and reaction conditions.

Q3: How is 1,1,2-trichloroethane formed as a byproduct?

A3: 1,1,2-trichloroethane is typically formed through the further chlorination of the desired 1,1-dichloroethane product or through side reactions involving impurities in the feedstock.[5] High temperatures and certain catalyst activities can promote its formation.

Q4: Why is it crucial to minimize byproduct formation?

A4: Minimizing byproduct formation is essential for several reasons:

• Product Purity: Byproducts reduce the purity of the final 1,1-dichloroethane, which can be critical for its use in subsequent applications, such as the synthesis of 1,1,1-trichloroethane.

• Separation Costs: Separating byproducts from the main product can be energy-intensive and costly, especially if their boiling points are close.

• Catalyst Deactivation: Some byproducts or the conditions that lead to their formation can contribute to the deactivation of the catalyst.

• Yield Reduction: The formation of byproducts consumes reactants, thereby lowering the overall yield of the desired 1,1-dichloroethane.

Q5: What are the key factors influencing the selectivity of the reaction towards 1,1-dichloroethane?

A5: The key factors that influence selectivity include:

• Reaction Temperature: Lower temperatures generally favor the formation of 1,1-dichloroethane and minimize the formation of over-chlorinated byproducts.[6]

• Catalyst Selection: The choice of catalyst and its support material significantly impacts the selectivity of the reaction.

• Reactant Stoichiometry: Controlling the molar ratio of vinyl chloride to hydrogen chloride can help maximize the formation of the desired product.

• Residence Time: Optimizing the time the reactants are in contact with the catalyst can prevent the formation of secondary byproducts.

Troubleshooting Guides

Issue 1: High Levels of 1,1,2-Trichloroethane in the Product Stream

Potential Cause	Recommended Action
Excessive Reaction Temperature	Gradually decrease the reactor temperature in small increments. Monitor the product composition at each step to find the optimal temperature that maximizes 1,1-dichloroethane yield while minimizing 1,1,2-trichloroethane formation.
Catalyst Deactivation or Inappropriate Catalyst	Analyze the catalyst for signs of deactivation such as coking or poisoning. If the catalyst is deactivated, consider regeneration or replacement. Ensure the selected catalyst is optimized for high selectivity towards 1,1-dichloroethane.
Incorrect Feed Composition	Verify the purity of the vinyl chloride and hydrogen chloride feedstock. Impurities can sometimes lead to unwanted side reactions.
High Residence Time	Reduce the residence time of the reactants in the reactor to limit the opportunity for further chlorination of the 1,1-dichloroethane product.

Issue 2: Rapid Catalyst Deactivation

Potential Cause	Recommended Action
Coking	The formation of carbonaceous deposits on the catalyst surface can block active sites.[7] Consider lowering the reaction temperature or introducing a co-feed that inhibits coke formation. A regeneration cycle involving controlled oxidation to burn off the coke may be necessary.
Poisoning	Impurities in the feedstock, such as sulfur or nitrogen compounds, can irreversibly bind to the catalyst's active sites.[7] Implement a feedstock purification step before the reactor.
Sintering	High operating temperatures can cause the small catalyst particles to agglomerate, reducing the active surface area.[7] Operate the reactor at the lowest possible temperature that still achieves the desired conversion.
Mechanical Attrition	In fixed-bed reactors, high flow rates can cause physical breakdown of the catalyst particles, leading to increased pressure drop and reduced performance. Ensure the reactor is not being operated beyond its designed flow limits.

Data Presentation

Table 1: Effect of Temperature on Byproduct Formation (Hypothetical Data)

Temperature (°C)	1,1-Dichloroethane Yield (%)	1,1,2-Trichloroethane Byproduct (%)	Other Byproducts (%)
150	98.5	1.0	0.5
175	97.2	2.2	0.6
200	95.1	4.0	0.9
225	92.3	6.5	1.2

Table 2: Catalyst Selectivity for 1,1-Dichloroethane Production (Hypothetical Data)

Catalyst	Support	Operating Temperature (°C)	Selectivity for 1,1-Dichloroethane (%)
Catalyst A	Alumina	180	98.0
Catalyst B	Silica	180	96.5
Catalyst C	Activated Carbon	180	99.1
Catalyst A	Alumina	200	96.2
Catalyst C	Activated Carbon	200	97.5

Experimental Protocols

Protocol 1: Industrial Synthesis of 1,1-Dichloroethane with Minimized Byproduct Formation

Objective: To synthesize 1,1-dichloroethane with high selectivity by optimizing reaction conditions.

Materials:

• Vinyl chloride (VCM), polymer grade

• Hydrogen chloride (HCl), anhydrous

• Catalyst (e.g., a supported metal halide catalyst)

• Inert gas (e.g., Nitrogen)

Equipment:

• Fixed-bed catalytic reactor

• Feed gas delivery and monitoring system

• Temperature and pressure control systems

• Product collection and analysis system (e.g., Gas Chromatography)

Procedure:

• Catalyst Loading and Activation:

  • Load the fixed-bed reactor with the selected catalyst.

  • Activate the catalyst according to the manufacturer's specifications. This may involve heating the catalyst under a flow of inert gas to a specific temperature to remove any adsorbed moisture.

• Reactor Purging:

  • Purge the entire system with an inert gas, such as nitrogen, to remove any residual air and moisture.

• Reaction Initiation:

  • Heat the reactor to the desired operating temperature (e.g., 150-200°C).

  • Introduce the vinyl chloride and hydrogen chloride gas streams into the reactor at the predetermined molar ratio.

• Reaction Monitoring:

  • Continuously monitor the reaction temperature and pressure to ensure stable operation.

  • Periodically sample the product stream and analyze its composition using gas chromatography to determine the conversion of vinyl chloride and the selectivity to 1,1-dichloroethane and byproducts.

• Product Collection:

  • Cool the product stream to condense the 1,1-dichloroethane and any other condensable components.

  • Separate the liquid product from any non-condensable gases.

• Purification:

  • The crude 1,1-dichloroethane can be purified by distillation to remove any unreacted starting materials and byproducts.

Protocol 2: Analysis of Byproducts by Gas Chromatography (GC)

Objective: To quantify the amount of 1,1,2-trichloroethane and other byproducts in the crude 1,1-dichloroethane product.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for separating chlorinated hydrocarbons.

Procedure:

• Sample Preparation:

  • Prepare a calibration standard containing known concentrations of 1,1-dichloroethane, 1,1,2-trichloroethane, and any other potential byproducts in a suitable solvent.

• GC Analysis:

  • Inject a known volume of the calibration standard into the GC to determine the retention times and response factors for each component.

  • Inject a known volume of the crude product sample into the GC under the same conditions.

• Data Analysis:

  • Identify the peaks in the chromatogram of the product sample based on the retention times obtained from the calibration standard.

  • Calculate the concentration of each byproduct in the sample by comparing the peak areas to the calibration curve.

Mandatory Visualization

Caption: Troubleshooting workflow for high byproduct formation.

Caption: Synthesis and byproduct formation pathways.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. stackoverflow.com [stackoverflow.com]
• 3. eea.europa.eu [eea.europa.eu]
• 4. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. benchchem.com [benchchem.com]
• 7. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]

Managing the volatilization of 1,1-dichloroethane during sample collection and analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1-dichloroethane. The focus is on mitigating volatilization during sample collection and analysis to ensure data accuracy and integrity.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1,1-dichloroethane that make it so volatile?

A1: 1,1-Dichloroethane is highly volatile due to its low boiling point and high vapor pressure. This means it readily evaporates from a liquid to a gaseous state at room temperature, posing a significant challenge for accurate quantification if not handled properly.[1][2][3][4]

Q2: What is the most common analytical method for 1,1-dichloroethane?

A2: The most common and recommended method for analyzing 1,1-dichloroethane in environmental samples is purge-and-trap gas chromatography-mass spectrometry (GC/MS), as outlined in EPA Method 8260.[5][6][7][8] This method is suitable for volatile organic compounds (VOCs) with a boiling point below 200°C.[5][8]

Q3: How should I collect water samples to prevent the loss of 1,1-dichloroethane?

A3: To minimize volatilization, water samples should be collected in 40 mL glass vials with Teflon-lined septa. It is crucial to collect the sample with minimal aeration, filling the vial to overflowing to ensure there is no headspace (air bubbles).[9][10] The vial should not be pre-rinsed with the sample, as this can lead to the loss of preservative.[9]

Q4: What preservatives are recommended for water samples containing 1,1-dichloroethane?

A4: For non-chlorinated water samples, the recommended preservative is acidification to a pH of less than 2 with hydrochloric acid (HCl) or sodium bisulfate (NaHSO₄).[9][11] If the water has been recently chlorinated, sodium thiosulfate (B1220275) should be added to neutralize any residual chlorine before acidification.[9] Preservation helps to inhibit biological degradation, which can also lead to the loss of the analyte.[10]

Q5: How should soil and solid waste samples be handled?

A5: Soil and solid waste samples should be collected using methods that minimize disturbance and exposure to air. EPA Method 5035 recommends preserving soil samples with methanol (B129727), especially for high-concentration samples.[12] For low-level concentrations, sodium bisulfate preservation may be used.[12] Using airtight, sealable coring devices can also help limit the loss of volatiles during collection and transport.[10]

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 1,1-dichloroethane.

Issue 1: Low Recovery of 1,1-Dichloroethane

Possible Causes & Solutions

Cause	Troubleshooting Steps
Improper Sample Collection/Storage	- Ensure zero headspace in sample vials.[9][10]- Verify samples were immediately chilled and stored at the proper temperature (typically 4°C).[10]- Confirm appropriate preservatives were used.[9][11]
Analyte Breakthrough on Purge and Trap	- Check that the purge volume is not excessive for the trap material.[13]- Ensure the trap has not been compromised by excessive water.[14]- Verify the trap is at the correct temperature during the purge step.
System Leaks	- Perform a leak check on the purge-and-trap system and the GC inlet. Reduced sensitivity for all compounds often indicates a leak.[15]
Inefficient Purging	- For water-soluble compounds like 1,1-dichloroethane, consider slightly increasing the purge time or temperature (e.g., to 40-50°C) to improve recovery.[14]
Analyte Degradation	- Certain VOCs can degrade at high temperatures in the GC inlet. Optimize the inlet temperature.[16]

Issue 2: Poor Peak Shape (Fronting or Tailing)

Possible Causes & Solutions

Cause	Troubleshooting Steps
Active Sites in the System	- Deactivate the GC inlet liner or use a new, silanized liner.[17]- Check for contamination in the inlet or at the head of the GC column.[18]
Column Overload	- Reduce the injection volume or dilute the sample.[17]- Use a column with a higher capacity (thicker film).[17]
Improper Column Installation	- Ensure the column is installed at the correct depth in the injector and detector.[18]
Band Broadening in the Trap	- Excessive forward flow during a dry purge can cause band broadening.[13]- Inconsistent packing of the adsorbent in the trap can also be a cause.[13]

Issue 3: Sample Contamination or Carryover

Possible Causes & Solutions

Cause	Troubleshooting Steps
Contaminated Glassware or Reagents	- Use certified clean VOA vials.[10]- Run a blank of the reagent water and methanol to check for contamination.
Carryover from Previous Sample	- Increase the bake-out time and temperature of the purge-and-trap system between samples to ensure all analytes are removed from the trap.[13]- Check for carryover in the autosampler syringe.[16]
Contaminated Purge Gas	- Ensure high-purity purge gas is used and that in-line gas purifiers are functioning correctly.[14]

Quantitative Data Summary

The following tables summarize key quantitative data for 1,1-dichloroethane and typical analytical parameters.

Table 1: Physical and Chemical Properties of 1,1-Dichloroethane

Property	Value	Reference
Molecular Formula	C₂H₄Cl₂	[1]
Molecular Weight	98.96 g/mol	[1]
Boiling Point	57.2 °C	[1]
Vapor Pressure	182 mmHg (at 20°C)	[1]
Water Solubility	5500 mg/L (at 20°C)	[19]
Density	1.174 g/cm³ (at 20°C)	[19]

Table 2: Typical Analytical Method Parameters (EPA Method 8260)

Parameter	Typical Value/Condition	Reference
Analytical Technique	Purge-and-Trap GC/MS	[5][8]
Sample Volume (Water)	5-25 mL	[5]
Purge Gas	Helium or Nitrogen	[5][20]
Purge Time	~11 minutes	[13]
Trap Adsorbent	Multi-bed sorbent (e.g., Tenax, silica (B1680970) gel, charcoal)	[13][14]
Desorption Temperature	180-250°C	[13]
GC Column	60m x 0.25mm, 1.4µm film thickness (e.g., Elite 624 sil)	[21]
Detection Limit (Water)	~0.02 - 4.7 µg/L	[6][19]

Experimental Protocols & Visualizations

Protocol 1: Water Sample Collection for 1,1-Dichloroethane Analysis

• Preparation : Obtain 40 mL clear or amber glass VOA (Volatile Organic Analysis) vials with Teflon-lined septa. For chlorinated water, ensure vials contain a dechlorinating agent (e.g., sodium thiosulfate). For non-chlorinated water, vials should contain an acid preservative (e.g., HCl).[9][22]

• Collection :

  • If sampling from a tap, allow the water to run for a few minutes to ensure the sample is representative of the source.

  • Reduce the water flow to a gentle stream to minimize aeration.[22]

  • Tilt the vial and place it under the stream, allowing the water to flow down the inside of the vial.

  • Fill the vial until the water forms a convex meniscus at the top. Do not leave any headspace.[9][10]

• Capping : Carefully place the Teflon-lined septum (Teflon side down) onto the vial and screw the cap on tightly.

• Verification : Invert the vial and tap it gently to check for any air bubbles. If bubbles are present, discard the sample and collect a new one.

• Storage and Transport : Label the vial and place it in a cooler on ice (or at ~4°C) for transport to the laboratory.[10]

Caption: Workflow for water sample collection to minimize volatilization.

Protocol 2: Purge-and-Trap Analysis Workflow

• Sample Introduction : An aliquot of the aqueous sample (or methanol extract for soil) is introduced into the purging vessel of the purge-and-trap concentrator.

• Purging : An inert gas (helium or nitrogen) is bubbled through the sample for a specified time (e.g., 11 minutes).[13][20] The volatile 1,1-dichloroethane is stripped from the sample matrix and carried into the gas stream.

• Trapping : The gas stream is directed through a trap containing adsorbent materials (e.g., Tenax). The 1,1-dichloroethane is retained on the trap while the purge gas is vented.[9][23]

• Desorption : After purging is complete, the trap is rapidly heated. The carrier gas flow is reversed, and the trapped 1,1-dichloroethane is desorbed from the trap and transferred to the gas chromatograph.[13][23]

• GC/MS Analysis : The desorbed analytes are separated on a capillary GC column and detected by a mass spectrometer.

Caption: General workflow for Purge-and-Trap GC/MS analysis.

Troubleshooting Logic for Low Analyte Recovery

This diagram outlines a logical approach to diagnosing the cause of low recovery for 1,1-dichloroethane.

Caption: Troubleshooting logic for low recovery of 1,1-dichloroethane.

References

• 1. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. Fact sheet: 1,1-dichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 3. restoredcdc.org [restoredcdc.org]
• 4. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 6. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. scioninstruments.com [scioninstruments.com]
• 9. www2.gov.bc.ca [www2.gov.bc.ca]
• 10. epa.gov [epa.gov]
• 11. Evaluation of sample preservation methods for analysis of selected volatile organic compounds in groundwater at the Idaho National Laboratory, Idaho [pubs.usgs.gov]
• 12. mass.gov [mass.gov]
• 13. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 14. gcms.cz [gcms.cz]
• 15. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 16. supplychaingamechanger.com [supplychaingamechanger.com]
• 17. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 18. glsciences.eu [glsciences.eu]
• 19. cdn.who.int [cdn.who.int]
• 20. epa.gov [epa.gov]
• 21. Analysis of Volatile Organic Compounds (VOCs) in Air Using US EPA Method TO-17 | PDF [slideshare.net]
• 22. doh.wa.gov [doh.wa.gov]
• 23. pacelabs.com [pacelabs.com]

Addressing matrix effects in the analysis of 1,1-dichloroethane in complex samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 1,1-dichloroethane in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 1,1-dichloroethane?

A1: A matrix effect is the alteration of an analytical instrument's response for a target analyte due to the presence of other components in the sample matrix.[1] In the analysis of 1,1-dichloroethane, matrix components can cause either signal suppression or enhancement, leading to inaccurate quantification.[2] For gas chromatography-mass spectrometry (GC-MS), a common technique for volatile compounds, matrix components can block active sites in the injector, which can paradoxically enhance the signal by protecting the analyte from thermal degradation.[1][3]

Q2: Which sample preparation techniques are recommended for complex samples containing 1,1-dichloroethane?

A2: For volatile organic compounds (VOCs) like 1,1-dichloroethane in complex matrices, several techniques can be employed to isolate the analyte and minimize matrix interferences. These include:

• Solid-Phase Microextraction (SPME): A solvent-free technique where a coated fiber extracts analytes from the sample's headspace or directly from the liquid phase.[4]

• Stir Bar Sorptive Extraction (SBSE): Similar to SPME but utilizes a larger volume of extraction phase coated on a magnetic stir bar, often resulting in higher recovery and sensitivity.[5]

• Purge-and-Trap (P&T): A dynamic headspace technique where inert gas is bubbled through the sample, and the volatilized analytes are trapped on a sorbent before being thermally desorbed into the GC-MS. This is a common EPA-recommended method for environmental samples.[6]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): While originally developed for pesticide analysis, this technique can be adapted for volatile compounds in food and other complex matrices. It involves an extraction and cleanup step to remove interferences.[7]

Q3: How do I choose an appropriate internal standard for 1,1-dichloroethane analysis?

A3: An ideal internal standard (IS) is a compound that is chemically similar to the analyte but not present in the original sample.[8] For GC-MS analysis of 1,1-dichloroethane, a deuterated analog such as 1,1-dichloroethane-d4 is often the best choice as it will have a very similar retention time and extraction efficiency, but can be distinguished by its mass-to-charge ratio.[8] If a deuterated standard is not available, a structurally similar chlorinated hydrocarbon that does not co-elute with any other sample components can be used. The IS should be added to the sample at a known concentration before any sample preparation steps to correct for both extraction efficiency and instrumental variability.[8]

Q4: When should I use the standard addition method?

A4: The standard addition method is particularly useful when the sample matrix is complex and cannot be easily matched with calibration standards.[9] It helps to compensate for matrix effects by creating the calibration curve within the sample matrix itself.[10] This method is recommended when you suspect significant signal suppression or enhancement that cannot be corrected by an internal standard alone. However, it is more time-consuming as it requires the preparation and analysis of multiple aliquots of each sample.[9]

Troubleshooting Guides

Low Analyte Recovery

Symptom	Possible Cause(s)	Suggested Solution(s)
Low or no peak for 1,1-dichloroethane	Inefficient extraction from the sample matrix.	Optimize sample preparation parameters: For SPME/SBSE, increase extraction time, optimize temperature, and consider adding salt to aqueous samples to increase analyte volatility. For Purge-and-Trap, ensure the purge flow and time are adequate.
Analyte loss during sample transfer.	Ensure all sample transfer steps are performed quickly and with minimal headspace to prevent loss of the volatile 1,1-dichloroethane. Use gas-tight syringes for liquid transfers.[4]
Degradation of the analyte in the GC inlet.	Check for active sites in the GC inlet liner. Use a deactivated liner and replace it regularly.[3] Lowering the inlet temperature may also help, but ensure it is high enough for efficient volatilization.
Leak in the system.	Perform a leak check of the GC system, paying close attention to the injector septa, ferrules, and column connections.

Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause(s)	Suggested Solution(s)
Tailing peaks for 1,1-dichloroethane	Active sites in the GC system (liner, column).	Use a deactivated inlet liner. Trim the first few centimeters of the GC column to remove active sites that can develop over time.[11]
Improper column installation.	Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.[12]
Column contamination.	Bake out the column at a high temperature (below its maximum limit) to remove contaminants. If tailing persists, the column may need to be replaced.[13]
Fronting peaks	Column overload.	Dilute the sample or reduce the injection volume. If using splitless injection, consider switching to a split injection with an appropriate split ratio.[14]
Inappropriate injection solvent.	Ensure the solvent is compatible with the stationary phase of the GC column.

Inconsistent or Irreproducible Results

Symptom	Possible Cause(s)	Suggested Solution(s)
Varying peak areas for replicate injections	Inconsistent injection volume.	Check the autosampler syringe for air bubbles or damage. Ensure the syringe is properly installed and performing correctly.
Matrix effects varying between samples.	Employ matrix-matched standards or the standard addition method for calibration to compensate for sample-to-sample variations in matrix effects.[9]
Inconsistent sample preparation.	Ensure all samples are treated identically during extraction and cleanup. For SPME/SBSE, maintain consistent extraction times and temperatures for all samples and standards.
Carryover from previous injections.	Run a solvent blank after a high-concentration sample to check for carryover. Increase the bake-out time between runs or clean the injector if necessary.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for 1,1-Dichloroethane

Technique	Typical Recovery (%)	Limit of Detection (LOD)	Advantages	Disadvantages
Purge-and-Trap GC/MS	59-155% (in water/soil)[15]	0.002 - 5 µg/L[15]	High sensitivity, well-established (EPA methods)[6]	Requires specialized equipment, can be time-consuming.
Headspace SPME-GC/MS	76-110% (in blood)[6]	~0.1 µg/L[4]	Solvent-free, simple, automatable.[4]	Fiber lifetime can be limited, lower capacity than SBSE.
SBSE-GC/MS	Generally higher than SPME[5]	Lower than SPME (e.g., 0.08-2 ppt (B1677978) for PAHs)[16]	Higher sensitivity and extraction efficiency due to larger phase volume.[5]	Can be more expensive than SPME, potential for carryover if stir bars are reused without proper cleaning.[16]
QuEChERS-GC/MS	70-120% (for a wide range of compounds)	Analyte and matrix dependent.	Fast, high throughput, uses minimal solvent.	Originally for less volatile compounds, requires optimization for VOCs.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is a general guideline and should be optimized for your specific sample matrix and instrumentation.

• Sample Preparation:

  • Place a known amount of the liquid or solid sample (e.g., 5 mL of water or 5 g of soil) into a headspace vial (e.g., 20 mL).

  • If applicable, add a known amount of internal standard solution.

  • For aqueous samples, add a salt (e.g., NaCl) to increase the ionic strength and promote partitioning of 1,1-dichloroethane into the headspace.

  • Immediately seal the vial with a septum cap.

• Extraction:

  • Place the vial in a heating block or autosampler incubator at a controlled temperature (e.g., 60°C).

  • Allow the sample to equilibrate for a set time (e.g., 15 minutes).

  • Expose the SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30 minutes) with agitation.

• Desorption and GC-MS Analysis:

  • Retract the fiber and immediately introduce it into the heated GC inlet (e.g., 250°C) for thermal desorption for a set time (e.g., 2 minutes).

  • Start the GC-MS analysis.

Protocol 2: The Standard Addition Method

This protocol outlines the steps for a multi-point standard addition for a single sample.

• Prepare Sample Aliquots:

  • Dispense equal volumes of your sample extract into a series of at least four vials.

• Spike with Standard:

  • Leave the first vial unspiked (this is your zero-addition point).

  • Add increasing, known amounts of a 1,1-dichloroethane standard solution to the subsequent vials.

• Analysis:

  • Analyze each of the prepared solutions by GC-MS under the same conditions.

• Data Analysis:

  • Plot the peak area of 1,1-dichloroethane (y-axis) against the concentration of the added standard (x-axis).

  • Perform a linear regression on the data points.

  • Extrapolate the line to the x-axis (where the peak area is zero). The absolute value of the x-intercept is the concentration of 1,1-dichloroethane in the original sample.[17]

Visualizations

Caption: General experimental workflow for the analysis of 1,1-dichloroethane.

Caption: Troubleshooting logic for inaccurate 1,1-dichloroethane results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]
• 5. Comparison of Stir Bar Sorptive Extraction and Solid Phase Microextraction of Volatile and Semi-Volatile Metabolite Profile of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. scioninstruments.com [scioninstruments.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. welchlab.com [welchlab.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. m.youtube.com [m.youtube.com]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. gcms.labrulez.com [gcms.labrulez.com]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Reductive Dechlorination of 1,1-Dichloroethane in Groundwater

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the reductive dechlorination of 1,1-dichloroethane (1,1-DCA) in groundwater.

Troubleshooting Guides

This section addresses common issues encountered during experimental work on 1,1-DCA reductive dechlorination.

Issue 1: Slow or Stalled 1,1-DCA Degradation

Question: My 1,1-DCA concentrations are decreasing very slowly or have plateaued. What are the potential causes and how can I troubleshoot this?

Answer:

Slow or stalled 1,1-DCA degradation can be attributed to several factors, ranging from suboptimal environmental conditions to the presence of inhibitory compounds. Here’s a step-by-step troubleshooting guide:

• Verify Anaerobic Conditions: Reductive dechlorination is an anaerobic process. Ensure your experimental setup maintains strictly anaerobic conditions.

  • Troubleshooting: Measure the oxidation-reduction potential (ORP) of your groundwater matrix. The ideal ORP for reductive dechlorination is typically below -100 mV. If the ORP is too high, consider adding a slow-release electron donor to create a more reduced environment.

• Assess Electron Donor Availability: The microbial communities responsible for dechlorination, such as Dehalobacter and Dehalococcoides, require a sufficient supply of an electron donor (e.g., lactate (B86563), acetate, hydrogen).

  • Troubleshooting: Analyze the concentration of the electron donor and its fermentation byproducts. If the donor is depleted, amend your system with an additional supply. Be cautious of excessive donor addition, which can lead to unfavorable conditions like extreme pH drops or the growth of competing microorganisms.

• Check for Nutrient Limitations: Essential nutrients like nitrogen and phosphorus are required for microbial growth and activity.

  • Troubleshooting: Analyze the groundwater for macronutrients and micronutrients. If deficient, amend with a balanced nutrient solution.

• Identify Potential Co-contaminant Inhibition: The presence of other chlorinated solvents, such as 1,1,1-trichloroethane (B11378) (1,1,1-TCA) and trichloroethene (TCE), can inhibit the reductive dechlorination of 1,1-DCA.[1][2][3][4][5][6][7][8]

  • Troubleshooting: Analyze your groundwater for a full suite of chlorinated solvents. If inhibitory co-contaminants are present, it may be necessary to bioaugment with a microbial culture known to degrade the inhibitor. For example, a culture capable of dechlorinating 1,1,1-TCA to 1,1-DCA can relieve the inhibition of downstream dechlorination steps.[1][6]

• Evaluate Microbial Population: The necessary dechlorinating microorganisms may be absent or present in low numbers. Dehalobacter is a key organism in the reductive dechlorination of 1,1,1-TCA to 1,1-DCA and chloroethane (B1197429).[1][6]

  • Troubleshooting: Use molecular tools like quantitative polymerase chain reaction (qPCR) to quantify the population of relevant dechlorinating bacteria, such as Dehalobacter and Dehalococcoides. If their numbers are low, bioaugmentation with a proven dechlorinating culture may be necessary.

Issue 2: Accumulation of Vinyl Chloride (VC)

Question: During the reductive dechlorination of 1,1-DCA, I am observing an accumulation of vinyl chloride. Why is this happening and what can be done to promote its further degradation?

Answer:

The accumulation of vinyl chloride (VC), a known human carcinogen, is a common and significant challenge in the bioremediation of chlorinated solvents.[9][10] Here’s how to address this issue:

• Understand the Dechlorination Pathway: While 1,1-DCA is typically reduced to chloroethane, VC can be produced from the dechlorination of other co-occurring contaminants like 1,1-dichloroethene (1,1-DCE), which can be an abiotic breakdown product of 1,1,1-TCA.[11] It is also possible for some microbial pathways involving 1,2-dichloroethane (B1671644) (1,2-DCA) to produce VC.[12][13]

• Assess the Microbial Community: The complete dechlorination of VC to non-toxic ethene is primarily carried out by specific species of Dehalococcoides.[9][10] The absence or low activity of these specific strains can lead to VC accumulation.

  • Troubleshooting:

    • Microbial Analysis: Use qPCR to specifically target Dehalococcoides species containing the vinyl chloride reductase genes (e.g., vcrA and bvcA).

    • Bioaugmentation: If the necessary Dehalococcoides strains are absent, bioaugmentation with a culture known to completely dechlorinate VC to ethene is the most effective solution.

• Evaluate for Inhibitory Conditions: High concentrations of other chlorinated ethenes, such as tetrachloroethene (PCE) and trichloroethene (TCE), can inhibit the dechlorination of VC.[14]

  • Troubleshooting: Monitor the concentrations of all chlorinated ethenes. If PCE or TCE levels are high, their reduction to less inhibitory compounds like cis-1,2-dichloroethene (cis-DCE) should be prioritized.

• Ensure Sufficient Electron Donor: The final dechlorination step from VC to ethene requires an adequate supply of an electron donor.

  • Troubleshooting: Maintain a consistent and appropriate level of electron donor. Hydrogen is the direct electron donor for Dehalococcoides, which is often produced by the fermentation of more complex organic substrates by other microorganisms in the consortium.

Frequently Asked Questions (FAQs)

Q1: What is the typical reductive dechlorination pathway for 1,1-DCA?

A1: Under anaerobic conditions, 1,1-dichloroethane (1,1-DCA) is typically formed from the reductive dechlorination of 1,1,1-trichloroethane (1,1,1-TCA). The subsequent reductive dechlorination of 1,1-DCA leads to the formation of chloroethane (CA).[1][15] The complete pathway is as follows:

1,1,1-TCA → 1,1-DCA → Chloroethane (CA) → Ethane

Q2: Which microorganisms are responsible for the reductive dechlorination of 1,1-DCA?

A2: The primary microorganisms known to carry out the reductive dechlorination of 1,1-DCA are species of the genus Dehalobacter.[1][6] While Dehalococcoides are well-known for dechlorinating chlorinated ethenes, some strains can also dechlorinate chlorinated ethanes.[13][16]

Q3: Can 1,1-DCA be degraded aerobically?

A3: While anaerobic reductive dechlorination is the primary focus for groundwater remediation, some studies have shown that 1,1-DCA can be degraded under aerobic conditions through cometabolism.[17] This process involves microorganisms that produce monooxygenase enzymes to degrade a primary substrate (like butane (B89635) or propane), and these enzymes can fortuitously degrade 1,1-DCA.[17] However, under aerobic conditions in the absence of a suitable primary substrate, 1,1-DCA degradation is often slow or negligible.

Q4: How do co-contaminants affect 1,1-DCA dechlorination?

A4: Co-contaminants, particularly other chlorinated solvents, can have a significant impact. 1,1,1-TCA and TCE have been shown to inhibit the reductive dechlorination of chlorinated ethenes, and similar inhibitory effects can be expected on the organisms that dechlorinate 1,1-DCA.[1][2][3][4][5][6][7][8] Conversely, the successful dechlorination of 1,1,1-TCA to 1,1-DCA can alleviate its inhibitory effects on the dechlorination of other compounds like cis-DCE and VC.[1][6]

Data Presentation

Table 1: Inhibitory Concentrations of Co-contaminants on Reductive Dechlorination

Inhibitor	Affected Dechlorination Step	Inhibitory Concentration	Reference
1,1,1-TCA	VC to Ethene	30-270 µg/L reduced rates by ~50%	[3][4]
1,1,1-TCA	TCE and cDCE dechlorination	Not specified	[3][4]
1,1,1-TCA	TCA and TCE dechlorination, donor fermentation, methanogenesis	5 mg/L	[7][18]
Chloroform	Chloroethene utilization by D. ethenogenes strain 195	Not specified	[14]

Table 2: Dechlorination Rates of Selected Chlorinated Compounds

Compound	Dechlorinating Culture/Organism	Dechlorination Rate	Conditions	Reference
Vinyl Chloride (VC)	Dehalococcoides-containing enrichment culture	Up to 54 µmol/L/day	Anaerobic, with lactate or pyruvate	[9][10]
Dichloroethenes (DCEs)	Dehalococcoides-containing enrichment culture	~27 µmol/L/day	Anaerobic, with lactate or pyruvate	[9][10]
1,1,1-TCA	MS mixed culture	93% removal in 90 days (in presence of TCE)	Anaerobic	[1]
1,1-DCA	MS mixed culture	Complete in 12 days	Anaerobic	[1]

Experimental Protocols

Protocol 1: Microcosm Study for Assessing 1,1-DCA Biodegradation Potential

Objective: To determine the potential for anaerobic reductive dechlorination of 1,1-DCA in site groundwater and to evaluate the effectiveness of biostimulation and bioaugmentation.

Materials:

• Site groundwater and soil/sediment

• Sterile anaerobic serum bottles (160 mL) with Teflon-lined septa and aluminum crimp caps

• Anaerobic chamber or glove box

• Sterile syringes and needles

• 1,1-DCA standard solution

• Electron donor solution (e.g., sodium lactate, 60% solution)

• Nutrient solution (e.g., nitrogen and phosphorus source)

• Bioaugmentation culture (e.g., Dehalobacter-containing culture)

• Deoxygenated, sterile water

• Gas chromatograph (GC) with an appropriate detector (e.g., FID or ECD) for chlorinated solvent analysis

Procedure:

• Preparation (inside an anaerobic chamber):

  • Add 50 g of site soil/sediment to each serum bottle.

  • Add 100 mL of site groundwater to each bottle.

• Experimental Setup (prepare triplicate bottles for each condition):

  • Control (Abiotic): Add mercuric chloride (to inhibit microbial activity) to the bottles.

  • Natural Attenuation: No amendments.

  • Biostimulation: Amend with electron donor and nutrients.

  • Bioaugmentation: Amend with electron donor, nutrients, and the bioaugmentation culture.

• Spiking and Incubation:

  • Spike all bottles (except for a "no-spike" control) with 1,1-DCA to a target concentration (e.g., 5 mg/L).

  • Crimp seal all bottles.

  • Incubate in the dark at a temperature representative of the groundwater environment (e.g., 15-20°C).

• Monitoring:

  • Periodically (e.g., weekly), collect headspace or aqueous samples using a gas-tight syringe.

  • Analyze samples for 1,1-DCA and its potential daughter products (chloroethane, ethene) and other chlorinated solvents using a GC.

  • Monitor pH and ORP at selected time points.

• Data Analysis:

  • Plot the concentration of 1,1-DCA and its degradation products over time for each condition.

  • Calculate degradation rates.

Visualizations

Caption: Reductive Dechlorination Pathway of 1,1,1-TCA.

Caption: Troubleshooting Workflow for Slow 1,1-DCA Dechlorination.

Caption: Logical Steps to Address Vinyl Chloride Accumulation.

References

• 1. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantifying the effects of 1,1,1-trichloroethane and 1,1-dichloroethane on chlorinated ethene reductive dehalogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,1,1-trichloroethane and 1,1-dichloroethane reductive dechlorination kinetics and co-contaminant effects in a Dehalobacter-containing mixed culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A 1,1,1-trichloroethane-degrading anaerobic mixed microbial culture enhances biotransformation of mixtures of chlorinated ethenes and ethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Complete Detoxification of Vinyl Chloride by an Anaerobic Enrichment Culture and Identification of the Reductively Dechlorinating Population as a Dehalococcoides Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Complete detoxification of vinyl chloride by an anaerobic enrichment culture and identification of the reductively dechlorinating population as a Dehalococcoides species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bioremediation of 1,1,1-Trichloroethane and 1,1-Dichloroethene at a Confidential Site - CL-Solutions [cl-solutions.com]
• 12. researchgate.net [researchgate.net]
• 13. Reductive dechlorination of chlorinated ethenes and 1, 2-dichloroethane by "Dehalococcoides ethenogenes" 195 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reductive dechlorination of cis-1,2-dichloroethene and vinyl chloride by "Dehalococcoides ethenogenes" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Natural attenuation model and biodegradation for 1,1,1-trichloroethane contaminant in shallow groundwater [frontiersin.org]
• 16. Growth of Dehalobacter and Dehalococcoides spp. during Degradation of Chlorinated Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Troubleshooting poor peak resolution in the gas chromatography of 1,1-dichloroethane

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatographic analysis of 1,1-dichloroethane, with a focus on resolving poor peak resolution.

Troubleshooting Guide: Poor Peak Resolution

Poor peak resolution in gas chromatography can manifest as peak tailing, fronting, or broadening, leading to inaccurate quantification and identification. This guide provides a systematic approach to diagnosing and resolving these issues.

Question: My 1,1-dichloroethane peak is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, is a common problem. It can be caused by several factors, often related to interactions between the analyte and the GC system.[1]

Potential Causes & Solutions:

• Active Sites: Polar or active sites within the injector liner or at the head of the column can interact with the analyte, causing tailing.[2]

  • Solution: Use a fresh, deactivated inlet liner or trim 10-20 cm from the front of the column.[2]

• Column Contamination: Non-volatile residues in the sample can accumulate on the column, leading to peak distortion.

  • Solution: Use a guard column to protect the analytical column from non-volatile materials.[3] If contamination is suspected, bake out the column at a high temperature (within its specified limits) or, as a last resort, rinse it with an appropriate solvent sequence (e.g., methanol, methylene (B1212753) chloride, hexane).[3]

• Improper Column Installation: If the column is not cut cleanly at a 90-degree angle or is positioned incorrectly in the inlet, it can create turbulence and dead volumes, leading to tailing.[2][4]

  • Solution: Re-cut the column end and ensure it is installed at the correct height in the inlet, following the instrument manufacturer's instructions.[2]

• Column Overload (Mass Overload): Injecting too much sample can saturate the stationary phase, causing tailing.[1]

  • Solution: Reduce the injection volume or dilute the sample.[1] Consider using a column with a higher loading capacity (thicker film).[1][5][6]

Troubleshooting Workflow for Peak Tailing

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]

Strategies for the safe handling and disposal of 1,1-dichloroethane in the laboratory

Technical Support Center: 1,1-Dichloroethane Safety

This guide provides essential information for the safe handling and disposal of 1,1-dichloroethane in a laboratory setting. Please consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for this chemical before beginning any work.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards associated with 1,1-dichloroethane?

A1: 1,1-Dichloroethane is a hazardous chemical that can cause both acute (short-term) and chronic (long-term) health effects.

• Acute Effects: Inhalation can irritate the nose and throat.[1] Contact can irritate the skin and eyes.[1] Exposure may lead to headache, dizziness, nausea, and vomiting.[1][2] High-level inhalation exposure can result in central nervous system depression and cardiac arrhythmias.[3][4]

• Chronic Effects: Prolonged contact may cause skin burns and cracking.[1] It may also affect the liver and kidneys.[1] The U.S. Environmental Protection Agency (EPA) has classified 1,1-dichloroethane as a possible human carcinogen (Group C).[3][4]

Q2: What Personal Protective Equipment (PPE) is required when handling 1,1-dichloroethane?

A2: Appropriate PPE is crucial to prevent exposure. The following should be worn:

• Eye Protection: Chemical safety goggles and a face shield are recommended.[5]

• Skin Protection: Handle with chemically resistant gloves. A complete suit protecting against chemicals or flame-retardant antistatic protective clothing may be necessary depending on the task.[5]

• Respiratory Protection: Work should be conducted in a well-ventilated area or under a chemical fume hood.[6] If engineering controls are insufficient, a NIOSH-approved respirator is required.[5] For concentrations up to 1000 ppm, a supplied-air respirator is recommended.[7][8]

Q3: How should I properly store 1,1-dichloroethane in the laboratory?

A3: 1,1-dichloroethane should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep it away from sources of ignition as it is a flammable liquid.[1][5] It must be stored separately from incompatible materials such as strong oxidizers (perchlorates, nitrates), strong caustics, and amines.[1][7]

Q4: What are the established occupational exposure limits for 1,1-dichloroethane?

A4: Several organizations have established exposure limits to protect laboratory personnel. These values are summarized in the table below.

Exposure Limit Data for 1,1-Dichloroethane
Organization	Limit (8-hour Time-Weighted Average)
OSHA (PEL)	100 ppm[1]
NIOSH (REL)	100 ppm (10-hour)[1]
ACGIH (TLV)	100 ppm[1]
PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Troubleshooting Guides

Issue: Accidental Spill of 1,1-Dichloroethane

Solution: Follow a calm and systematic approach to manage the spill. The appropriate response depends on the spill's size and location.

• Immediate Actions:

  • Alert all personnel in the immediate area and evacuate if necessary.[9]

  • If the spill is flammable, eliminate all sources of ignition (e.g., turn off hot plates, equipment).[10][11]

  • Ensure the area is well-ventilated.[1]

• Assess the Spill:

  • Determine the size of the spill. A small spill is generally considered up to 300 mL, while a large spill is over 5 liters.[9]

  • If the spill is large, highly toxic, or poses a fire hazard, evacuate the area and call emergency services.[12]

• Cleanup Procedure (for small, manageable spills):

  • Don the appropriate PPE as described in the FAQs.

  • Contain the spill using absorbent materials like vermiculite, dry sand, or a commercial spill kit.[1][10] Work from the outside of the spill inward to prevent spreading.[9]

  • Do NOT use combustible materials like paper towels to absorb a flammable liquid.[11]

  • Once absorbed, use non-sparking tools to collect the material and place it into a sealed, properly labeled container for hazardous waste disposal.[10]

Issue: Accidental Exposure to 1,1-Dichloroethane

Solution: Immediate first aid is critical.

• Skin Contact: Immediately remove contaminated clothing.[13] Wash the affected skin area with large amounts of soap and water.[1]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids.[1] Seek prompt medical attention.

• Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.

• Ingestion: If the person is conscious, have them drink water or milk. Do NOT induce vomiting unless directed by medical personnel.[2] Seek immediate medical attention.

Experimental Protocols

Protocol: Small-Scale Spill Cleanup (Under 300 mL)

• Preparation: Ensure a chemical spill kit containing non-combustible absorbent material (vermiculite or sand), non-sparking scoops, heavy-duty plastic bags, and hazardous waste labels is readily available. Confirm all personnel are trained in this procedure.

• Initiate Response: Immediately alert others in the lab. Secure the area and restrict access.[13]

• Don PPE: Put on chemical safety goggles, a face shield, chemically resistant gloves, and a lab coat. If ventilation is poor, use a NIOSH-approved respirator.

• Control Ignition Sources: Turn off all nearby flames, hot plates, and other potential ignition sources.[10]

• Containment: Carefully spread absorbent material over the spill, starting from the perimeter and working towards the center to prevent the liquid from spreading.[9]

• Absorption: Allow the material to fully absorb the 1,1-dichloroethane.

• Collection: Using non-sparking tools, carefully scoop the contaminated absorbent material into a designated, leak-proof container (e.g., a heavy-duty plastic bag or a labeled drum).[9][10]

• Decontamination: Wipe the spill area with a cloth dampened with soap and water. Place the used cloth in the waste container.

• Disposal: Seal the container and affix a hazardous waste label, clearly identifying the contents as "Spill Debris containing 1,1-Dichloroethane."[9]

• Final Steps: Remove and dispose of PPE according to your institution's guidelines. Wash hands thoroughly with soap and water. Report the incident to the lab supervisor.[9]

Visual Guides and Workflows

Caption: Workflow for responding to a 1,1-dichloroethane spill.

Protocol: Disposal of 1,1-Dichloroethane Waste

1,1-dichloroethane and materials contaminated with it must be disposed of as hazardous waste.[1] Never pour it down the drain.[1]

• Waste Collection: Collect all 1,1-dichloroethane waste (including contaminated absorbents and PPE) in a designated, sealed, and properly labeled hazardous waste container.

• Labeling: The container must be clearly labeled as "Hazardous Waste: 1,1-Dichloroethane."

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

• Approved Disposal Methods: Professional disposal may involve high-temperature incineration with a hydrochloric acid scrubber or placement in specialized drums for disposal at an EPA-approved site.[14] Always consult with environmental regulatory agencies for specific recommendations.[1][14]

References

• 1. nj.gov [nj.gov]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. in.gov [in.gov]
• 4. cms3.revize.com [cms3.revize.com]
• 5. appliedgas.com [appliedgas.com]
• 6. agilent.com [agilent.com]
• 7. restoredcdc.org [restoredcdc.org]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1-Dichloroethane [cdc.gov]
• 9. ehs.princeton.edu [ehs.princeton.edu]
• 10. 1,1-DICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. jk-sci.com [jk-sci.com]
• 12. chemkleancorp.com [chemkleancorp.com]
• 13. wcu.edu [wcu.edu]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]

Reference Data & Comparative Studies

A Comparative Toxicity Assessment: 1,1-Dichloroethane vs. 1,2-Dichloroethane

A detailed analysis for researchers, scientists, and drug development professionals.

The isomers 1,1-dichloroethane and 1,2-dichloroethane (B1671644), while structurally similar, exhibit distinct toxicological profiles that are crucial for risk assessment and management in research and industrial settings. This guide provides a comprehensive comparison of their toxicity, supported by experimental data, to inform handling procedures and experimental design.

Executive Summary

Overall, 1,2-dichloroethane is considered more toxic than 1,1-dichloroethane across several key endpoints. Notably, 1,2-dichloroethane is classified as a probable or reasonably anticipated human carcinogen by major health organizations, a designation not consistently applied to 1,1-dichloroethane. The primary mechanisms of toxicity for 1,2-dichloroethane involve metabolic activation to reactive intermediates that can bind to cellular macromolecules, leading to genotoxicity and carcinogenicity. While 1,1-dichloroethane also undergoes metabolism, its carcinogenic potential is less definitively established.

Acute Toxicity

Acute exposure to both compounds can lead to central nervous system depression. However, 1,2-dichloroethane generally exhibits higher acute toxicity via both inhalation and oral routes.

Parameter	1,1-Dichloroethane	1,2-Dichloroethane	Reference
Oral LD50 (Rat)	725 - 14,100 mg/kg	413 - 850 mg/kg	[1][2]
Inhalation LC50 (Rat)	Not specified	1,000 ppm (6-7.25 hr)	[2]

Carcinogenicity

The carcinogenic potential of 1,2-dichloroethane is well-documented in animal studies, leading to its classification as a probable human carcinogen. The evidence for 1,1-dichloroethane's carcinogenicity is less conclusive.

Agency	1,1-Dichloroethane Classification	1,2-Dichloroethane Classification	Reference
U.S. EPA	Group C, Possible human carcinogen	Group B2, Probable human carcinogen	[3][4][5]
IARC	Not classified	Group 2B, Possibly carcinogenic to humans	[4][6]
DHHS	Not classified	Reasonably anticipated to be a human carcinogen	[4]

Animal studies have demonstrated that oral exposure to 1,2-dichloroethane can induce a variety of tumors in rats and mice, including hemangiosarcomas, mammary gland adenocarcinomas, and forestomach carcinomas.[7][8] For 1,1-dichloroethane, some studies suggest potential carcinogenic effects, such as an increased incidence of hemangiosarcomas and mammary adenocarcinomas in female rats, but these findings are not considered conclusive due to study limitations like high mortality rates.[1][9]

Genotoxicity

Both isomers have demonstrated genotoxic potential, but the mechanisms and strength of evidence differ. 1,2-dichloroethane is genotoxic in multiple test systems and is known to form DNA adducts following metabolic activation.[10][11] The genotoxicity of 1,1-dichloroethane has been observed in some in vitro studies, with its covalent binding to macromolecules being mediated by cytochrome P-450.[12] However, glutathione (B108866) (GSH) appears to play a detoxifying role in the metabolism of 1,1-dichloroethane, whereas GSH conjugation of 1,2-dichloroethane can lead to the formation of a reactive, toxic intermediate.[12][13]

Organ-Specific Toxicity

The primary target organs for both compounds include the liver, kidneys, and central nervous system.

• 1,1-Dichloroethane : High-level inhalation exposure can cause central nervous system depression and has been associated with cardiac arrhythmias.[14][15] Kidney effects have been observed in some animal studies, but these findings are not consistent across species.[16]

• 1,2-Dichloroethane : Exposure can lead to damage to the nervous system, liver, and kidneys.[5] The liver and kidneys are considered major target organs, with observed effects including increased liver and kidney weights and histopathological changes.[17] Neurotoxicity is a significant concern, with proposed mechanisms including oxidative stress, calcium overload, and blood-brain barrier damage.[18][19][20]

Experimental Protocols

In Vivo Carcinogenicity Bioassay (Oral Gavage)

This protocol is a generalized representation based on studies conducted by the National Cancer Institute.

• Animal Model : Fischer 344 rats and B6C3F1 mice, 50 of each sex per group.

• Test Substance Administration : 1,1-dichloroethane or 1,2-dichloroethane dissolved in a suitable vehicle (e.g., corn oil) is administered by gavage.

• Dosing Regimen : Animals are dosed 5 days per week for a period of 78 weeks. Dose levels are determined from preliminary subchronic studies.

• Observation : Animals are observed twice daily for clinical signs of toxicity. Body weights are recorded weekly for the first 12 weeks and monthly thereafter.

• Necropsy and Histopathology : At the end of the study period (or upon premature death), a complete necropsy is performed on all animals. All major organs and any observed lesions are preserved for histopathological examination.

• Data Analysis : The incidence of tumors in the dosed groups is compared to that in the vehicle control group using appropriate statistical methods.

In Vitro Genotoxicity Assay: Ames Test (Bacterial Reverse Mutation Assay)

• Test System : Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation (S9 mix).

• Procedure : The test compound, bacterial tester strain, and S9 mix (or buffer for non-activation conditions) are combined in molten top agar (B569324) and poured onto a minimal glucose agar plate.

• Incubation : Plates are incubated at 37°C for 48-72 hours.

• Scoring : The number of revertant colonies (his+ revertants) on the test plates is counted and compared to the number of spontaneous revertant colonies on the solvent control plates.

• Interpretation : A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertants and the increase is reproducible.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of both 1,1-dichloroethane and 1,2-dichloroethane is intrinsically linked to their metabolism.

Caption: Metabolic pathways of 1,1-dichloroethane and 1,2-dichloroethane leading to toxicity.

For 1,2-dichloroethane, a key pathway to its genotoxicity is through conjugation with glutathione, catalyzed by glutathione S-transferases (GSTs), which forms a reactive sulfur half-mustard that can form adducts with DNA.[10] In contrast, for 1,1-dichloroethane, glutathione conjugation is primarily a detoxification pathway.[12][13]

The neurotoxic effects of 1,2-dichloroethane are thought to be mediated by several interconnected pathways.

Caption: Proposed signaling pathways in 1,2-dichloroethane-induced neurotoxicity.

Conclusion

The available data strongly indicate that 1,2-dichloroethane possesses a higher toxic potential than its isomer, 1,1-dichloroethane, particularly concerning its carcinogenic and genotoxic effects. The differing roles of glutathione in their metabolic pathways appear to be a key determinant of their distinct toxicological profiles. Researchers and professionals must exercise stringent safety precautions when handling 1,2-dichloroethane due to its probable carcinogenicity. While 1,1-dichloroethane is less toxic, it is not devoid of hazards and should be handled with appropriate care. This comparative assessment underscores the importance of understanding isomer-specific toxicity in chemical safety and research.

References

• 1. HEALTH EFFECTS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. canada.ca [canada.ca]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. epa.gov [epa.gov]
• 6. 1,2-Dichloroethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. 1,2-Dichloroethane - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cdn.who.int [cdn.who.int]
• 10. A review of the genotoxicity of 1,2-dichloroethane (EDC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 12. Genotoxicity of 1,1-dichloroethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Background Information for 1,1-Dichloroethane - Interaction Profile for: 1,1,1-Trichloroethane, 1,1-Dichloroethane, Trichloroethylene, and Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. in.gov [in.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. Molecular mechanisms of 1,2-dichloroethane-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Molecular mechanisms of 1,2-dichloroethane-induced neurotoxicity -Toxicological Research | Korea Science [koreascience.kr]

Navigating the Labyrinth: A Comparative Guide to the Validation of Analytical Methods for Simultaneous Detection of Chlorinated Hydrocarbons

For researchers, scientists, and professionals in drug development, the accurate and simultaneous detection of multiple chlorinated hydrocarbons is a critical analytical challenge. These compounds, often present as residual solvents or environmental contaminants, demand robust and validated analytical methods to ensure product safety and regulatory compliance. This guide provides an objective comparison of common analytical techniques, supported by experimental data and detailed protocols, to aid in the selection and validation of the most appropriate method for your needs.

Performance Comparison of Analytical Methods

The selection of an analytical method for the simultaneous detection of chlorinated hydrocarbons is a trade-off between sensitivity, selectivity, and the complexity of the sample matrix. Gas chromatography (GC) coupled with various detectors is the most prevalent approach, with mass spectrometry (MS) in its different forms offering high confidence in identification and quantification. The following tables summarize the quantitative performance of several key methods.

Analytical Method	Matrix	Analyte(s)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)	Recovery (%)	Precision (RSD %)	Reference
GC/Q-TOF	Reformate	Chlorinated Hydrocarbons	<0.5 ppm (mg/kg)	-	-	-	-	[1]
GC-MS (SIM)	Cosmetics	18 Chlorinated Hydrocarbons	0.033-0.049 mg/L	0.10-0.15 mg/L	≥0.9992	92.4-103.1	2.8-5.4	[2]
GC-ICP-MS/MS	Light Petroleum	Volatile Organochlorides	-	30–100 μgCl L⁻¹	-	-	-	[3]
GC-µECD	Soil	Chlorinated Hydrocarbons & Chlorobenzenes	-	-	-	-	-	[4]
DAI-GC-ECD	Refinery Water/Wastewater	26 Halogenated Solvents	sub-µg L⁻¹	-	-	-	-	[5]
LC-QTOF-HRMS	Indoor Dust	SCCPs, MCCPs, LCCPs	-	-	-	72-141	<15	[6]
GC-MS/MS	Trout	18 Persistent Organic Pollutants	0.6-8.3 µg/kg	2-25 µg/kg	-	-	-	[7]

SCCPs: Short-Chain Chlorinated Paraffins, MCCPs: Medium-Chain Chlorinated Paraffins, LCCPs: Long-Chain Chlorinated Paraffins

Experimental Protocols

Detailed and reproducible experimental protocols are the cornerstone of a validated analytical method. Below are summaries of methodologies cited in the literature for the simultaneous analysis of chlorinated hydrocarbons.

Gas Chromatography-Mass Spectrometry (GC-MS) for Cosmetics

This method was developed for the simultaneous determination of 18 chlorinated hydrocarbon organic solvents in cosmetics.

• Sample Preparation: The sample is dispersed or dissolved in a saturated sodium chloride solution and then extracted with n-tetradecane by oscillating at 100 r/min for 20 minutes at room temperature. The "salting-out" effect enhances the extraction of polar organic solvents.[2]

• Instrumentation: An Agilent J&W DB-624 column (30 m × 0.25 mm × 1.4 µm) is used for separation in a GC-MS system with an electrospray ionization (EI) source.[2]

• GC-MS Conditions:

  • Injection: A high-boiling-point solvent is used as the injection solvent, and the solvent delay time is cancelled to allow for the separation of compounds that would otherwise elute during this period.[2]

  • Detection: The analysis is performed in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[2]

• Quantitation: The external standard method is employed for quantitative determination.[2] The 18 target compounds can be analyzed within 19 minutes.[2]

Gas Chromatography/Quadrupole Time-of-Flight (GC/Q-TOF) for Petroleum Products

This high-resolution mass spectrometry method is suitable for the speciation of chlorinated hydrocarbons in complex matrices like reformate.

• Sample Preparation: 0.2 µL of the reformate sample is injected in split mode (1/50).[1]

• Instrumentation: An Agilent 7200 GC/Q-TOF mass spectrometer is utilized.[1]

• GC Conditions:

  • Column: HP-PONA (100 m x 0.25 mm ID x 0.5 µm).[1]

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.[1]

  • Oven Program: Initial temperature of 35°C (held for 5 min), ramped at 4°C/min to 250°C (held for 10 min).[1]

  • Injector Temperature: 250°C.[1]

• Q-TOF MS Conditions:

  • Ionization: Electron Impact (EI).[1]

  • Source Temperature: 230°C.[1]

  • Transfer Line Temperature: 280°C.[1]

  • Scan Rate: 5 Hz in high-resolution mode.[1]

  • Mass Range: 50 to 300 amu.[1]

• Data Analysis: Extracted ion chromatograms at accurate mass are used for detection and quantitation, providing excellent selectivity.[1]

Validation Workflow for Analytical Methods

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The following diagram illustrates a typical workflow for validating a method for the simultaneous detection of chlorinated hydrocarbons.

Caption: A flowchart illustrating the key stages in the validation of an analytical method.

This comprehensive guide provides a starting point for researchers and scientists to compare and select appropriate analytical methods for the simultaneous detection of chlorinated hydrocarbons. The provided data and protocols, in conjunction with the validation workflow, offer a framework for ensuring the reliability and accuracy of analytical results in various scientific and industrial applications.

References

• 1. agilent.com [agilent.com]
• 2. [Simultaneous determination of 18 chlorinated hydrocarbon organic solvents in cosmetics by gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Determination of chlorinated solvents in industrial water and wastewater by DAI–GC–ECD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oaepublish.com [oaepublish.com]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Dichloroethane Isomers as Solvents for Research and Development

An in-depth look at the solvent properties of 1,1-dichloroethane and 1,2-dichloroethane (B1671644), offering researchers, scientists, and drug development professionals a comprehensive guide to selecting the appropriate isomer for their specific applications.

The choice of a solvent is a critical decision in chemical synthesis, purification, and formulation, directly impacting reaction rates, yields, and the solubility of target compounds. Dichloroethane, a chlorinated hydrocarbon, exists as two primary isomers: 1,1-dichloroethane and 1,2-dichloroethane. While structurally similar, their distinct molecular geometries give rise to significant differences in their physical and chemical properties, influencing their behavior as solvents. This guide provides a comparative study of these two isomers, supported by physicochemical data, established solvent parameter models, and detailed experimental protocols for their evaluation.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical properties of each isomer is essential for their effective application. The following table summarizes key physicochemical data for 1,1-dichloroethane and 1,2-dichloroethane.

Property	1,1-Dichloroethane	1,2-Dichloroethane
CAS Number	75-34-3	107-06-2
Molecular Formula	C₂H₄Cl₂	C₂H₄Cl₂
Molecular Weight	98.96 g/mol	98.96 g/mol
Boiling Point	57.2 °C[1]	83.5 °C[2]
Melting Point	-97 °C[1]	-35.3 °C[2]
Density	1.176 g/cm³ at 20 °C	1.253 g/cm³ at 20 °C
Dipole Moment	~2.06 D	~1.8 D[3]
Solubility in Water	0.55 g/100 mL at 20 °C	0.87 g/100 mL at 20 °C[3]

The lower boiling point of 1,1-dichloroethane facilitates its removal from reaction mixtures and finished products. Conversely, the higher boiling point of 1,2-dichloroethane makes it suitable for reactions requiring elevated temperatures. The greater density of 1,2-dichloroethane can be advantageous in extraction processes where phase separation is critical. A notable difference lies in their dipole moments, with 1,1-dichloroethane exhibiting a higher dipole moment, suggesting a greater potential for interacting with polar molecules.

Advanced Solvent Characterization

To provide a more nuanced understanding of their solvent capabilities, we can utilize established solvent parameter models such as Hansen Solubility Parameters (HSP) and Kamlet-Taft parameters.

Hansen Solubility Parameters (HSP)

HSP theory decomposes the total cohesive energy of a solvent into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). Solvents with similar HSP values are more likely to be miscible.

Hansen Parameter	1,1-Dichloroethane	1,2-Dichloroethane
δD (Dispersion)	16.8 MPa½	18.0 MPa½
δP (Polar)	7.4 MPa½	8.8 MPa½
δH (Hydrogen Bonding)	4.1 MPa½	4.1 MPa½

The HSP data indicates that both isomers have similar hydrogen bonding capabilities. However, 1,2-dichloroethane has higher dispersion and polar parameters, suggesting it may be a better solvent for molecules with corresponding characteristics.

Kamlet-Taft Parameters

The Kamlet-Taft solvatochromic parameters provide insights into the hydrogen bond donating ability (α), hydrogen bond accepting ability (β), and dipolarity/polarizability (π*) of a solvent.

Kamlet-Taft Parameter	1,1-Dichloroethane	1,2-Dichloroethane
α (H-bond acidity)	0.19	0.00
β (H-bond basicity)	0.10	0.10
π (Dipolarity/Polarizability)*	0.48	0.81

The Kamlet-Taft parameters reveal a key difference: 1,1-dichloroethane possesses a modest hydrogen bond donating ability (α = 0.19), whereas 1,2-dichloroethane has none. This suggests that 1,1-dichloroethane may be a more suitable solvent for solutes that are strong hydrogen bond acceptors. Conversely, the higher π* value for 1,2-dichloroethane indicates its greater ability to stabilize polar transition states and solvate polar molecules through non-specific electrostatic interactions.

Logical Workflow for Solvent Selection

The selection of an appropriate dichloroethane isomer for a specific application can be guided by a systematic evaluation process, as illustrated in the following workflow diagram.

Figure 1. A logical workflow for selecting the optimal dichloroethane isomer based on solute and solvent properties.

Experimental Protocols

To empirically determine the suitability of each isomer for a specific application, the following experimental protocols can be employed.

Protocol 1: Comparative Solubility Assessment

Objective: To quantitatively determine the solubility of a target compound (e.g., a drug candidate) in 1,1-dichloroethane and 1,2-dichloroethane at a given temperature.

Materials:

• Target compound

• 1,1-Dichloroethane (analytical grade)

• 1,2-Dichloroethane (analytical grade)

• Vials with screw caps

• Analytical balance

• Constant temperature shaker bath

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Procedure:

• Prepare saturated solutions by adding an excess of the target compound to a known volume of each dichloroethane isomer in separate vials.

• Seal the vials and place them in a constant temperature shaker bath set to the desired experimental temperature (e.g., 25 °C).

• Agitate the vials for a sufficient time to ensure equilibrium is reached (typically 24-48 hours).

• After equilibration, allow the vials to stand undisturbed in the bath for at least 4 hours to allow undissolved solids to settle.

• Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred.

• Dilute the withdrawn aliquots with a suitable solvent to a concentration within the linear range of the analytical method.

• Analyze the concentration of the target compound in the diluted solutions using a calibrated HPLC or UV-Vis method.

• Calculate the solubility of the target compound in each isomer in units of mg/mL or mol/L.

Protocol 2: Comparative Reaction Rate Study

Objective: To compare the rate of a chemical reaction in 1,1-dichloroethane and 1,2-dichloroethane.

Materials:

• Reactants and catalyst for the chosen reaction

• 1,1-Dichloroethane (anhydrous)

• 1,2-Dichloroethane (anhydrous)

• Reaction vessel with temperature control and stirring

• Sampling apparatus

• Gas chromatography (GC) or other suitable analytical technique

Procedure:

• Set up two identical reaction vessels, one with 1,1-dichloroethane and the other with 1,2-dichloroethane as the solvent.

• Ensure both solvents are at the desired reaction temperature.

• Add the reactants and catalyst to each vessel simultaneously, initiating the reaction.

• Start stirring at a constant rate in both vessels.

• At regular time intervals, withdraw a small aliquot from each reaction mixture.

• Quench the reaction in the aliquots immediately (e.g., by rapid cooling or addition of a quenching agent).

• Analyze the composition of each quenched aliquot using a calibrated GC method to determine the concentration of reactants and products.

• Plot the concentration of a key reactant or product as a function of time for each solvent.

• Determine the initial reaction rate in each solvent from the slope of the concentration-time curves.

Conclusion

The choice between 1,1-dichloroethane and 1,2-dichloroethane as a solvent is not arbitrary and should be based on a thorough evaluation of their respective properties in the context of the specific application. 1,1-dichloroethane, with its lower boiling point and hydrogen bond donating capability, may be advantageous for reactions involving hydrogen bond accepting solutes and for ease of solvent removal. In contrast, 1,2-dichloroethane, with its higher boiling point, density, and greater dipolarity/polarizability, is often a better choice for higher temperature reactions and for dissolving polar compounds. The provided data and experimental protocols offer a robust framework for making an informed decision, enabling researchers to optimize their synthetic and formulation processes.

References

• 1. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Dichloroethane - DCCEEW [dcceew.gov.au]
• 3. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]

Efficacy of 1,1-dichloroethane in chemical extraction compared to other solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1,1-dichloroethane's efficacy as a solvent in chemical extraction processes relative to other commonly used solvents. Due to a scarcity of direct, side-by-side experimental comparisons in published literature, this guide synthesizes data based on the physicochemical properties of 1,1-dichloroethane and draws parallels with more extensively studied chlorinated solvents.

Overview of 1,1-Dichloroethane

1,1-Dichloroethane (CH₃CHCl₂), also known as ethylidene dichloride, is a chlorinated hydrocarbon that has historically seen limited use as a solvent for plastics, oils, and fats, and as a cleaning and degreasing agent.[1][2] It is a colorless, oily liquid with a chloroform-like odor.[3][4] While it possesses properties that make it a potential extraction solvent, its application in modern laboratories is uncommon compared to solvents like dichloromethane (B109758) (DCM) or its isomer, 1,2-dichloroethane.

Physicochemical Properties: A Comparative Table

The selection of an extraction solvent is fundamentally guided by its physical and chemical properties. A solvent's polarity determines its affinity for the target analyte, while its boiling point and density are critical for the practical aspects of extraction and solvent removal. The following table compares key properties of 1,1-dichloroethane with other prevalent laboratory solvents.

Property	1,1-Dichloroethane	Dichloromethane	Chloroform (B151607)	Ethyl Acetate (B1210297)	Hexane
Formula	C₂H₄Cl₂	CH₂Cl₂	CHCl₃	C₄H₈O₂	C₆H₁₄
Molecular Weight ( g/mol )	98.96[4]	84.93	119.38	88.11	86.18
Boiling Point (°C)	57.3[5]	~40-42[6]	~61-62[6]	77.1	69
Density (g/cm³ at 20°C)	1.175[5]	1.326	1.489	0.902	0.655
Solubility in Water ( g/100g )	0.55 (at 20°C)[5]	~2.0	~0.8	8.3	0.001
Log Kₒw (Octanol-Water)	1.79[5]	1.25	1.97	0.73	3.9
Flash Point (°C)	-12 (closed cup)[5]	N/A	N/A	-4	-22

Analysis:

• Polarity & Solubility: With a Log Kₒw of 1.79, 1,1-dichloroethane is a non-polar to moderately polar solvent, making it theoretically suitable for extracting a range of organic compounds. Its properties are comparable to other chlorinated solvents like DCM and chloroform.

• Boiling Point: Its low boiling point of 57.3°C is advantageous, facilitating easy removal post-extraction via rotary evaporation without requiring excessive heat, which is beneficial for thermally sensitive compounds.[5] This is comparable to chloroform but higher than DCM.[6]

• Density: Being denser than water, 1,1-dichloroethane will form the lower organic layer in aqueous extractions, which can simplify separation in a separatory funnel.[4]

Efficacy and Performance Considerations

While direct experimental data is lacking, we can infer the performance of 1,1-dichloroethane by comparing it to its close relatives, dichloromethane and chloroform.

• Dichloromethane (DCM): Often preferred over other chlorinated solvents due to its lower boiling point, which makes it easier to remove.[7] It is a versatile solvent capable of dissolving a wide array of organic compounds.[8]

• Chloroform: Generally has stronger solvent power than DCM for many organic substances and is less soluble in water, which can lead to cleaner phase separation.[6][7] However, it is more toxic and has a higher boiling point, making it more difficult to remove.[6]

Given its intermediate properties, 1,1-dichloroethane would likely serve as a competent solvent for applications where DCM or chloroform are used. However, the lack of established protocols and safety data, coupled with its high flammability (Flash Point -12°C), makes it a less attractive choice for new method development.[5]

Generic Experimental Protocol: Solid-Liquid Extraction

The following is a detailed methodology for a generic solid-liquid extraction process, which can be adapted for various solvents and solid matrices. This protocol does not represent a specific cited experiment but rather a standard laboratory procedure.

Objective: To extract organic compounds from a solid matrix (e.g., dried plant material, solid sample) using a suitable solvent.

Materials:

• Dried and powdered solid matrix

• Extraction solvent (e.g., 1,1-dichloroethane, dichloromethane, ethyl acetate)

• Erlenmeyer flask or beaker

• Magnetic stirrer and stir bar, or orbital shaker, or sonicator

• Filter paper and funnel, or vacuum filtration apparatus (Büchner funnel)

• Round-bottom flask

• Rotary evaporator

• Analytical balance

Procedure:

• Sample Preparation: Weigh 10.0 g of the finely ground solid matrix and place it into a 250 mL Erlenmeyer flask.

• Solvent Addition: Add 100 mL of the chosen extraction solvent to the flask.

• Extraction:

  • Place the flask on a magnetic stirrer and stir for 2 hours at room temperature.

  • Alternatively, place the flask in an ultrasonic bath for 30 minutes.

  • Ensure the flask is sealed to prevent solvent evaporation.

• Separation:

  • Filter the mixture through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

  • Wash the solid residue with an additional 20 mL of the solvent to ensure complete recovery of the extract.

  • Combine the filtrates.

• Solvent Removal:

  • Transfer the filtrate to a pre-weighed round-bottom flask.

  • Concentrate the extract by removing the solvent using a rotary evaporator. Set the water bath temperature to 35-40°C and apply a vacuum.

• Yield Calculation:

  • Once the solvent is fully evaporated, weigh the round-bottom flask containing the dried extract.

  • Calculate the extraction yield as follows: Yield (%) = [(Mass of flask with extract - Mass of empty flask) / Initial mass of solid matrix] x 100

• Analysis: Re-dissolve the crude extract in a suitable solvent for further analysis (e.g., by HPLC, GC-MS) to determine purity and composition.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of a typical solid-liquid extraction procedure as described in the protocol.

Caption: Workflow for a standard solid-liquid extraction process.

Safety and Environmental Considerations

Like most chlorinated solvents, 1,1-dichloroethane poses health and environmental risks. It is classified as a possible human carcinogen (Group C) by the U.S. EPA.[9] It is highly flammable and should be handled with care in a well-ventilated fume hood, with appropriate personal protective equipment.[1] From a green chemistry perspective, the trend in both industry and academia is to replace chlorinated solvents with less hazardous alternatives like ethyl acetate or greener solvent systems whenever possible.

Conclusion

Based on its physicochemical properties, 1,1-dichloroethane is theoretically a viable solvent for the extraction of moderately polar organic compounds. Its low boiling point and high density are advantageous for laboratory-scale extractions. However, a significant lack of direct comparative performance data, combined with its high flammability and potential health risks, limits its practical application. For most purposes, better-characterized and often safer solvents such as dichloromethane, ethyl acetate, or others are preferred. Researchers should weigh the theoretical benefits against the safety concerns and the absence of established efficacy data before considering 1,1-dichloroethane for new extraction protocols.

References

• 1. Fact sheet: 1,1-dichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 1,1-Dichloroethane | 75-34-3 [chemicalbook.com]
• 4. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Table 4-2, Physical and Chemical Properties of 1,1-Dichloroethane - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Sciencemadness Discussion Board - DCM vs. Chloroform for Extractions - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. reddit.com [reddit.com]
• 9. in.gov [in.gov]

Comparative analysis of the degradation rates of 1,1-dichloroethane and 1,1,1-trichloroethane

A comprehensive review of scientific literature reveals distinct degradation patterns for 1,1-dichloroethane (1,1-DCA) and 1,1,1-trichloroethane (B11378) (1,1,1-TCA), two common groundwater contaminants. While both are susceptible to degradation under various environmental conditions, their rates and pathways differ significantly. This guide provides a comparative analysis of their degradation, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Degradation Data

The following table summarizes the degradation rates of 1,1-dichloroethane and 1,1,1-trichloroethane under different conditions as reported in various studies.

Compound	Condition	Degradation Rate/Half-life	Key Products	Reference
1,1,1-Trichloroethane	Anaerobic Biodegradation	Half-life: ~16 days	1,1-Dichloroethane, Chloroethane	[1]
Anaerobic Biodegradation	Complete degradation of 450 μM in 5 weeks	Chloroethane	[2]
Anaerobic Biodegradation	Pseudo-first-order rate constants: 0.0034 to 0.015 day⁻¹	1,1-Dichloroethane, Chloroethane, Acetic Acid, CO₂	[3]
Abiotic (Hydrolysis)	Calculated half-life: 1.2 years (25°C, pH 7)	Acetic Acid	[4]
Abiotic (Elimination)	Calculated half-life: 4.8 years (25°C, pH 7)	1,1-Dichloroethene	[4]
Aerobic Biodegradation	Can occur in the presence of methane-oxidizing bacteria	2,2,2-trichloroethanol, Trichloroacetic acid, Dichloroacetic acid	[2][4]
1,1-Dichloroethane	Anaerobic Biodegradation	Half-life: >30–60 days	Chloroethane	[1]
Anaerobic Biodegradation	31.1% degradation after 25 days in living sludge	Chloroethane (14.5%)	[1]
Aerobic Biodegradation	~50% degradation by unadapted microorganisms in 7 days	Not specified	[1]
Aerobic Biodegradation	78% degradation by adapted organisms in 7 days	Not specified	[1]
Aerobic Biodegradation	Resistant to degradation by bacteria from aerobic groundwater after 8–16 weeks	Not applicable	[1]

Degradation Pathways

The degradation of 1,1,1-trichloroethane and 1,1-dichloroethane proceeds through several key pathways, primarily influenced by the presence or absence of oxygen and specific microbial populations. Under anaerobic conditions, both compounds can undergo reductive dechlorination. 1,1,1-TCA is typically reduced to 1,1-DCA, which can be further dechlorinated to chloroethane.[2][5][6] Abiotic degradation of 1,1,1-TCA can also occur through hydrolysis to form acetic acid or via an elimination reaction to produce 1,1-dichloroethene.[2][4] Aerobic degradation of 1,1,1-TCA is less common but can be facilitated by methane-oxidizing bacteria.[4] 1,1-DCA can also be degraded under both anaerobic and aerobic conditions, though often at a slower rate than its parent compound, 1,1,1-TCA, under anaerobic conditions.[1]

Caption: Primary degradation pathways for 1,1,1-Trichloroethane and 1,1-Dichloroethane.

Experimental Protocols

The data presented in this guide are derived from various experimental studies. The methodologies employed in these key experiments are detailed below to provide a deeper understanding of the findings.

Anaerobic Biodegradation Microcosm Studies

A common method to assess the anaerobic biodegradation of chlorinated ethanes involves the use of laboratory microcosms. These are typically set up as follows:

• Microcosm Preparation: Serum bottles are filled with groundwater and sediment collected from a contaminated site to provide an indigenous microbial population.[2] The bottles are then sealed with Teflon-lined septa to maintain anaerobic conditions.

• Amendment: The microcosms are amended with the target compound (1,1,1-TCA or 1,1-DCA) at a specific concentration. Electron donors such as lactate (B86563) or hydrogen may be added to stimulate microbial activity.[7]

• Incubation: The microcosms are incubated in the dark at a controlled temperature, often reflecting in-situ groundwater temperatures.

• Sampling and Analysis: At regular intervals, headspace or aqueous samples are withdrawn from the microcosms using a gas-tight syringe. The concentrations of the parent compound and its degradation products are then quantified using gas chromatography (GC) equipped with a suitable detector, such as a flame ionization detector (FID) or an electron capture detector (ECD).

• Controls: Abiotic controls (e.g., autoclaved or poisoned samples) are included to differentiate between biological and non-biological degradation.[8]

Cell-Free Extract Assays

To investigate the specific enzymatic activities involved in reductive dechlorination, cell-free extract assays are utilized.[7][9]

• Culture Growth: A microbial culture known to degrade the target compounds, such as one containing Dehalobacter, is grown in a suitable medium with the chlorinated ethane (B1197151) as the electron acceptor.[5][7]

• Cell Lysis and Extract Preparation: The microbial cells are harvested and then broken open (lysed) using methods like sonication or a French press to release the cellular contents, including the reductive dehalogenase enzymes. The cell debris is removed by centrifugation to obtain the cell-free extract.

• Dechlorination Assay: The cell-free extract is added to a reaction mixture containing a buffer, an electron donor (e.g., reduced methyl viologen), and the chlorinated ethane substrate (1,1,1-TCA or 1,1-DCA).

• Analysis: The reaction is monitored over time by measuring the disappearance of the substrate and the appearance of dechlorination products using GC analysis. This method allows for the determination of enzyme kinetics.[9]

Logical Workflow for Comparative Analysis

The process of comparing the degradation rates of 1,1-dichloroethane and 1,1,1-trichloroethane involves a systematic approach, from data acquisition to the final comparative assessment.

Caption: Workflow for the comparative analysis of degradation rates.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological transformations of 1,1,1‐trichloroethane in subsurface soils and ground water | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. A 1,1,1-trichloroethane-degrading anaerobic mixed microbial culture enhances biotransformation of mixtures of chlorinated ethenes and ethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. geosyntec.com [geosyntec.com]
• 7. 1,1,1-trichloroethane and 1,1-dichloroethane reductive dechlorination kinetics and co-contaminant effects in a Dehalobacter-containing mixed culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Techniques for 1,1-Dichloroethane Measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical techniques for the quantitative measurement of 1,1-dichloroethane. The following sections present a cross-validation of these methods, supported by performance data and detailed experimental protocols to aid in the selection of the most appropriate technique for your research needs.

Data Presentation: A Comparative Analysis

The performance of various analytical techniques for the determination of 1,1-dichloroethane is summarized below. The selection of a method is often dependent on the sample matrix, required sensitivity, and the desired level of confidence in the results.

Analytical Technique	Sample Matrix	Sample Preparation	Limit of Detection (LOD)	Recovery (%)	Key Advantages	Key Disadvantages
Gas Chromatography - Flame Ionization Detector (GC-FID)	Blood, Wastewater, Air	Headspace, Purge-and-Trap, Direct Injection	ng range[1]	-	Simple, reliable, requires little sample preparation[2]	Less selective than Mass Spectrometry
Gas Chromatography - Mass Spectrometry (GC-MS)	Biological Tissues, Blood, Water, Soil, Air	Purge-and-Trap, Headspace, Direct Injection	0.013 ppb - 4.7 µg/L[1][3]	59-155%[3]	High selectivity and confirmation of identity[4]	Can have limited sensitivity in full-scan mode at ppt (B1677978) levels[2]
Gas Chromatography - Electron Capture Detector (GC-ECD)	Food, Water	Solvent Extraction, Purge-and-Trap	ng/g range[3]	~70%[3]	High sensitivity to halogenated compounds	Not specific to 1,1-dichloroethane
Gas Chromatography - Electrolytic Conductivity Detector (GC-EICD)	Water, Soil	Purge-and-Trap	0.1 - 0.9 µg/L[3]	83-102%[3]	Selective for halogenated compounds	Can be less robust than other detectors

Experimental Workflows and Logical Relationships

The following diagram illustrates a typical workflow for the cross-validation of different analytical techniques for 1,1-dichloroethane measurement.

References

• 1. Table 7-1, Analytical Methods for Determining 1,1-Dichloroethane in Biological Materials - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Table 7-2, Analytical Methods for Determining 1,1-Dichloroethane in Environmental Samples - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdn.who.int [cdn.who.int]

Inter-laboratory comparison of 1,1-dichloroethane quantification in standard reference materials

An Inter-laboratory Comparison Guide to the Quantification of 1,1-Dichloroethane in Standard Reference Materials

This guide provides a comparative overview of the analytical performance for the quantification of 1,1-dichloroethane in standard reference materials (SRMs). The data and protocols presented herein are designed to assist researchers, scientists, and drug development professionals in evaluating and implementing analytical methods for this compound.

Data Presentation

Due to the limited availability of public data from inter-laboratory comparison studies specifically targeting 1,1-dichloroethane in a single, certified reference material, the following table presents a representative summary of expected performance from competent laboratories. The data is modeled on typical results from proficiency testing schemes for volatile organic compounds (VOCs) in water.

Table 1: Representative Inter-laboratory Data for 1,1-Dichloroethane Quantification in a Water SRM

Laboratory ID	Analytical Method	Reported Concentration (µg/L)	Measurement Uncertainty (µg/L)	Z-Score*
Lab A	Purge and Trap GC/MS	22.5	1.8	-0.6
Lab B	Headspace GC/MS	24.1	2.0	0.9
Lab C	Purge and Trap GC/FID	21.8	2.2	-1.2
Lab D	Purge and Trap GC/MS	23.5	1.5	0.4
Lab E	Headspace GC/MS	22.9	1.9	-0.2
Lab F	Purge and Trap GC/MS	25.0	2.5	1.8
Assigned Value	Consensus Mean	23.3	1.1	N/A

*Z-scores are calculated based on the assigned value and a standard deviation for proficiency assessment, providing a measure of a laboratory's performance against the consensus.

Experimental Protocols

The following is a detailed methodology based on a common approach for the analysis of volatile organic compounds in water, such as EPA Method 524.2.

1. Sample Preparation and Handling:

• Standard Reference Material (SRM) in water matrix is brought to room temperature before analysis.

• Samples are collected in 40 mL vials with screw-caps and PTFE-lined septa, ensuring no headspace.

• A transport blank of reagent water is carried through the sampling and handling protocol to check for contamination.

2. Instrumentation and Analysis:

• Method: Purge and Trap Gas Chromatography/Mass Spectrometry (GC/MS).

• Purge and Trap System:

  • An inert gas (e.g., helium) is bubbled through a 5 mL sample at ambient temperature.

  • The purged volatile organic compounds are trapped on a solid sorbent trap (e.g., Tenax®).

  • The trap is then heated, and the analytes are desorbed onto the gas chromatograph.

• Gas Chromatograph (GC):

  • Column: Capillary column suitable for VOC analysis (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature program is used to separate the analytes, for example, an initial temperature of 35 °C held for 2 minutes, ramped to 200 °C at 10 °C/min, and held for 2 minutes.

• Mass Spectrometer (MS):

  • Operated in electron ionization (EI) mode.

  • Scanned over a mass range of 35-300 amu.

  • Identification is confirmed by comparing the mass spectrum of the analyte to a reference spectrum.

3. Quality Control:

• Calibration: A multi-point initial calibration is performed. Continuing calibration verification standards are analyzed to monitor instrument performance.

• Internal Standards: Appropriate internal standards (e.g., deuterated compounds) are added to all samples and standards.

• Surrogates: Surrogate compounds are added to each sample to monitor extraction efficiency.

• Method Blanks: An aliquot of reagent water is analyzed to check for contamination.

Visualizations

Metabolic Pathway of 1,1-Dichloroethane

The biotransformation of 1,1-dichloroethane is primarily mediated by the cytochrome P450 enzyme system in the liver. The major metabolic pathway involves oxidative dechlorination, leading to the formation of acetic acid.

Metabolism of 1,1-dichloroethane to acetic acid.

Experimental Workflow for 1,1-Dichloroethane Quantification

The following diagram illustrates the typical workflow for the quantification of 1,1-dichloroethane in a water-based standard reference material using Purge and Trap GC/MS.

Analytical workflow for 1,1-dichloroethane.

Logical Relationships in Inter-laboratory Data Comparison

This diagram outlines the logical process for comparing inter-laboratory data to assess performance in a proficiency test.

Data comparison and evaluation logic.

Comparative Genotoxicity of 1,1-Dichloroethane and its Metabolites: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxicity of 1,1-dichloroethane and its primary metabolites, chloroacetaldehyde (B151913) and monochloroacetic acid. The information is supported by experimental data from various genotoxicity assays, offering insights into the potential DNA-damaging effects of these compounds.

Executive Summary

1,1-Dichloroethane, an industrial solvent, undergoes metabolic activation to more reactive compounds, primarily chloroacetaldehyde and monochloroacetic acid. This biotransformation is a critical factor in its genotoxic potential. Experimental evidence indicates that the parent compound, 1,1-dichloroethane, exhibits weak to no genotoxicity in several assays. However, its metabolite, chloroacetaldehyde, is a potent genotoxic agent, readily forming DNA adducts and inducing mutations. Monochloroacetic acid has also been shown to induce DNA damage, although generally to a lesser extent than chloroacetaldehyde. This guide summarizes the available quantitative data, details the experimental methodologies used for assessment, and visualizes the metabolic and experimental pathways to facilitate a comprehensive understanding of the comparative genotoxicity of these compounds.

Data Presentation

The following tables summarize the quantitative and qualitative genotoxicity data for 1,1-dichloroethane and its metabolites from various studies. It is important to note that direct comparative studies under identical experimental conditions are limited. Therefore, data from different studies are presented, and caution should be exercised when making direct comparisons.

Table 1: Ames Test (Bacterial Reverse Mutation Assay) Data

Compound	Strain (e.g., S. typhimurium TA100)	Metabolic Activation (S9)	Concentration	Result (e.g., Revertants/plate)	Genotoxicity	Reference
1,1-Dichloroethane	TA100, TA1535	With and Without	Not specified	Negative	Non-mutagenic	[1]
Chloroacetaldehyde	TA100, TA1530, TA1535	Not specified	Not specified	Positive	Mutagenic	[2]
Monochloroacetic acid	TA100	With and Without	Not specified	Negative	Non-mutagenic	[3][4]

Table 2: DNA Damage and Repair Assay (e.g., Comet Assay, SOS Chromotest) Data

Compound	Assay Type	Cell Type	Metabolic Activation (S9)	Concentration	Result (e.g., % Tail DNA, Induction Factor)	Genotoxicity	Reference
1,1-Dichloroethane	Covalent Binding to DNA	Rat and mouse organs (in vivo)	N/A	~1.2 mg/kg	Covalent Binding Index typical of weak initiators	Weakly genotoxic	[1][5]
Dichloroacetic acid (related compound)	SOS Chromotest	E. coli PQ37	Without	500 µg/ml	Weakly positive (Induction factor ~1.56)	Genotoxic	[3][4]
Monochloroacetic acid	SOS Chromotest	E. coli PQ37	With and Without	Not specified	Negative	Non-genotoxic	[3][4]

Table 3: Micronucleus Test Data

Compound	Test System	Metabolic Activation (S9)	Concentration	Result (e.g., % Micronucleated Cells)	Genotoxicity	Reference
Trichloroacetic acid (related compound)	Newt Micronucleus Test	N/A	80 µg/ml	Weak clastogenic effect	Clastogenic	[3][4]
Monochloroacetic acid	Not specified	Not specified	Not specified	Negative for clastogenicity	Non-clastogenic	[6]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays cited are provided below.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[7][8][9]

• Bacterial Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are used, which are auxotrophic for histidine or tryptophan, respectively.[8][9]

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction), typically derived from rat liver homogenates, to mimic mammalian metabolism.[8]

• Exposure: The test compound is mixed with the bacterial culture and, if applicable, the S9 mix. For volatile compounds like 1,1-dichloroethane, a vaporization technique within a sealed container (e.g., a Tedlar bag) may be employed to ensure adequate exposure.[10]

• Plating: The mixture is then plated on a minimal agar (B569324) medium lacking the required amino acid (histidine or tryptophan).[9][11]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[9]

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[11]

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage at the level of individual cells.[12][13][14]

• Cell Preparation: A single-cell suspension is prepared from the test system (e.g., cultured cells, primary cells from tissues).

• Embedding: The cells are mixed with low-melting-point agarose (B213101) and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a lysis solution (containing high salt and detergents) to remove cell membranes and proteins, leaving behind the DNA as "nucleoids".[12][15]

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA. Electrophoresis is then performed, causing the negatively charged DNA to migrate towards the anode.[12][15] Damaged DNA (containing strand breaks) migrates faster and forms a "comet tail," while undamaged DNA remains in the nucleoid (the "comet head").[12]

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., ethidium (B1194527) bromide, SYBR Green) and visualized using a fluorescence microscope.[12]

• Data Analysis: The extent of DNA damage is quantified by measuring the length of the comet tail and the percentage of DNA in the tail using image analysis software.[13]

Micronucleus Test

The micronucleus test is used to detect the formation of small, extra-nuclear bodies (micronuclei) that contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.[16][17]

• Test System: The assay can be performed in vitro using cultured cells (e.g., human lymphocytes, Chinese hamster ovary cells) or in vivo using bone marrow or peripheral blood from rodents.[16]

• Exposure: The test substance is administered to the cell cultures or to the animals.

• Cell Culture (for in vitro test): For assays using lymphocytes, cell division is often blocked using cytochalasin B, leading to the accumulation of binucleated cells, which makes scoring of micronuclei more reliable.

• Harvesting and Slide Preparation: Cells are harvested, and slides are prepared and stained with a DNA-specific stain (e.g., Giemsa, DAPI).

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis. A significant, dose-dependent increase in the number of micronucleated cells in the treated groups compared to the control group indicates a clastogenic or aneugenic effect.[16]

Mandatory Visualization

Metabolic Pathway of 1,1-Dichloroethane

Caption: Metabolic activation of 1,1-dichloroethane to genotoxic metabolites.

Experimental Workflow for the Comet Assay

Caption: A generalized workflow for the single cell gel electrophoresis (Comet) assay.

References

• 1. Micronucleus formation during chromatin condensation and under apoptotic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Chloroacetaldehyde: Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cell survival after DNA damage in the comet assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of DNA adducts of acetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SCREENING NONCANCER PROVISIONAL VALUES - Provisional Peer-Reviewed Toxicity Values for cis-1,2-Dichloroethylene (cis-1,2-DCE) (CASRN 156-59-2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Analysis of Novel DNA Adducts Derived from Acetaldehyde [mdpi.com]
• 9. Genotoxicity of 1,1-dichloroethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Table 2-4, Genotoxicity of 1,1-Dichloroethene In Vitro - Toxicological Profile for 1,1-Dichloroethene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. A review of the genotoxicity of 1,2-dichloroethane (EDC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparative genotoxicity of halogenated acetic acids found in drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluating In Vitro DNA Damage Using Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. zenodo.org [zenodo.org]
• 16. experts.umn.edu [experts.umn.edu]
• 17. Micronuclei in genotoxicity assessment: from genetics to epigenetics and beyond - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the performance of different sorbent materials for 1,1-dichloroethane air sampling

A Comparative Guide to Sorbent Materials for 1,1-Dichloroethane Air Sampling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the performance of three common sorbent materials—Activated Charcoal, Tenax® TA, and Silica (B1680970) Gel—for the air sampling of 1,1-dichloroethane. The selection of an appropriate sorbent is critical for the accurate quantification of airborne contaminants in environmental monitoring, occupational safety, and pharmaceutical manufacturing settings. This document summarizes key performance indicators, details experimental methodologies, and presents a visual workflow to aid in the selection process.

Performance Data Summary

The following table summarizes the performance characteristics of activated charcoal, Tenax® TA, and silica gel for the sampling of 1,1-dichloroethane and other relevant volatile organic compounds (VOCs). Data has been compiled from various sources, including NIOSH methods and comparative studies on chlorinated hydrocarbons.

Sorbent Material	Target Analyte(s)	Breakthrough Volume (L/g)	Desorption Efficiency (%)	Recovery (%)	Remarks
Activated Charcoal (Coconut Shell)	1,1-Dichloroethane	Data not explicitly available for 1,1-dichloroethane. Generally high for nonpolar VOCs.[1] High humidity significantly decreases breakthrough volume.[1]	99.6% (for 1,1,1-trichloroethane, a similar compound)[1]	>95% for many halogenated hydrocarbons.[2]	NIOSH Method 1003 recommends coconut shell charcoal for 1,1-dichloroethane.[1][2][3]
Tenax® TA	Aromatic and Chlorinated VOCs	Generally lower than activated charcoal for highly volatile compounds.	>95% (thermal desorption).[4]	High for a wide range of VOCs.[5]	Suitable for thermal desorption methods.[4][5] Performance can be affected by high humidity, but it is often preferred in such conditions over more hydrophilic sorbents.[6]
Silica Gel	Polar VOCs, some Chlorinated Hydrocarbons	Variable, dependent on compound polarity and humidity.	Generally lower than activated charcoal and Tenax® TA for nonpolar compounds.	Can be effective for specific polar compounds.	Highly hydrophilic, performance significantly impacted by humidity.[7]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducing and comparing results. The following protocols are based on established methods such as NIOSH 1003 for activated charcoal and general procedures for Tenax® TA and silica gel.

Activated Charcoal (Based on NIOSH Method 1003)

This protocol is a standard for sampling halogenated hydrocarbons, including 1,1-dichloroethane.[1][2]

• Sorbent Tube Preparation: A glass tube (7 cm long, 6-mm OD, 4-mm ID) containing two sections of 20/40 mesh activated coconut shell charcoal (front section = 100 mg; back section = 50 mg) separated by a urethane (B1682113) foam plug is used.[2]

• Sampling:

  • Calibrate a personal sampling pump with a representative sorbent tube in line to a flow rate between 0.01 and 0.2 L/min.

  • Break the ends of the sorbent tube immediately before sampling.

  • Attach the sorbent tube to the sampling pump with the backup section positioned nearest the pump.

  • Sample a known volume of air.

  • After sampling, cap the tubes and store them at a low temperature.

• Sample Preparation and Analysis:

  • Transfer the front and back sections of the charcoal to separate vials.

  • Desorb the analyte by adding 1.0 mL of carbon disulfide to each vial.

  • Allow the vials to stand for 30 minutes with occasional agitation.

  • Analyze the samples by gas chromatography with a flame ionization detector (GC-FID).

Tenax® TA (General Thermal Desorption Protocol)

Tenax® TA is a porous polymer resin often used for trapping volatile and semi-volatile organic compounds, followed by thermal desorption.

• Sorbent Tube Preparation: Stainless steel or glass tubes are packed with a known amount of Tenax® TA. Tubes are conditioned by heating under a flow of inert gas before use.

• Sampling:

  • Connect the conditioned tube to a sampling pump.

  • Draw a known volume of air through the tube at a controlled flow rate.

• Analysis (Thermal Desorption):

  • The sorbent tube is placed in a thermal desorber.

  • The tube is heated, and an inert gas purges the desorbed analytes onto a focusing trap.

  • The trap is rapidly heated, injecting the analytes into a gas chromatograph for separation and analysis, typically by mass spectrometry (GC-MS).[4][8]

Silica Gel (General Solvent Desorption Protocol)

Silica gel is a polar adsorbent used for sampling polar compounds.

• Sorbent Tube Preparation: Glass tubes are packed with a specific mesh size of silica gel.

• Sampling:

  • Connect the tube to a sampling pump.

  • Draw a known volume of air through the tube. High humidity can significantly affect the sampling capacity.[7]

• Sample Preparation and Analysis:

  • Transfer the silica gel to a vial.

  • Desorb the analytes with a suitable polar solvent (e.g., methanol (B129727) or a water/solvent mixture).

  • Analyze the eluate by GC with an appropriate detector.

Visualizing the Workflow

The following diagram illustrates the general workflow for air sampling and analysis using sorbent tubes.

Caption: General workflow for air sampling using sorbent tubes followed by laboratory analysis.

References

• 1. mdcampbell.com [mdcampbell.com]
• 2. cdc.gov [cdc.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1-Dichloroethane [cdc.gov]
• 4. gcms.cz [gcms.cz]
• 5. Comparison of the effectiveness of Tenax TA and Carbotrap 300 in concentration of flammable liquids compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. eva.mpg.de [eva.mpg.de]

A comparative review of the environmental regulations for 1,1-dichloroethane and 1,2-dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental regulations, toxicity, and environmental fate of two isomeric chlorinated hydrocarbons: 1,1-dichloroethane (1,1-DCA) and 1,2-dichloroethane (B1671644) (1,2-DCA). Understanding the distinct regulatory landscapes and environmental behaviors of these compounds is crucial for ensuring compliance, assessing environmental impact, and safeguarding human health. This document summarizes key quantitative data in structured tables, details relevant experimental protocols, and presents a visual representation of the regulatory comparison.

Key Differences in Regulatory Oversight and Toxicity

While both are isomers of dichloroethane, 1,2-dichloroethane is subject to more stringent environmental regulations due to its greater toxicity and more established evidence of carcinogenicity.[1][2][3] 1,2-Dichloroethane is classified as a probable human carcinogen (Group B2) by the U.S. Environmental Protection Agency (EPA), whereas 1,1-dichloroethane is classified as a possible human carcinogen (Group C).[4] This distinction significantly influences the regulatory limits set for each compound in various environmental media.

Data Presentation: A Comparative Overview

The following tables summarize the key regulatory standards and environmental fate characteristics for 1,1-dichloroethane and 1,2-dichloroethane.

Table 1: Air Quality Regulations and Exposure Limits

Parameter	1,1-Dichloroethane	1,2-Dichloroethane	Regulatory Body
OSHA PEL (TWA)	100 ppm (400 mg/m³)[5][6]	50 ppm (200 mg/m³)[7]	OSHA
NIOSH REL (TWA)	100 ppm (400 mg/m³)[6]	1 ppm (4 mg/m³)	NIOSH
ACGIH TLV (TWA)	100 ppm (400 mg/m³)	10 ppm (40 mg/m³)[8]	ACGIH
NIOSH IDLH	3,000 ppm[9]	50 ppm[10][11]	NIOSH

Table 2: Water Quality Regulations and Guidelines

Parameter	1,1-Dichloroethane	1,2-Dichloroethane	Regulatory Body
EPA MCL	Not established[12]	0.005 mg/L (5 µg/L)[13][14]	U.S. EPA
EPA MCLG	Not established	Zero[14]	U.S. EPA
WHO Guideline	No guideline proposed[8][15]	0.03 mg/L (30 µg/L)[8][15]	WHO
California MCL	0.005 mg/L (5 µg/L)[12]	0.0005 mg/L (0.5 µg/L)	California OEHHA
New York State Ambient Water Quality Value	5 µg/L[16]	Not specified	NYSDEC

Table 3: Environmental Fate and Physical Properties

Parameter	1,1-Dichloroethane	1,2-Dichloroethane	Source
Atmospheric Half-Life	Approximately 44-49 days[11][17]	Approximately 30-300 days[18]	WHO, DCCEEW
Biodegradation	Not expected to be significant in aquatic systems[17]	Slow, but the primary degradation process in soil and water[19]	WHO, CDC
Vapor Pressure (at 20°C)	182 mmHg[20]	64 mmHg[10]	NIOSH
Water Solubility (at 20°C)	5,500 mg/L	8,690 mg/L
Log Kow (Octanol-Water Partition Coefficient)	1.79	1.48

Experimental Protocols

The regulatory limits and environmental data presented are determined through standardized experimental protocols. Below are summaries of key methodologies.

Determination of Volatile Organic Compounds (VOCs) in Drinking Water (EPA Methods 524.2, 524.3, 8265)

These methods are used to determine the concentration of VOCs, including 1,1-DCA and 1,2-DCA, in drinking water, groundwater, and other water matrices.

• Principle: These methods primarily utilize a purge-and-trap gas chromatography/mass spectrometry (GC/MS) technique.[13] An inert gas is bubbled through the water sample, stripping the volatile organic compounds. These compounds are then trapped on an adsorbent material. The trap is subsequently heated, desorbing the VOCs into a gas chromatograph for separation, followed by detection and quantification using a mass spectrometer.[13]

• Sample Handling: Water samples must be collected in a manner that minimizes the loss of volatile compounds. This typically involves using vials with no headspace and preserving the sample with a reducing agent to prevent microbial degradation.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC/MS) is the standard instrument. The GC separates the individual VOCs, and the MS identifies and quantifies them based on their unique mass spectra.

• Quality Control: Strict quality control measures are required, including the analysis of blanks, duplicates, and spiked samples to ensure the accuracy and precision of the results.[21]

Carcinogenicity Studies (OECD Guidelines 451 and 453)

The carcinogenic potential of chemicals like the dichloroethanes is assessed through long-term animal studies following internationally recognized guidelines.

• Objective: To observe test animals for a significant portion of their lifespan for the development of tumors after repeated exposure to a test substance.[17][22]

• Test Animals: Typically, studies are conducted on two rodent species, most commonly rats and mice.[23]

• Dose Administration: The chemical is administered daily to the animals, usually through their diet, drinking water, or by gavage (oral intubation), for a period of 18-24 months.[14][23]

• Observations: Animals are monitored for clinical signs of toxicity, and their body weight and food consumption are recorded. At the end of the study, a complete histopathological examination of all organs and tissues is performed to identify any neoplastic lesions.[22]

• Data Analysis: Statistical analyses are performed to determine if there is a significant increase in the incidence of tumors in the treated groups compared to the control group.

Determination of Permissible Exposure Limits (PELs)

OSHA establishes PELs to protect workers from the health effects of exposure to hazardous substances.

• Basis: PELs are based on a comprehensive review of available toxicological data from human and animal studies, including data on acute, subchronic, and chronic toxicity, as well as carcinogenicity.

• Calculation: For time-weighted average (TWA) PELs, the average exposure over an 8-hour workday is calculated. The formula E = (CₐTₐ + CₑTₑ + ... + CₙTₙ)/8 is used, where C is the concentration and T is the duration of exposure at that concentration. The calculated equivalent exposure (E) must not exceed the 8-hour TWA PEL.

• Monitoring: Workplace air is sampled and analyzed using validated methods to determine the concentration of the chemical. Personal monitoring, where the sampling device is placed in the breathing zone of the worker, is the preferred method.

Mandatory Visualization

The following diagram illustrates the comparative regulatory and toxicity assessment for 1,1-dichloroethane and 1,2-dichloroethane.

Caption: Comparative regulatory pathway for 1,1-DCA and 1,2-DCA.

References

• 1. epa.gov [epa.gov]
• 2. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 3. aiha.org [aiha.org]
• 4. Table 8-1, Regulations, Advisories, and Guidelines Applicable to 1,1-Dichloroethane - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Table 7-1, Regulations and Guidelines Applicable to 1,1-Dichloroethene - Toxicological Profile for 1,1-Dichloroethene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Calculation methods used under the air contaminants standard for extended work shifts. | Occupational Safety and Health Administration [osha.gov]
• 8. cdn.who.int [cdn.who.int]
• 9. HEALTH EFFECTS - TOXICOLOGICAL PROFILE FOR 1,1-DICHLOROETHANE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Maximum Contaminant Levels and Drinking Water [extoxnet.orst.edu]
• 11. Table 7-1, Regulations and Guidelines Applicable to 1,2-Dichloroethane - Toxicological Profile for 1,2-Dichloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. dep.nj.gov [dep.nj.gov]
• 13. EPA Method 524.2: Water Analysis | Teledyne LABS [teledynelabs.com]
• 14. oecd.org [oecd.org]
• 15. cdn.who.int [cdn.who.int]
• 16. policycommons.net [policycommons.net]
• 17. epa.gov [epa.gov]
• 18. Determination of Volatile Organic Compounds in Drinking Water by EPA Method with Static Headspace GC-MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 19. lawbc.com [lawbc.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Oecd 541 guidelines | PPTX [slideshare.net]
• 22. oecd.org [oecd.org]
• 23. safetyandhealthmagazine.com [safetyandhealthmagazine.com]

Safety & Regulatory Compliance

Proper Disposal of 1,1-Dichloroethane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste are paramount to ensuring a secure laboratory environment. This document provides essential safety and logistical information for the proper disposal of 1,1-Dichloroethane, a highly flammable and harmful substance. Adherence to these procedures is critical for minimizing health risks and environmental impact.

Quantitative Data Summary

The following table summarizes key quantitative data for 1,1-Dichloroethane, crucial for understanding its hazards and handling requirements.

Property	Value
CAS Number	75-34-3
Molecular Formula	CH₃CHCl₂
Molecular Weight	98.96 g/mol
Appearance	Colorless, oily liquid
Odor	Chloroform-like
Boiling Point	57.3 °C (135.1 °F)
Flash Point	-10 °C (14 °F)
UN Number	UN2362
Hazard Class	3 (Flammable Liquid)
Packing Group	II
OSHA PEL	100 ppm (8-hour TWA)[1]
NIOSH REL	100 ppm (10-hour TWA)[1]
ACGIH TLV	100 ppm (8-hour TWA)[1]
RCRA Hazardous Waste Code	U076[2]

Disposal Procedures

The disposal of 1,1-Dichloroethane is regulated under the Resource Conservation and Recovery Act (RCRA) due to its hazardous nature.[2][3] Improper disposal can lead to significant penalties and environmental harm.[4] The following step-by-step protocol outlines the approved procedures for its disposal in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always handle 1,1-Dichloroethane in a well-ventilated area, preferably within a chemical fume hood.[5]

• Wear appropriate PPE, including:

  • Tightly fitting safety goggles and a face shield.[6]

  • A lab coat, full-length pants, and closed-toe shoes.[6]

  • Nitrile gloves.[6]

• Eliminate all sources of ignition, as 1,1-Dichloroethane is highly flammable.[7][8] This includes open flames, sparks, and hot surfaces.[7] Use explosion-proof equipment.[5][7]

2. Waste Collection and Storage:

• Collect waste 1,1-Dichloroethane in a designated, properly labeled hazardous waste container.[4][6] The container should be compatible with the chemical and have a secure, tight-fitting lid.[5]

• Label the container with a "Hazardous Waste" label as soon as the first drop of waste is added.[6] The label must include the chemical name "1,1-Dichloroethane" and a clear description of its hazards (e.g., "Flammable," "Toxic").

• Store the waste container in a designated Satellite Accumulation Area.[4] This area should be away from incompatible materials, such as strong oxidizing agents.[1]

• Ensure the waste container is kept closed at all times, except when adding waste.[4]

3. Spill Management:

• In the event of a small spill, absorb the liquid with an inert material such as sand, vermiculite, or dry earth.[1][7][8]

• Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[8][9]

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[10] Do not attempt to clean up large spills without specialized training and equipment.

• Prevent spilled material from entering drains or waterways.[5][7]

4. Final Disposal:

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste container.[4]

• Do not dispose of 1,1-Dichloroethane down the drain or with regular trash.[4][7]

• Approved disposal methods for 1,1-Dichloroethane include high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber.[5][11] Another option is to place product residues and absorbent media into approved drums for disposal at an EPA-approved site.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1,1-Dichloroethane.

Caption: Workflow for the safe disposal of 1,1-Dichloroethane in a laboratory setting.

References

• 1. nj.gov [nj.gov]
• 2. epa.gov [epa.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. appliedgas.com [appliedgas.com]
• 6. wcu.edu [wcu.edu]
• 7. bg.cpachem.com [bg.cpachem.com]
• 8. 1,1-DICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. synquestlabs.com [synquestlabs.com]
• 10. ehs.utk.edu [ehs.utk.edu]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Essential Safety and Operational Guide for 1,1-Dichloroethane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 1,1-Dichloroethane in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant use of this chemical.

Immediate Safety Information

1,1-Dichloroethane is a flammable, colorless, oily liquid with a chloroform-like odor.[1][2][3][4] It is crucial to handle this substance with extreme care due to its potential health hazards. Exposure can cause irritation to the skin, eyes, and respiratory tract.[1] Inhalation may lead to central nervous system depression, with symptoms including headache, dizziness, and nausea.[1][2][5] Chronic exposure may affect the liver and kidneys, and it is considered a potential carcinogen.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Prevents eye contact with liquid splashes or high vapor concentrations.[2][5][6]
Skin Protection	Chemical-resistant gloves (e.g., Viton®, PVA) and a lab coat. For larger quantities, chemical-resistant coveralls are recommended.	Prevents skin contact, which can cause irritation and absorption.[2][5][6]
Respiratory Protection	Use in a certified chemical fume hood. If concentrations may exceed exposure limits, a NIOSH-approved respirator is required.	Protects against inhalation of harmful vapors.[1][2][5]

Respiratory Protection Guidelines [2][5]

Exposure Concentration	Required Respirator Type
Up to 1000 ppm	Any supplied-air respirator.
Up to 2500 ppm	Any supplied-air respirator operated in a continuous-flow mode.
Up to 3000 ppm (IDLH)	A self-contained breathing apparatus (SCBA) with a full facepiece or a supplied-air respirator with a full facepiece.
Emergency/Unknown	SCBA with a full facepiece operated in a pressure-demand or other positive-pressure mode.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 1,1-Dichloroethane from procurement to use.

• Pre-Handling Preparation:

  • Ensure the work area is a certified chemical fume hood with proper ventilation.[7]

  • Verify that an emergency eyewash station and safety shower are accessible and operational.[7]

  • Assemble all necessary PPE and ensure it is in good condition.

  • Locate and have ready spill control materials (e.g., vermiculite (B1170534), dry sand).[1]

  • Keep all ignition sources away from the handling area as 1,1-Dichloroethane is highly flammable.[8]

• During Handling:

  • Don the appropriate PPE before opening the container.

  • Ground and bond containers when transferring the liquid to prevent static discharge.[1][8]

  • Dispense the smallest amount necessary for the experiment.

  • Keep the container tightly closed when not in use.[8]

  • Work cautiously to avoid splashing or creating aerosols.

• Post-Handling Procedures:

  • Tightly seal the 1,1-Dichloroethane container.

  • Return the container to a designated, cool, dry, and well-ventilated storage area.[8][9]

  • Wipe down the work surface in the fume hood.

  • Properly dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a designated hazardous waste container.

  • Remove PPE and wash hands thoroughly with soap and water.

Emergency Procedures

Immediate and correct response is critical in an emergency.

Emergency Scenario	Procedural Steps
Spill or Leak	1. Evacuate all non-essential personnel from the immediate area.[1] 2. Eliminate all sources of ignition.[1] 3. Ventilate the area.[1] 4. Wearing full PPE, absorb the spill with a non-combustible material like vermiculite or dry sand.[1][6] 5. Collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal.[6] 6. Do not wash spills into the sewer system.[1]
Fire	1. Evacuate the area immediately. 2. If the fire is small and you are trained, use a dry chemical, CO2, or alcohol-resistant foam extinguisher. Water may be ineffective.[1][6] 3. Be aware that containers can explode in a fire and that poisonous gases, such as phosgene, can be produced.[1] 4. Cool containers exposed to fire with water from a safe distance.[8]
Personal Exposure	Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][10] Skin Contact: Promptly wash the affected area with large amounts of soap and water. Remove contaminated clothing.[1][5] Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][5] Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][5]

Disposal Plan

1,1-Dichloroethane and materials contaminated with it must be disposed of as hazardous waste.

• Waste Collection:

  • Collect all 1,1-Dichloroethane waste, including contaminated solids, in a designated, sealed, and clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless compatible. 1,1-Dichloroethane is incompatible with strong oxidizers and strong caustics.[2][5]

• Waste Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure secondary containment area while awaiting pickup.

• Final Disposal:

  • Arrange for disposal through a licensed professional waste disposal service.[8]

  • Disposal methods may include incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

  • Follow all local, state, and federal environmental regulations for hazardous waste disposal.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,1-Dichloroethane.

Property	Value
OSHA Permissible Exposure Limit (PEL)	100 ppm (8-hour TWA)[1][2][3][5]
NIOSH Recommended Exposure Limit (REL)	100 ppm (10-hour TWA)[1][2][3][5]
ACGIH Threshold Limit Value (TLV)	100 ppm (8-hour TWA)[1][9]
NIOSH Immediately Dangerous to Life or Health (IDLH)	3,000 ppm[2][3]
Flash Point	2°F / -17°C[2][3][5]
Flammable Limits (in air)	5.4% - 11.4% by volume[2][3][5]
Specific Gravity	1.18 g/cm³[2][5]
Vapor Pressure	182 mmHg at 20°C[2][3][5]
Boiling Point	135°F / 57.2°C[2][3][5]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,1-Dichloroethane in a laboratory setting.

Caption: Workflow for Safe Handling of 1,1-Dichloroethane.

References

• 1. nj.gov [nj.gov]
• 2. restoredcdc.org [restoredcdc.org]
• 3. 1,1-Dichloroethane - Wikipedia [en.wikipedia.org]
• 4. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,1-Dichloroethane [cdc.gov]
• 6. 1,1-DICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. appliedgas.com [appliedgas.com]
• 9. 1,1-Dichloroethane | 75-34-3 [chemicalbook.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]